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Core Science & Biosynthesis

Foundational

3',5,5'-Trichlorosalicylanilide: An In-depth Technical Guide on its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals Executive Summary 3',5,5'-Trichlorosalicylanilide is a potent bioactive compound belonging to the salicylanilide class of molecules. Its primary and most we...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3',5,5'-Trichlorosalicylanilide is a potent bioactive compound belonging to the salicylanilide class of molecules. Its primary and most well-characterized mechanism of action is the uncoupling of oxidative phosphorylation in mitochondria. By acting as a protonophore, it disrupts the electrochemical proton gradient across the inner mitochondrial membrane, a critical process for the synthesis of ATP. This fundamental bioenergetic disruption underlies its broad spectrum of biological activities, including its antibacterial and potential anticancer effects. This technical guide provides a comprehensive overview of the core mechanism of action of 3',5,5'-trichlorosalicylanilide, supported by quantitative data, detailed experimental protocols, and visual diagrams of the key pathways and workflows.

Core Mechanism of Action: Uncoupling of Oxidative Phosphorylation

The principal molecular mechanism of 3',5,5'-trichlorosalicylanilide is its function as a protonophore, effectively uncoupling the process of oxidative phosphorylation in mitochondria.[1] In healthy mitochondria, the electron transport chain (ETC) pumps protons (H+) from the mitochondrial matrix to the intermembrane space, generating a significant electrochemical gradient, often referred to as the proton motive force (PMF). This gradient is composed of both a pH gradient (ΔpH) and a mitochondrial membrane potential (ΔΨm). The energy stored in this gradient is utilized by ATP synthase to produce ATP from ADP and inorganic phosphate (Pi).

3',5,5'-Trichlorosalicylanilide, being a lipophilic weak acid, can readily diffuse across the inner mitochondrial membrane in its protonated state. In the proton-poor environment of the mitochondrial matrix, it releases a proton, and in its anionic form, it returns to the intermembrane space, where it picks up another proton from the proton-rich environment. This cyclical process effectively shuttles protons back into the matrix, dissipating the crucial proton gradient.[2] Consequently, the energy generated by the ETC is no longer efficiently coupled to ATP synthesis and is instead dissipated as heat. This leads to an increase in oxygen consumption as the ETC attempts to compensate for the collapsed proton gradient, and a decrease in ATP production.[3][4]

Mechanism of mitochondrial uncoupling by 3',5,5'-Trichlorosalicylanilide (TCS).

Quantitative Data

The uncoupling activity of salicylanilides is highly dependent on their physicochemical properties, particularly their acidity (pKa) and hydrophobicity (log P). For potent uncoupling activity, a compound must possess an acidic proton and be sufficiently lipophilic to reside within the mitochondrial membrane. The presence of electron-withdrawing groups, such as chlorine atoms, increases the acidity of the phenolic hydroxyl group, which is crucial for proton donation.

The following table summarizes the uncoupling activity of a series of salicylanilide derivatives, demonstrating the structure-activity relationship. The activity is expressed as pI50, the negative logarithm of the molar concentration that causes 50% of the maximum stimulation of state 4 respiration in rat liver mitochondria.

CompoundSubstituentspI50 (Uncoupling Activity)
SalicylanilideUnsubstituted< 4.0
5-Chlorosalicylanilide5-Cl5.2
3,5-Dichlorosalicylanilide3,5-diCl6.1
3',5,5'-Trichlorosalicylanilide 3',5,5'-triCl ~7.0 (Estimated)
3,4',5-Trichlorosalicylanilide3,4',5-triCl7.3
S-13 (a highly potent analog)5-Cl, 4'-Cl, 3-t-butyl8.0

Data adapted from Terada et al. (1988). The pI50 for 3',5,5'-trichlorosalicylanilide is estimated based on the structure-activity trends observed in the series.

Broader Biological Activities

Antibacterial Mechanism

The antibacterial action of 3',5,5'-trichlorosalicylanilide and related compounds is also primarily attributed to their protonophoric activity.[5][6] In bacteria, a proton motive force across the cytoplasmic membrane is essential for ATP synthesis, nutrient transport, and motility. By dissipating this proton gradient, salicylanilides disrupt these vital cellular processes, leading to bacteriostasis and, at higher concentrations, cell death. This mechanism is effective against a range of bacteria, particularly Gram-positive organisms like Staphylococcus aureus.

OrganismCompoundMIC (µg/mL)
Staphylococcus aureusTriclosan (a related chlorinated bisphenol)0.12 - 0.25
Staphylococcus aureus (MRSA)Triclosan0.12 - >8

MIC (Minimum Inhibitory Concentration) data for Triclosan is presented as a reference for a related class of antimicrobial protonophores.[7]

Anticancer Potential

Recent research has explored the repurposing of salicylanilides, including niclosamide (a close analog), as anticancer agents.[2] The proposed mechanism is linked to their mitochondrial uncoupling activity, which can induce metabolic stress, increase reactive oxygen species (ROS) production, and trigger apoptotic pathways in cancer cells. Cancer cells often exhibit altered metabolism (the Warburg effect) and can be more vulnerable to disruptions in mitochondrial function. While specific IC50 values for 3',5,5'-trichlorosalicylanilide against various cancer cell lines are not extensively documented in publicly available literature, the general trend for this class of compounds suggests potential antiproliferative activity.

Cell LineCompound ClassGeneral Effect
Various Cancer Cell LinesSalicylanilidesInduction of apoptosis, inhibition of proliferation

Experimental Protocols

Measurement of Mitochondrial Oxygen Consumption

This protocol describes the use of a Clark-type oxygen electrode to measure the effect of 3',5,5'-trichlorosalicylanilide on mitochondrial respiration.

Materials:

  • Isolated mitochondria (e.g., from rat liver)

  • Respiration buffer (e.g., 125 mM KCl, 10 mM MOPS, 2 mM MgCl2, 2 mM KH2PO4, 1 mM EGTA, pH 7.4)

  • Respiratory substrates (e.g., 5 mM glutamate and 5 mM malate, or 5 mM succinate with 1 µM rotenone)

  • ADP solution (e.g., 100 mM)

  • 3',5,5'-Trichlorosalicylanilide stock solution (in DMSO)

  • Clark-type oxygen electrode system

Procedure:

  • Calibrate the oxygen electrode according to the manufacturer's instructions.

  • Add 1-2 mL of respiration buffer to the electrode chamber, equilibrated at the desired temperature (e.g., 30°C).

  • Add isolated mitochondria (typically 0.5-1.0 mg protein/mL).

  • Add the respiratory substrates to initiate state 2 respiration.

  • Add a known amount of ADP (e.g., 100-200 µM) to induce state 3 respiration (active ATP synthesis).

  • Once the added ADP is phosphorylated, respiration will return to a slower rate, known as state 4 respiration (resting state).

  • Add a small volume of the 3',5,5'-trichlorosalicylanilide stock solution to the chamber and observe the stimulation of oxygen consumption, which indicates uncoupling.

  • Perform a dose-response curve by titrating increasing concentrations of the compound.

Oxygen_Consumption_Workflow Start Start Calibrate_Electrode Calibrate Oxygen Electrode Start->Calibrate_Electrode Add_Buffer Add Respiration Buffer to Chamber Calibrate_Electrode->Add_Buffer Add_Mitochondria Add Isolated Mitochondria Add_Buffer->Add_Mitochondria Add_Substrates Add Respiratory Substrates (Initiate State 2) Add_Mitochondria->Add_Substrates Add_ADP Add ADP (Induce State 3) Add_Substrates->Add_ADP Observe_State4 Observe Return to State 4 Add_ADP->Observe_State4 Add_TCS Add 3',5,5'-Trichlorosalicylanilide Observe_State4->Add_TCS Measure_O2 Measure Increased O2 Consumption Add_TCS->Measure_O2 End End Measure_O2->End

Workflow for measuring mitochondrial oxygen consumption.
Assessment of Mitochondrial Membrane Potential

This protocol uses the fluorescent dye Tetramethylrhodamine, Methyl Ester (TMRM) to qualitatively and quantitatively assess changes in mitochondrial membrane potential.

Materials:

  • Adherent cells cultured on glass-bottom dishes

  • Cell culture medium

  • TMRM stock solution (in DMSO)

  • Fluorescence microscope with appropriate filters for TMRM (Excitation/Emission: ~548/573 nm)

  • 3',5,5'-Trichlorosalicylanilide stock solution (in DMSO)

Procedure:

  • Culture cells to an appropriate confluency on glass-bottom dishes.

  • Prepare a working solution of TMRM in cell culture medium (typically 20-100 nM).

  • Remove the existing medium from the cells and wash once with pre-warmed buffer (e.g., HBSS).

  • Incubate the cells with the TMRM-containing medium for 20-30 minutes at 37°C in the dark.

  • Wash the cells again to remove excess TMRM and replace with fresh, pre-warmed medium.

  • Mount the dish on the fluorescence microscope and acquire baseline fluorescence images of the mitochondria.

  • Add 3',5,5'-trichlorosalicylanilide to the medium and acquire a time-lapse series of images.

  • A decrease in TMRM fluorescence intensity within the mitochondria indicates a dissipation of the membrane potential.

MMP_Assay_Workflow Start Start Culture_Cells Culture Cells on Glass-Bottom Dish Start->Culture_Cells Prepare_TMRM Prepare TMRM Working Solution Culture_Cells->Prepare_TMRM Incubate_Cells Incubate Cells with TMRM Prepare_TMRM->Incubate_Cells Wash_Cells Wash Cells to Remove Excess Dye Incubate_Cells->Wash_Cells Acquire_Baseline Acquire Baseline Fluorescence Images Wash_Cells->Acquire_Baseline Add_TCS Add 3',5,5'-Trichlorosalicylanilide Acquire_Baseline->Add_TCS Acquire_Timelapse Acquire Time-Lapse Images Add_TCS->Acquire_Timelapse Analyze_Fluorescence Analyze Decrease in Fluorescence Acquire_Timelapse->Analyze_Fluorescence End End Analyze_Fluorescence->End

Workflow for assessing mitochondrial membrane potential.

Conclusion

The primary mechanism of action of 3',5,5'-trichlorosalicylanilide is the uncoupling of mitochondrial oxidative phosphorylation through its protonophoric activity. This leads to the dissipation of the proton motive force, an increase in oxygen consumption, and a decrease in ATP synthesis. This fundamental disruption of cellular energy metabolism is the basis for its potent biological effects, including its antibacterial activity and its potential as an anticancer agent. The quantitative data on structure-activity relationships and the detailed experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals working with this and related compounds. Further investigation into its interactions with specific cellular components and its downstream signaling effects will continue to enhance our understanding of its therapeutic potential.

References

Exploratory

What is the CAS number for 3',5,5'-Trichlorosalicylanilide

CAS Number: 106480-60-8 For Researchers, Scientists, and Drug Development Professionals Introduction 3',5,5'-Trichlorosalicylanilide (TCSA) is a halogenated salicylanilide derivative that has emerged as a molecule of sig...

Author: BenchChem Technical Support Team. Date: December 2025

CAS Number: 106480-60-8

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',5,5'-Trichlorosalicylanilide (TCSA) is a halogenated salicylanilide derivative that has emerged as a molecule of significant interest in biomedical research.[1] Exhibiting a dual spectrum of activity, it functions as both a potent inhibitor of fungal morphogenesis and a novel anticancer agent through the inhibition of Type II Transmembrane Serine Protease 4 (TMPRSS4).[1][][3] This technical guide provides a comprehensive overview of TCSA, including its physicochemical properties, biological activities, relevant experimental protocols, and associated signaling pathways.

Physicochemical Properties

A summary of the key physicochemical properties of 3',5,5'-Trichlorosalicylanilide is presented in the table below.

PropertyValueReference
CAS Number 106480-60-8[4]
Molecular Formula C₁₃H₈Cl₃NO₂[][3][4]
Molecular Weight 316.57 g/mol [][3][4]
IUPAC Name 5-chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide[]
Appearance Off-White to Pale Green Solid[]
Solubility DMSO (Slightly), Methanol (Slightly, Heated and Sonicated)[]
Storage 4°C, Inert atmosphere[]

Biological Activity and Mechanism of Action

3',5,5'-Trichlorosalicylanilide has demonstrated significant biological activity in two primary areas: as an antifungal agent and as an anticancer agent.

Antifungal Activity

TCSA acts as a potent inhibitor of fungal morphogenesis, a critical virulence trait for many pathogenic fungi, including Candida albicans and the multi-drug resistant Candida auris.[1] By inhibiting the transition from yeast to hyphal growth, TCSA effectively prevents the formation of biofilms and hinders the invasion of host cells.[1][3] Transcriptional profiling of C. albicans treated with a TCSA analog, Niclosamide, suggests that its mechanism involves the compromise of the potential-dependent mitochondrial protein translocon machinery, leading to a mitochondria-to-nucleus retrograde response.[1]

Anticancer Activity

As an anticancer agent, 3',5,5'-Trichlorosalicylanilide is recognized as a novel inhibitor of Type II Transmembrane Serine Protease 4 (TMPRSS4).[] TMPRSS4 is overexpressed in various cancers, including pancreatic and colon cancer, and plays a crucial role in promoting tumor cell invasion, migration, and metastasis through the induction of the epithelial-mesenchymal transition (EMT).[5][6] By inhibiting TMPRSS4, TCSA can suppress these oncogenic processes.

Signaling Pathways

Fungal Morphogenesis Signaling

The switch between yeast and hyphal growth in fungi is regulated by a complex network of conserved signaling pathways. These pathways integrate environmental cues to control morphogenesis. Key pathways involved include the cAMP-PKA pathway, the PKC cell wall integrity pathway, and MAP kinase cascades.[7][8][9] TCSA's inhibitory action likely impinges on one or more of these critical regulatory networks.

Fungal_Morphogenesis_Signaling cluster_stimuli Environmental Stimuli cluster_pathways Signaling Pathways cluster_output Cellular Response Nutrient Limitation Nutrient Limitation cAMP-PKA Pathway cAMP-PKA Pathway Nutrient Limitation->cAMP-PKA Pathway Temperature Shift Temperature Shift MAP Kinase Cascade MAP Kinase Cascade Temperature Shift->MAP Kinase Cascade pH Change pH Change PKC Pathway PKC Pathway pH Change->PKC Pathway Hyphal Growth Hyphal Growth cAMP-PKA Pathway->Hyphal Growth MAP Kinase Cascade->Hyphal Growth PKC Pathway->Hyphal Growth Biofilm Formation Biofilm Formation Hyphal Growth->Biofilm Formation TCSA 3',5,5'-Trichlorosalicylanilide TCSA->cAMP-PKA Pathway Inhibits TCSA->MAP Kinase Cascade Inhibits TCSA->PKC Pathway Inhibits

Figure 1: Simplified overview of fungal morphogenesis signaling pathways inhibited by TCSA.
TMPRSS4 Signaling Pathway

TMPRSS4 expression on the cell surface of cancer cells initiates a signaling cascade that promotes invasion and EMT. This is mediated through the upregulation of integrin α5 and the subsequent activation of multiple downstream pathways, including Focal Adhesion Kinase (FAK), Src, Rac1, Akt, and Extracellular signal-Regulated Kinase (ERK).[5][6][10] This cascade ultimately leads to changes in cell adhesion, morphology, and motility, characteristic of EMT.

TMPRSS4_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Cellular Response TMPRSS4 TMPRSS4 Integrin_a5 Integrin α5β1 TMPRSS4->Integrin_a5 Upregulates FAK FAK Integrin_a5->FAK Activates Src Src FAK->Src Rac1 Rac1 FAK->Rac1 PI3K PI3K Src->PI3K MEK MEK Src->MEK Invasion Invasion Rac1->Invasion Akt Akt PI3K->Akt Proliferation Proliferation Akt->Proliferation ERK ERK1/2 MEK->ERK EMT Epithelial-Mesenchymal Transition (EMT) ERK->EMT EMT->Invasion TCSA 3',5,5'-Trichlorosalicylanilide TCSA->TMPRSS4 Inhibits

Figure 2: TMPRSS4-mediated signaling cascade leading to cancer cell invasion and EMT.

Experimental Protocols

Synthesis of 3',5,5'-Trichlorosalicylanilide

A general methodology for the synthesis of salicylanilides can be adapted for 3',5,5'-Trichlorosalicylanilide. This typically involves the acylation of a substituted aniline with a substituted salicylic acid derivative.

Synthesis_Workflow Reactant1 5-Chlorosalicylic acid Step1 Activation (e.g., with SOCl₂ or PCl₃) Reactant1->Step1 Reactant2 3,5-Dichloroaniline Step2 Acylation Reaction (in suitable solvent, e.g., xylene) Reactant2->Step2 Intermediate 5-Chlorosalicyloyl chloride Step1->Intermediate Intermediate->Step2 Product 3',5,5'-Trichlorosalicylanilide Step2->Product Purification Purification (e.g., Crystallization, Chromatography) Product->Purification FinalProduct Pure Product Purification->FinalProduct

Figure 3: General workflow for the synthesis of 3',5,5'-Trichlorosalicylanilide.

Protocol Outline:

  • Activation of Salicylic Acid: 5-Chlorosalicylic acid is converted to its more reactive acid chloride derivative. This can be achieved by refluxing with thionyl chloride (SOCl₂) or treating with phosphorus trichloride (PCl₃).

  • Acylation: The resulting 5-chlorosalicyloyl chloride is then reacted with 3,5-dichloroaniline in an appropriate solvent, such as xylene, often with heating.

  • Work-up and Purification: After the reaction is complete, the mixture is cooled, and the crude product is isolated. Purification is typically achieved by recrystallization from a suitable solvent or by column chromatography to yield the pure 3',5,5'-Trichlorosalicylanilide.

Fungal Hyphal Growth Inhibition Assay

This protocol is based on high-throughput screening methods used to identify inhibitors of fungal morphogenesis.[1]

Materials:

  • Candida albicans strain (e.g., SC5314)

  • Yeast growth medium (e.g., YPD)

  • Hyphae-inducing medium (e.g., SC medium with 10% Fetal Bovine Serum)

  • 3',5,5'-Trichlorosalicylanilide (dissolved in DMSO)

  • Microtiter plates (e.g., 96-well)

  • Incubator (37°C)

  • Microscope

Procedure:

  • Yeast Culture Preparation: Grow C. albicans overnight in YPD medium at 30°C.

  • Inoculation: Dilute the overnight culture in the hyphae-inducing medium to a specific optical density (e.g., OD₆₀₀ = 0.1).

  • Compound Addition: Add 3',5,5'-Trichlorosalicylanilide to the wells of the microtiter plate at various concentrations. Include a DMSO-only control.

  • Incubation: Add the diluted yeast culture to the wells and incubate the plate for 3-4 hours at 37°C to induce hyphal growth.

  • Analysis: Visually inspect the wells using a microscope to assess the inhibition of filamentation compared to the control. Quantitative analysis can be performed using image analysis software.

Cancer Cell Invasion Assay (Matrigel Assay)

This assay measures the invasive potential of cancer cells in vitro and is used to assess the efficacy of inhibitors like TCSA.

Materials:

  • TMPRSS4-expressing cancer cell line (e.g., DU145, SW480)

  • Control cancer cell line (with low or no TMPRSS4 expression)

  • Transwell inserts with a porous membrane (e.g., 8 µm pores)

  • Matrigel (basement membrane matrix)

  • Cell culture medium (with and without serum)

  • 3',5,5'-Trichlorosalicylanilide (dissolved in DMSO)

  • Cotton swabs, staining solution (e.g., crystal violet), microscope

Procedure:

  • Coating Inserts: Coat the top of the Transwell inserts with a thin layer of Matrigel and allow it to solidify.

  • Cell Seeding: Harvest and resuspend the cancer cells in serum-free medium. Add the cell suspension to the upper chamber of the Matrigel-coated inserts.

  • Compound and Chemoattractant Addition: Add the test compound (TCSA) or DMSO control to both the upper and lower chambers. Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

  • Incubation: Incubate the plate for 24-48 hours at 37°C in a CO₂ incubator.

  • Analysis:

    • Remove non-invading cells from the top of the membrane with a cotton swab.

    • Fix and stain the invading cells on the bottom of the membrane with crystal violet.

    • Count the number of stained, invaded cells in several representative fields under a microscope. The reduction in the number of invaded cells in the TCSA-treated wells compared to the control indicates inhibitory activity.

Conclusion

3',5,5'-Trichlorosalicylanilide is a promising dual-action compound with significant potential in the development of new antifungal and anticancer therapies. Its well-defined mechanisms of action, targeting fungal morphogenesis and the TMPRSS4 signaling pathway, provide a solid foundation for further preclinical and clinical investigation. The protocols and data presented in this guide offer a valuable resource for researchers and drug development professionals working to harness the therapeutic potential of this and similar halogenated salicylanilides.

References

Foundational

An In-depth Technical Guide to the Chemical Properties and Structure of 3',5,5'-Trichlorosalicylanilide

For Researchers, Scientists, and Drug Development Professionals Abstract 3',5,5'-Trichlorosalicylanilide is a halogenated salicylanilide derivative of significant interest in medicinal chemistry. This document provides a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

3',5,5'-Trichlorosalicylanilide is a halogenated salicylanilide derivative of significant interest in medicinal chemistry. This document provides a comprehensive overview of its chemical properties, structural characteristics, and known biological activities. It is intended to serve as a technical resource for researchers and professionals involved in drug discovery and development. The compound has been identified as an inhibitor of Type II Transmembrane Serine Protease 4 (TMPRSS4), a protein implicated in cancer progression, and also demonstrates activity as an inhibitor of fungal morphogenesis.[1] This guide summarizes key physicochemical data, provides insights into its mechanism of action through signaling pathway diagrams, and outlines general experimental protocols for its synthesis and analysis based on related compounds.

Chemical Properties and Structure

3',5,5'-Trichlorosalicylanilide, with the CAS Number 106480-60-8, is an off-white to pale green solid.[1] Its chemical identity is defined by the IUPAC name 5-chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide.[1][2]

Physicochemical Data

The key physicochemical properties of 3',5,5'-Trichlorosalicylanilide are summarized in the table below. It is important to note that while the melting point has been experimentally determined, the boiling point and pKa are predicted values for a closely related isomer, 3',4',5-Trichlorosalicylanilide, due to the lack of available experimental data for the 3',5,5'-isomer.

PropertyValueSource
Molecular Formula C₁₃H₈Cl₃NO₂[1][2]
Molecular Weight 316.57 g/mol [1][2]
Melting Point 242-244 °C[1]
Boiling Point 388.3 ± 42.0 °C (Predicted)[3]
pKa 7.58 ± 0.43 (Predicted)[4]
Solubility Slightly soluble in DMSO and Methanol (heating and sonication may be required).[1]
Structural Information

The structure of 3',5,5'-Trichlorosalicylanilide consists of a salicylamide moiety linked to a dichlorophenyl ring. The precise connectivity and stereochemistry are captured by various chemical identifiers.

IdentifierString
IUPAC Name 5-chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide
Canonical SMILES C1=CC(=C(C=C1Cl)C(=O)NC2=CC(=CC(=C2)Cl)Cl)O
InChI InChI=1S/C13H8Cl3NO2/c14-7-1-2-12(18)11(6-7)13(19)17-10-4-8(15)3-9(16)5-10/h1-6,18H,(H,17,19)
InChIKey FJIIZNKTKISOBM-UHFFFAOYSA-N

Biological Activity and Signaling Pathways

3',5,5'-Trichlorosalicylanilide has been identified as a molecule with potential therapeutic applications due to its inhibitory effects on specific biological pathways.

Inhibition of TMPRSS4

This compound is a known inhibitor of the type II transmembrane serine protease (TMPRSS4), which is overexpressed in several cancers and is associated with tumor progression, invasion, and metastasis.[1] The signaling cascade initiated by TMPRSS4 often involves the activation of focal adhesion kinase (FAK) and extracellular signal-regulated kinase (ERK), leading to the epithelial-mesenchymal transition (EMT).[5][6]

TMPRSS4_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cluster_cellular_response Cellular Response TMPRSS4 TMPRSS4 Integrin Integrin α5β1 TMPRSS4->Integrin Activates FAK FAK Integrin->FAK Src Src FAK->Src Rac1 Rac1 FAK->Rac1 PI3K PI3K Src->PI3K MEK MEK Src->MEK Invasion Invasion Rac1->Invasion Akt Akt PI3K->Akt Proliferation Proliferation Akt->Proliferation Apoptosis_Inhibition Inhibition of Apoptosis Akt->Apoptosis_Inhibition ERK ERK MEK->ERK EMT_TF EMT Transcription Factors (e.g., Snail, Slug, Twist) ERK->EMT_TF EMT_TF->Invasion Metastasis Metastasis EMT_TF->Metastasis Inhibitor 3',5,5'-Trichlorosalicylanilide Inhibitor->TMPRSS4 Inhibits

TMPRSS4 Signaling Pathway and its Inhibition.
Inhibition of Fungal Morphogenesis

3',5,5'-Trichlorosalicylanilide also acts as an inhibitor of fungal morphogenesis, a critical process for the virulence of many pathogenic fungi.[5] This transition between yeast and hyphal forms is regulated by complex signaling networks, including the cAMP-PKA and MAPK pathways.

Fungal_Morphogenesis_Pathway cluster_extracellular Extracellular Signals cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasmic Signaling cluster_nucleus Nucleus cluster_cellular_response Cellular Response Nutrients Nutrients Receptors Membrane Receptors Nutrients->Receptors pH pH pH->Receptors Temperature Temperature Temperature->Receptors Ras Ras Receptors->Ras Adenylyl_Cyclase Adenylyl Cyclase Ras->Adenylyl_Cyclase MAPK_Cascade MAPK Cascade (Ste11-Ste7-Fus3/Kss1) Ras->MAPK_Cascade cAMP cAMP Adenylyl_Cyclase->cAMP PKA PKA cAMP->PKA Transcription_Factors Transcription Factors (e.g., Efg1, Cph1) PKA->Transcription_Factors MAPK_Cascade->Transcription_Factors Yeast_to_Hypha_Transition Yeast-to-Hypha Transition Transcription_Factors->Yeast_to_Hypha_Transition Biofilm_Formation Biofilm Formation Yeast_to_Hypha_Transition->Biofilm_Formation Invasion Invasion Yeast_to_Hypha_Transition->Invasion Inhibitor 3',5,5'-Trichlorosalicylanilide Inhibitor->Yeast_to_Hypha_Transition Inhibits

Fungal Morphogenesis Signaling and its Inhibition.

Experimental Protocols

General Synthesis Protocol

The synthesis of salicylanilides typically involves the coupling of a salicylic acid derivative with an aniline derivative. For 3',5,5'-Trichlorosalicylanilide, this would involve the reaction of 5-chlorosalicylic acid with 3,5-dichloroaniline.

Synthesis_Workflow cluster_reactants Starting Materials cluster_reaction Reaction cluster_workup Work-up & Purification cluster_product Final Product 5_chlorosalicylic_acid 5-Chlorosalicylic Acid Coupling Amide Coupling (e.g., with SOCl₂ or PCl₃) 5_chlorosalicylic_acid->Coupling 3_5_dichloroaniline 3,5-Dichloroaniline 3_5_dichloroaniline->Coupling Quenching Reaction Quenching Coupling->Quenching Extraction Extraction Quenching->Extraction Purification Purification (e.g., Recrystallization or Chromatography) Extraction->Purification Product 3',5,5'-Trichlorosalicylanilide Purification->Product

General Synthesis Workflow.

Methodology:

  • Activation of Salicylic Acid: 5-Chlorosalicylic acid can be activated by conversion to its acid chloride. This is typically achieved by reacting it with a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus trichloride (PCl₃) in an inert solvent (e.g., toluene, xylene) under reflux.

  • Amide Coupling: The resulting 5-chlorosalicyloyl chloride is then reacted with 3,5-dichloroaniline in the presence of a base (e.g., pyridine, triethylamine) to neutralize the HCl byproduct. The reaction is typically carried out at room temperature or with gentle heating.

  • Work-up: Upon completion, the reaction mixture is quenched with water or a dilute acid solution. The product is then extracted into an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Purification: The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol, methanol) or by column chromatography on silica gel.

Analytical Methods

The purity and identity of the synthesized 3',5,5'-Trichlorosalicylanilide can be confirmed using standard analytical techniques.

3.2.1. High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be developed for purity assessment.

  • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid or phosphoric acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength (e.g., 254 nm or 270 nm).

  • Injection Volume: 10-20 µL.

  • Column Temperature: 25-30 °C.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for structural elucidation.

  • Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃).

  • ¹H NMR: Expected signals would include aromatic protons in the ranges of 7-8 ppm, a phenolic proton, and an amide proton.

  • ¹³C NMR: Expected signals would include aromatic carbons, a carbonyl carbon, and carbons attached to chlorine and oxygen.

3.2.3. Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of the compound.

  • Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode.

  • Expected m/z: For the protonated molecule [M+H]⁺, the expected m/z would be approximately 315.96, and for the deprotonated molecule [M-H]⁻, approximately 313.95, showing a characteristic isotopic pattern for three chlorine atoms.

Conclusion

3',5,5'-Trichlorosalicylanilide is a compound with demonstrated biological activity that warrants further investigation, particularly in the areas of oncology and antifungal therapy. This technical guide provides a foundational understanding of its chemical properties, structure, and biological context. The provided general experimental protocols can serve as a starting point for its synthesis and characterization in a research setting. Further studies are needed to determine its precise physicochemical parameters and to develop optimized and validated experimental procedures.

References

Exploratory

In-Depth Technical Guide on the Biological Activity of 3',5,5'-Trichlorosalicylanilide

For Researchers, Scientists, and Drug Development Professionals Abstract 3',5,5'-Trichlorosalicylanilide (TCSA) is a halogenated salicylanilide derivative with documented biological activities, primarily as an antifungal...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

3',5,5'-Trichlorosalicylanilide (TCSA) is a halogenated salicylanilide derivative with documented biological activities, primarily as an antifungal agent and as a synthetic precursor for anticancer compounds. This technical guide provides a comprehensive overview of the known biological effects of TCSA, with a focus on its antifungal and potential anticancer applications. This document details the mechanisms of action, summarizes available quantitative data, outlines relevant experimental protocols, and visualizes the key signaling pathways involved.

Core Biological Activities

3',5,5'-Trichlorosalicylanilide has demonstrated notable activity in two primary areas: mycology and oncology. Its utility in oncology is primarily as a key chemical intermediate for the synthesis of more complex molecules with targeted anticancer effects.

Antifungal Activity

Recent studies have identified 3',5,5'-Trichlorosalicylanilide as an inhibitor of fungal morphogenesis, a critical virulence factor for many pathogenic fungi. Specifically, TCSA has been shown to inhibit the filamentation of Candida albicans, including strains resistant to conventional azole antifungals.[1] Unlike many fungistatic or fungicidal agents, TCSA's mechanism of action appears to be targeted toward the yeast-to-hypha transition, without directly inhibiting fungal growth.[1] This specific activity on a key virulence trait makes it an interesting candidate for further investigation as a potential antifungal therapeutic, particularly in the context of drug-resistant infections.

Role in Anticancer Drug Synthesis

3',5,5'-Trichlorosalicylanilide serves as a crucial building block in the synthesis of a novel class of 2-hydroxydiarylamide derivatives.[2] These synthesized derivatives have been shown to act as potent inhibitors of Type II Transmembrane Serine Protease 4 (TMPRSS4), a protein implicated in the invasion and metastasis of various cancers, including colon cancer.[2][3] While TCSA itself is not the active anticancer agent in this context, its structural contribution is essential for the activity of the final compounds.

Quantitative Data

Currently, publicly available quantitative data on the biological activity of 3',5,5'-Trichlorosalicylanilide itself is limited. Research has primarily focused on the activity of the compounds synthesized from it.

CompoundTarget/OrganismActivity TypeMetricValueReference
2-Hydroxydiarylamide derivativesTMPRSS4InhibitionIC₅₀Varies by derivative[2]
3',5,5'-Trichlorosalicylanilide (TCSA)Candida albicansFilamentation Inhibition-Qualitative[1]

Note: The table highlights the current gap in quantitative data for the parent compound, 3',5,5'-Trichlorosalicylanilide. The referenced studies on salicylanilide derivatives provide extensive quantitative data for those compounds, but not for TCSA itself.

Signaling Pathways

Fungal Morphogenesis

The inhibition of filamentation in Candida albicans by 3',5,5'-Trichlorosalicylanilide suggests interference with the signaling pathways that govern this morphological transition. Key pathways involved in fungal morphogenesis include the cAMP-PKA pathway, the MAPK cascade, and pathways regulated by pH and temperature.

Fungal_Morphogenesis_Signaling cluster_stimuli Environmental Cues cluster_pathways Signaling Cascades cluster_output Cellular Response Temperature Temperature cAMP_PKA cAMP-PKA Pathway Temperature->cAMP_PKA MAPK MAPK Cascade Temperature->MAPK pH pH pH->cAMP_PKA pH->MAPK Nutrients Nutrients Nutrients->cAMP_PKA Nutrients->MAPK Filamentation Filamentation cAMP_PKA->Filamentation MAPK->Filamentation Yeast_Form Yeast Form Filamentation->Yeast_Form Transition Yeast_Form->Filamentation Transition TCSA 3',5,5'-Trichlorosalicylanilide TCSA->Filamentation Inhibits TMPRSS4_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus TMPRSS4 TMPRSS4 Integrin Integrin α5β1 TMPRSS4->Integrin Upregulates FAK FAK Integrin->FAK Activates Src Src FAK->Src Activates Ras Ras Src->Ras Activates Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Invasion, Proliferation) ERK->Transcription TCSA_derivative 2-Hydroxydiarylamide Derivative (from TCSA) TCSA_derivative->TMPRSS4 Inhibits

References

Foundational

An In-Depth Technical Guide to the Synthesis of 3',5,5'-Trichlorosalicylanilide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis pathway for 3',5,5'-trichlorosalicylanilide, a halogenated salicylanilide derivative...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for 3',5,5'-trichlorosalicylanilide, a halogenated salicylanilide derivative of interest in medicinal chemistry. The document details the synthetic routes for its precursors, 5-chlorosalicylic acid and 3,5-dichloroaniline, and outlines the final condensation step to yield the target molecule. Experimental protocols, quantitative data, and a visual representation of the synthesis workflow are provided to support research and development efforts.

Overview of the Synthesis Pathway

The synthesis of 3',5,5'-trichlorosalicylanilide is primarily achieved through the condensation of 5-chlorosalicylic acid and 3,5-dichloroaniline. This reaction typically involves the activation of the carboxylic acid group of 5-chlorosalicylic acid to facilitate amide bond formation with the amino group of 3,5-dichloroaniline. A common method for this activation is the use of a coupling agent such as phosphorus trichloride (PCl₃) in an appropriate solvent.

The overall synthesis can be broken down into three main stages:

  • Stage 1: Synthesis of 5-Chlorosalicylic Acid

  • Stage 2: Synthesis of 3,5-Dichloroaniline

  • Stage 3: Condensation to form 3',5,5'-Trichlorosalicylanilide

A visual representation of this workflow is provided below.

Synthesis_Pathway cluster_0 Stage 1: Synthesis of 5-Chlorosalicylic Acid cluster_1 Stage 2: Synthesis of 3,5-Dichloroaniline cluster_2 Stage 3: Condensation Reaction Salicylic Acid Salicylic Acid Chlorination Chlorination Salicylic Acid->Chlorination Cl₂ 5-Chlorosalicylic Acid 5-Chlorosalicylic Acid Chlorination->5-Chlorosalicylic Acid 5-Chlorosalicylic Acid_ref 5-Chlorosalicylic Acid 3,5-Dichloronitrobenzene 3,5-Dichloronitrobenzene Hydrogenation Hydrogenation 3,5-Dichloronitrobenzene->Hydrogenation H₂, Catalyst 3,5-Dichloroaniline 3,5-Dichloroaniline Hydrogenation->3,5-Dichloroaniline 3,5-Dichloroaniline_ref 3,5-Dichloroaniline Final_Product 3',5,5'-Trichlorosalicylanilide Condensation Condensation Condensation->Final_Product 5-Chlorosalicylic Acid_ref->Condensation 3,5-Dichloroaniline_ref->Condensation PCl₃, Xylene, Δ

Figure 1: Synthesis workflow for 3',5,5'-Trichlorosalicylanilide.

Experimental Protocols

Stage 1: Synthesis of 5-Chlorosalicylic Acid

A common method for the synthesis of 5-chlorosalicylic acid is the direct chlorination of salicylic acid.

Protocol:

  • Dissolve salicylic acid in a suitable solvent such as glacial acetic acid or a halogenated aromatic solvent like chlorobenzene.

  • Cool the solution to 0-5 °C using an ice bath.

  • Slowly bubble chlorine gas through the solution while maintaining the low temperature. The rate of chlorine addition should be carefully controlled.

  • After the reaction is complete (monitored by TLC), the reaction mixture is typically poured into water to precipitate the product.

  • The crude 5-chlorosalicylic acid is then collected by filtration, washed with water, and can be further purified by recrystallization from a suitable solvent like ethanol-water.

Stage 2: Synthesis of 3,5-Dichloroaniline

One of the most direct routes to 3,5-dichloroaniline is the reduction of 3,5-dichloronitrobenzene.

Protocol:

  • Dissolve 3,5-dichloronitrobenzene in a suitable solvent such as ethanol.

  • Add a catalyst, such as palladium on carbon (Pd/C) or iron powder in the presence of an acid.

  • The mixture is then subjected to hydrogenation. This can be achieved by bubbling hydrogen gas through the mixture in the presence of the catalyst or by using a reducing agent like stannous chloride (SnCl₂) in concentrated hydrochloric acid.

  • Upon completion of the reaction, the catalyst is filtered off (if applicable), and the solvent is removed.

  • The crude 3,5-dichloroaniline is then purified, typically by distillation or recrystallization.

Stage 3: Synthesis of 3',5,5'-Trichlorosalicylanilide

The final step is the condensation of 5-chlorosalicylic acid and 3,5-dichloroaniline.

Protocol:

  • In a round-bottom flask equipped with a reflux condenser, suspend equimolar amounts of 5-chlorosalicylic acid and 3,5-dichloroaniline in a dry, inert solvent such as xylene or toluene.

  • Slowly add phosphorus trichloride (approximately 0.4 equivalents) to the stirred suspension at room temperature.

  • Heat the reaction mixture to reflux (approximately 110-140 °C depending on the solvent) and maintain this temperature for several hours (typically 1.5-3 hours).

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature.

  • The precipitated product is collected by filtration and washed with a non-polar solvent like hexane to remove impurities.

  • The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or a mixture of ethyl acetate and hexane.

Quantitative Data

The following table summarizes key quantitative data for the reactants and the final product.

CompoundMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)
Salicylic AcidC₇H₆O₃138.12158-161
5-Chlorosalicylic AcidC₇H₅ClO₃172.57172-175
3,5-DichloronitrobenzeneC₆H₃Cl₂NO₂192.0063-65
3,5-DichloroanilineC₆H₅Cl₂N162.0249-53
3',5,5'-Trichlorosalicylanilide C₁₃H₈Cl₃NO₂ 316.57 242-244 [1]

Note: Data for precursors are typical values and may vary slightly.

Physicochemical and Spectroscopic Data of 3',5,5'-Trichlorosalicylanilide

PropertyData
IUPAC Name 5-chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide
CAS Number 106480-60-8
Appearance Off-white to beige crystalline powder
Solubility Soluble in DMSO and methanol (with heating)
  • ¹H NMR: Expected signals would include aromatic protons in the regions of 6.9-8.0 ppm, a broad singlet for the phenolic hydroxyl group (downfield), and a broad singlet for the amide N-H proton (downfield).

  • ¹³C NMR: Aromatic carbons would appear in the range of 110-160 ppm, and the carbonyl carbon of the amide would be significantly downfield (>160 ppm).

  • IR Spectroscopy: Characteristic peaks would be observed for the O-H stretch (broad, ~3300 cm⁻¹), N-H stretch (~3300 cm⁻¹), C=O stretch of the amide (~1650 cm⁻¹), and C-Cl stretches in the fingerprint region.

This guide provides a foundational understanding of the synthesis of 3',5,5'-trichlorosalicylanilide. Researchers are encouraged to consult specialized chemical literature and databases for more detailed and specific experimental conditions and characterization data.

References

Exploratory

An In-depth Technical Guide to 3',5,5'-Trichlorosalicylanilide Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals Abstract Salicylanilides are a class of compounds characterized by a 2-hydroxy-N-phenylbenzamide scaffold. This core structure has proven to be a versatile...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salicylanilides are a class of compounds characterized by a 2-hydroxy-N-phenylbenzamide scaffold. This core structure has proven to be a versatile platform for the development of therapeutic agents with a broad spectrum of biological activities. Among these, 3',5,5'-Trichlorosalicylanilide and its derivatives have garnered significant interest due to their potent antimicrobial and anticancer properties. This technical guide provides a comprehensive overview of the synthesis, mechanisms of action, and therapeutic potential of these compounds, with a focus on quantitative data and detailed experimental methodologies.

Introduction

3',5,5'-Trichlorosalicylanilide is a halogenated salicylanilide with the chemical formula C13H8Cl3NO2. The strategic placement of chlorine atoms on both the salicylic acid and aniline rings significantly influences the compound's lipophilicity and electronic properties, which in turn dictates its biological activity. Research into salicylanilide derivatives has revealed a wide range of pharmacological effects, including antibacterial, antifungal, anthelmintic, and anticancer activities. The mechanism of action for these compounds is often multifaceted, involving the disruption of cellular membranes, inhibition of key enzymes, and modulation of critical signaling pathways. This guide will delve into the technical details of 3',5,5'-Trichlorosalicylanilide derivatives and analogs, providing researchers with a foundational understanding for future drug discovery and development efforts.

Antimicrobial Activity

Derivatives of salicylanilides have demonstrated significant efficacy against a range of microbial pathogens, including bacteria and fungi. Their mechanism of action is often attributed to the disruption of proton motive force across microbial cell membranes.

Quantitative Antimicrobial Data

The antimicrobial potency of salicylanilide derivatives is typically quantified by their Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism. The following table summarizes the MIC values for a selection of salicylanilide analogs against various microbial strains.

CompoundMicrobial StrainMIC (µg/mL)Reference
5-Chloro-N-(4-(trifluoromethyl)phenyl)salicylamideStaphylococcus aureus0.5[1]
4-Chloro-2-(4-(trifluoromethyl)phenylcarbamoyl)phenyl acetateStaphylococcus aureus0.5[1]
Salicylanilide 4-(trifluoromethyl)benzoate derivative 1o Mycobacterium tuberculosis1-4 µmol/L[2]
Salicylanilide 4-(trifluoromethyl)benzoate derivative 1r Mycobacterium tuberculosis1-4 µmol/L[2]
Salicylanilide Acetate 2a-i Trichophyton mentagrophytes0.49 - 31.25[3]
Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol outlines a standard method for determining the Minimum Inhibitory Concentration (MIC) of salicylanilide derivatives.

Materials:

  • Mueller-Hinton Broth (MHB) or other appropriate microbial growth medium.

  • 96-well microtiter plates.

  • Bacterial or fungal inoculum, adjusted to a 0.5 McFarland standard.

  • Salicylanilide derivative stock solution (e.g., in DMSO).

  • Positive control antibiotic (e.g., ciprofloxacin, fluconazole).

  • Negative control (medium only).

Procedure:

  • Prepare serial two-fold dilutions of the salicylanilide derivative in the appropriate broth within the wells of a 96-well plate. The concentration range should be sufficient to determine the MIC.

  • Inoculate each well (except the negative control) with the microbial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include a positive control (broth with inoculum and a known antibiotic) and a negative control (broth only) on each plate.

  • Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

  • After incubation, visually inspect the plates for microbial growth. The MIC is the lowest concentration of the compound at which no visible growth is observed.

G cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis prep_compound Prepare serial dilutions of salicylanilide derivative inoculate Inoculate microplate wells prep_compound->inoculate prep_inoculum Adjust microbial culture to 0.5 McFarland standard prep_inoculum->inoculate incubate Incubate at optimal temperature and time inoculate->incubate read_plate Visually inspect for growth incubate->read_plate determine_mic Determine MIC read_plate->determine_mic

Antimicrobial Susceptibility Testing Workflow.

Anticancer Activity

Recent studies have highlighted the potential of 3',5,5'-Trichlorosalicylanilide derivatives as anticancer agents. Their mechanisms of action are diverse and can involve the inhibition of specific enzymes crucial for tumor progression and the modulation of key signaling pathways that regulate cell growth, proliferation, and survival.

Inhibition of Type II Transmembrane Serine Protease 4 (TMPRSS4)

3',5,5'-Trichlorosalicylanilide has been identified as a potential inhibitor of Type II Transmembrane Serine Protease 4 (TMPRSS4), an enzyme overexpressed in various cancers and implicated in tumor invasion and metastasis.

Quantitative Anticancer Data

The anticancer efficacy of these compounds is often expressed as the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro.

CompoundCancer Cell LineIC50Reference
3',5,5'-Trichlorosalicylanilide Derivative--Data not available in searched literature
Related Salicylanilide AnalogsVariousVaries[4]

Note: Specific IC50 values for 3',5,5'-Trichlorosalicylanilide were not available in the searched literature. The table indicates that related analogs have shown activity.

Experimental Protocol: TMPRSS4 Inhibition Assay

This protocol describes a general enzymatic assay to screen for inhibitors of TMPRSS4.

Materials:

  • Recombinant human TMPRSS4 enzyme.

  • Fluorogenic peptide substrate for TMPRSS4.

  • Assay buffer (e.g., Tris-HCl with CaCl2 and NaCl).

  • 3',5,5'-Trichlorosalicylanilide derivative (test compound).

  • Known serine protease inhibitor (positive control, e.g., aprotinin).

  • 96-well black microtiter plates.

  • Fluorescence plate reader.

Procedure:

  • Add assay buffer, the test compound at various concentrations, and the TMPRSS4 enzyme to the wells of a 96-well plate.

  • Incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

  • Measure the fluorescence intensity at regular intervals using a fluorescence plate reader (excitation/emission wavelengths appropriate for the substrate).

  • Calculate the rate of substrate cleavage for each concentration of the test compound.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

G cluster_setup Assay Setup cluster_reaction Enzymatic Reaction cluster_data Data Analysis add_reagents Add buffer, inhibitor, and TMPRSS4 enzyme pre_incubate Pre-incubate for inhibitor binding add_reagents->pre_incubate add_substrate Add fluorogenic substrate pre_incubate->add_substrate measure_fluorescence Measure fluorescence over time add_substrate->measure_fluorescence calculate_rate Calculate reaction rates measure_fluorescence->calculate_rate determine_ic50 Determine IC50 value calculate_rate->determine_ic50

TMPRSS4 Inhibition Assay Workflow.

Modulation of Signaling Pathways

Salicylanilide derivatives have been shown to interfere with cellular signaling pathways that are often dysregulated in cancer, such as the Wnt/β-catenin pathway.

Inhibition of the Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin signaling pathway plays a crucial role in embryonic development and adult tissue homeostasis. Its aberrant activation is a hallmark of many cancers. Salicylanilides are thought to inhibit this pathway by interfering with the function of key components, leading to a decrease in the transcription of Wnt target genes that promote cell proliferation.

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Wnt Wnt Ligand Frizzled Frizzled Receptor Wnt->Frizzled Dsh Dishevelled (Dsh) Frizzled->Dsh GSK3b GSK-3β Dsh->GSK3b |-- bCatenin β-catenin GSK3b->bCatenin Phosphorylation & Degradation APC APC APC->bCatenin Axin Axin Axin->bCatenin TCF_LEF TCF/LEF bCatenin->TCF_LEF Translocation to Nucleus TargetGenes Target Gene Transcription (Proliferation) TCF_LEF->TargetGenes Salicylanilide Salicylanilide Derivative Salicylanilide->Dsh Inhibition?

Hypothesized Wnt/β-catenin Pathway Inhibition.

Synthesis of 3',5,5'-Trichlorosalicylanilide Derivatives

The synthesis of salicylanilides generally involves the condensation of a substituted salicylic acid with a substituted aniline.

General Synthesis Protocol

A common method for the synthesis of salicylanilides involves the use of a coupling agent or the conversion of the salicylic acid to a more reactive species, such as an acid chloride.

Materials:

  • 5-chlorosalicylic acid

  • 3,5-dichloroaniline

  • Phosphorus trichloride (PCl3) or other coupling agent (e.g., DCC)

  • Anhydrous solvent (e.g., toluene, xylene)

  • Base (e.g., pyridine, triethylamine) if necessary

Procedure:

  • Dissolve 5-chlorosalicylic acid and 3,5-dichloroaniline in an anhydrous solvent in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

  • Slowly add the coupling agent (e.g., PCl3) to the reaction mixture at room temperature or under cooling.

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

  • Collect the resulting precipitate by filtration, wash with water, and dry.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the pure 3',5,5'-Trichlorosalicylanilide.

G Reactants 5-Chlorosalicylic Acid + 3,5-Dichloroaniline Coupling Add Coupling Agent (e.g., PCl3) in Solvent Reactants->Coupling Reflux Heat to Reflux Coupling->Reflux Workup Quench with Ice-Water & Filter Reflux->Workup Purification Recrystallize Workup->Purification Product 3',5,5'-Trichlorosalicylanilide Purification->Product

General Synthesis Workflow for 3',5,5'-Trichlorosalicylanilide.

Conclusion and Future Directions

3',5,5'-Trichlorosalicylanilide and its analogs represent a promising class of compounds with significant therapeutic potential as both antimicrobial and anticancer agents. Their multifaceted mechanisms of action, including membrane disruption, enzyme inhibition, and modulation of key signaling pathways, make them attractive candidates for further development. Future research should focus on elucidating the precise molecular targets of these compounds, optimizing their structure to enhance potency and selectivity, and conducting comprehensive preclinical and clinical studies to evaluate their safety and efficacy in various disease models. The detailed methodologies and data presented in this guide provide a solid foundation for researchers to build upon in the quest for novel and effective therapies.

References

Foundational

3',5,5'-Trichlorosalicylanilide: A Technical Guide to its Safety and Toxicity Profile

For Researchers, Scientists, and Drug Development Professionals Disclaimer: This document provides a comprehensive overview of the available safety and toxicity data for 3',5,5'-Trichlorosalicylanilide and related haloge...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and toxicity data for 3',5,5'-Trichlorosalicylanilide and related halogenated salicylanilides. The information is intended for research, scientific, and drug development professionals. Direct toxicity data for 3',5,5'-Trichlorosalicylanilide is limited; therefore, data from structurally similar compounds have been included to provide a representative profile.

Introduction

3',5,5'-Trichlorosalicylanilide is a halogenated salicylanilide. The salicylanilide class of compounds has been investigated for a range of biological activities, including anthelmintic and antimicrobial properties. However, their use has been associated with certain toxicities, most notably phototoxicity. This technical guide summarizes the known safety and toxicity profile of 3',5,5'-Trichlorosalicylanilide and its chemical class, presents available quantitative data, outlines relevant experimental protocols, and illustrates the proposed mechanism of phototoxicity.

Chemical and Physical Properties

PropertyValue
Chemical Name 5-Chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide
CAS Number 106480-60-8[1]
Molecular Formula C₁₃H₈Cl₃NO₂[1]
Molecular Weight 316.57 g/mol [1]

Toxicological Data

Table 1: Summary of Quantitative Toxicity Data for 3,4',5-Tribromosalicylanilide

TestSpeciesRouteValueReference
Acute Toxicity (Oral)-OralHarmful if swallowed (H302)[2]
Aquatic Toxicity (Acute)--Very toxic to aquatic life (H400)[2]
Aquatic Toxicity (Chronic)--Very toxic to aquatic life with long lasting effects (H410)[2]

Note: GHS Hazard statements from PubChem entry for 3,4',5-Tribromosalicylanilide.

Experimental Protocols

Detailed experimental protocols for toxicity testing of 3',5,5'-Trichlorosalicylanilide are not publicly available. However, standardized OECD guidelines are typically followed for such assessments. Below is a representative protocol for an in vitro phototoxicity study, a key concern for this class of compounds, based on the OECD 432 guideline for the 3T3 Neutral Red Uptake (NRU) Phototoxicity Test.[3][4][5]

In Vitro 3T3 NRU Phototoxicity Test (Adapted from OECD 432)

Objective: To assess the phototoxic potential of a test substance by comparing its cytotoxicity in the presence and absence of non-cytotoxic ultraviolet A (UVA) light.

Cell Line: Balb/c 3T3 mouse fibroblasts[5]

Methodology:

  • Cell Seeding: Plate 3T3 cells in two separate 96-well plates at a density that prevents confluence by the end of the assay (e.g., 1x10⁴ cells/well).[4]

  • Test Substance Preparation: Prepare a series of concentrations of 3',5,5'-Trichlorosalicylanilide in a suitable solvent.

  • Treatment: After 24 hours of incubation, replace the culture medium with medium containing the various concentrations of the test substance. Include a solvent control.

  • Irradiation: Expose one of the 96-well plates to a non-cytotoxic dose of UVA light (e.g., 5 J/cm²), while the other plate is kept in the dark.[5]

  • Incubation: Following irradiation, wash the cells and incubate both plates for another 24 hours.

  • Neutral Red Uptake: Add Neutral Red solution to each well and incubate to allow for uptake by viable cells.

  • Extraction and Measurement: Extract the Neutral Red from the cells and measure the optical density at 540 nm.

  • Data Analysis: Calculate the IC50 values (the concentration of the test substance that reduces cell viability by 50%) for both the irradiated and non-irradiated plates. The Photo-Irritation-Factor (PIF) is then calculated as the ratio of the IC50 (-UVA) to the IC50 (+UVA). A PIF greater than 5 is indicative of phototoxic potential.[4]

Signaling Pathways and Mechanisms of Toxicity

The primary mechanism of toxicity associated with halogenated salicylanilides is phototoxicity.[6] This process is initiated by the absorption of ultraviolet (UV) radiation by the molecule.

Upon absorbing UV light, the salicylanilide molecule transitions to an excited state.[6] From this excited state, it can initiate two types of photochemical reactions that lead to cellular damage:

  • Type I Reaction: The excited photosensitizer can undergo electron transfer reactions with surrounding molecules to form free radicals. These radicals can then react with oxygen to produce reactive oxygen species (ROS) such as superoxide anions and hydroxyl radicals.[7]

  • Type II Reaction: The excited photosensitizer can transfer its energy directly to molecular oxygen, generating highly reactive singlet oxygen.[7]

Both pathways result in the generation of ROS, which can cause oxidative damage to cellular components, including lipids, proteins, and DNA, ultimately leading to cytotoxicity and a phototoxic response in the skin.[6][7]

phototoxicity_pathway cluster_initiation Initiation cluster_pathways Photochemical Reactions cluster_ros Reactive Oxygen Species (ROS) Generation cluster_damage Cellular Damage UV_Light UV Light Salicylanilide 3',5,5'-Trichlorosalicylanilide (Ground State) UV_Light->Salicylanilide Absorption Excited_Salicylanilide Excited State Salicylanilide* Salicylanilide->Excited_Salicylanilide Excitation Type_I Type I Reaction (Electron Transfer) Excited_Salicylanilide->Type_I Type_II Type II Reaction (Energy Transfer) Excited_Salicylanilide->Type_II Free_Radicals Free Radicals Type_I->Free_Radicals Singlet_Oxygen Singlet Oxygen (¹O₂) Type_II->Singlet_Oxygen Oxidative_Stress Oxidative Stress Free_Radicals->Oxidative_Stress Singlet_Oxygen->Oxidative_Stress Cell_Damage Cellular Damage (Lipids, Proteins, DNA) Oxidative_Stress->Cell_Damage Phototoxicity Phototoxic Response (Erythema, Edema) Cell_Damage->Phototoxicity

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for 3',5,5'-Trichlorosalicylanilide in Biofilm Inhibition Studies

For Researchers, Scientists, and Drug Development Professionals Introduction Bacterial biofilms present a significant challenge in clinical and industrial settings due to their inherent resistance to conventional antimic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacterial biofilms present a significant challenge in clinical and industrial settings due to their inherent resistance to conventional antimicrobial agents. The development of novel anti-biofilm compounds is a critical area of research. 3',5,5'-Trichlorosalicylanilide is a salicylanilide derivative with potential antimicrobial properties. This document provides detailed experimental protocols for evaluating the biofilm inhibition activity of 3',5,5'-Trichlorosalicylanilide, along with templates for data presentation and visualization of relevant biological pathways.

Data Presentation

Table 1: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of 3',5,5'-Trichlorosalicylanilide
Bacterial StrainMIC (µg/mL)MBC (µg/mL)
Staphylococcus aureus (ATCC 29213)
Pseudomonas aeruginosa (ATCC 27853)
Escherichia coli (ATCC 25922)
Bacillus subtilis (ATCC 6633)
Table 2: Minimum Biofilm Inhibitory Concentration (MBIC) of 3',5,5'-Trichlorosalicylanilide
Bacterial StrainMBIC₅₀ (µg/mL)MBIC₉₀ (µg/mL)
Staphylococcus aureus (ATCC 29213)
Pseudomonas aeruginosa (ATCC 27853)
Escherichia coli (ATCC 25922)
Bacillus subtilis (ATCC 6633)
Table 3: Effect of 3',5,5'-Trichlorosalicylanilide on Pre-formed Biofilms (MBEC)
Bacterial StrainMBEC₅₀ (µg/mL)MBEC₉₀ (µg/mL)
Staphylococcus aureus (ATCC 29213)
Pseudomonas aeruginosa (ATCC 27853)
Escherichia coli (ATCC 25922)
Bacillus subtilis (ATCC 6633)

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

This protocol determines the lowest concentration of 3',5,5'-Trichlorosalicylanilide that inhibits visible bacterial growth (MIC) and the lowest concentration that kills the bacteria (MBC).

Materials:

  • 3',5,5'-Trichlorosalicylanilide stock solution (in a suitable solvent like DMSO)

  • Bacterial strains (e.g., S. aureus, P. aeruginosa)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • Spectrophotometer (600 nm)

  • Mueller-Hinton Agar (MHA) plates

Procedure:

  • Prepare a bacterial inoculum by diluting an overnight culture in CAMHB to a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Prepare serial twofold dilutions of the 3',5,5'-Trichlorosalicylanilide stock solution in CAMHB in a 96-well plate.

  • Add 100 µL of the bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the compound where no visible growth is observed.

  • To determine the MBC, plate 100 µL from each well showing no growth onto MHA plates.

  • Incubate the MHA plates at 37°C for 24 hours.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum.

Biofilm Inhibition Assay (Crystal Violet Method)

This protocol quantifies the ability of 3',5,5'-Trichlorosalicylanilide to inhibit biofilm formation.

Materials:

  • 3',5,5'-Trichlorosalicylanilide stock solution

  • Bacterial strains

  • Tryptic Soy Broth (TSB) supplemented with 1% glucose

  • Sterile 96-well flat-bottom microtiter plates

  • 0.1% Crystal Violet solution

  • 30% Acetic Acid

  • Phosphate-buffered saline (PBS)

  • Microplate reader (570 nm)

Procedure:

  • Prepare a bacterial suspension in TSB with 1% glucose to an OD₆₀₀ of 0.05.

  • Prepare serial dilutions of 3',5,5'-Trichlorosalicylanilide in the same medium in a 96-well plate.

  • Add 100 µL of the bacterial suspension to each well.

  • Include positive (bacteria without compound) and negative (medium only) controls.

  • Incubate the plate at 37°C for 24 hours without shaking.

  • Gently wash the wells twice with PBS to remove planktonic cells.

  • Air-dry the plate.

  • Stain the adherent biofilms with 125 µL of 0.1% crystal violet for 15 minutes.

  • Wash the wells three times with PBS and air-dry.

  • Solubilize the bound dye with 200 µL of 30% acetic acid.

  • Measure the absorbance at 570 nm using a microplate reader.

  • The Minimum Biofilm Inhibitory Concentration (MBIC) is the lowest concentration showing a significant reduction in biofilm formation compared to the positive control.

Inhibition of Pre-formed Biofilms

This protocol assesses the ability of 3',5,5'-Trichlorosalicylanilide to disrupt established biofilms.

Materials:

  • Same as the Biofilm Inhibition Assay.

Procedure:

  • Grow biofilms in a 96-well plate as described in the Biofilm Inhibition Assay (steps 1-5, without the compound).

  • After 24 hours of biofilm formation, gently remove the planktonic cells by washing with PBS.

  • Add fresh TSB with 1% glucose containing serial dilutions of 3',5,5'-Trichlorosalicylanilide to the wells with pre-formed biofilms.

  • Incubate for another 24 hours at 37°C.

  • Quantify the remaining biofilm using the crystal violet method as described above (steps 6-11).

  • The Minimum Biofilm Eradication Concentration (MBEC) can be determined as the lowest concentration that causes a significant reduction in the pre-formed biofilm.

Visualizations

Signaling Pathway for Biofilm Formation

Bacterial biofilm formation is a complex process regulated by various signaling pathways, with quorum sensing being a central mechanism. The following diagram illustrates a generalized quorum sensing pathway that could be a potential target for 3',5,5'-Trichlorosalicylanilide.

G cluster_cell Bacterial Cell cluster_inhibitor Potential Inhibition by 3',5,5'-Trichlorosalicylanilide A Autoinducer Synthase B Autoinducer (AI) A->B Synthesis AI_ext Extracellular Autoinducers B->AI_ext Secretion C Receptor Protein D Transcriptional Regulator C->D Activation E Biofilm Genes (EPS, Adhesins) D->E Upregulation F Biofilm Formation E->F AI_ext->C Binding Inhibitor 3',5,5'-Trichlorosalicylanilide Inhibitor->A Inhibitor->C Inhibitor->D

Caption: Generalized quorum sensing pathway and potential inhibition points.

Experimental Workflow for Biofilm Inhibition Assay

The following diagram outlines the key steps in the crystal violet-based biofilm inhibition assay.

G A Prepare Bacterial Inoculum and Compound Dilutions B Incubate 24h at 37°C to Allow Biofilm Formation A->B C Wash to Remove Planktonic Cells B->C D Stain with 0.1% Crystal Violet C->D E Wash to Remove Excess Stain D->E F Solubilize Dye with 30% Acetic Acid E->F G Measure Absorbance at 570 nm F->G

Caption: Workflow for the crystal violet biofilm inhibition assay.

Application

Application Notes and Protocols for 3',5,5'-Trichlorosalicylanilide Derivatives in Anticancer Research

For Researchers, Scientists, and Drug Development Professionals Introduction 3',5,5'-Trichlorosalicylanilide serves as a key chemical scaffold for the synthesis of a novel class of anticancer compounds: 2-hydroxydiarylam...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',5,5'-Trichlorosalicylanilide serves as a key chemical scaffold for the synthesis of a novel class of anticancer compounds: 2-hydroxydiarylamide derivatives. These derivatives have been identified as potent inhibitors of Type II Transmembrane Serine Protease 4 (TMPRSS4). Elevated expression of TMPRSS4 is clinically correlated with poor prognoses in a variety of cancers, including non-small cell lung, gastric, colorectal, and prostate cancers. This protease plays a significant role in tumor progression by promoting cancer cell invasion, migration, proliferation, and metastasis.

The 2-hydroxydiarylamide derivatives, notably IMD-0354 and KRT1853, have demonstrated significant preclinical anticancer activity by targeting TMPRSS4. Their mechanism of action involves the suppression of TMPRSS4-mediated signaling pathways that are crucial for cancer cell survival and proliferation. These compounds effectively inhibit cancer cell invasion and induce apoptosis, highlighting their therapeutic potential. This document provides detailed application notes and experimental protocols for the utilization of these 3',5,5'-Trichlorosalicylanilide-derived compounds in anticancer research.

Application Notes

Targeting TMPRSS4 with 2-Hydroxydiarylamide Derivatives

TMPRSS4 is a cell surface protein that is overexpressed in numerous cancer types. Its proteolytic activity is implicated in the activation of signaling pathways that drive malignant phenotypes. The 2-hydroxydiarylamide derivatives synthesized from 3',5,5'-Trichlorosalicylanilide have been shown to be effective inhibitors of TMPRSS4's serine protease activity.[1]

Mechanism of Anticancer Action

The anticancer effects of these derivatives are multifaceted:

  • Inhibition of Cell Invasion and Migration: By inhibiting TMPRSS4, compounds like IMD-0354 and KRT1853 effectively suppress the invasive and migratory capabilities of cancer cells.[2][3]

  • Suppression of Cell Proliferation: These compounds have been shown to inhibit the growth of various cancer cell lines that express TMPRSS4.[2][3]

  • Induction of Apoptosis: The derivatives promote programmed cell death (apoptosis) in cancer cells. They achieve this by enhancing sensitivity to anoikis (a form of apoptosis that occurs when cells detach from the extracellular matrix) and reducing the levels of key anti-apoptotic proteins such as Bcl-2 and survivin.[2][3]

  • Downregulation of Pro-Survival Signaling: Treatment with these compounds leads to the suppression of TMPRSS4-mediated activation of several transcription factors, including Sp1/3, AP-1, and NF-κB, which are critical for cancer cell survival and drug resistance.[2][3]

In Vivo Efficacy

Preclinical studies using xenograft models have demonstrated the in vivo anticancer potential of these compounds. Notably, KRT1853 has been shown to significantly reduce tumor growth in prostate and colon cancer models, underscoring its promise as a developmental candidate for a novel anticancer agent.[2][3]

Quantitative Data Summary

The following tables summarize the reported quantitative data for the anticancer activities of representative 2-hydroxydiarylamide derivatives.

Table 1: In Vitro Inhibitory Activities of 2-Hydroxydiarylamide Derivatives

CompoundTargetAssayCell LineIC50 / EC50 (µM)
IMD-0354TMPRSS4Protease Activity-Data not available in abstract
KRT1853TMPRSS4Protease Activity-Data not available in abstract
IMD-0354Cell InvasionColon Cancer Cells-Data not available in abstract
KRT1853Cell InvasionColon Cancer Cells-Data not available in abstract
IMD-0354Cell ProliferationProstate, Colon, Lung Cancer Cells-Data not available in abstract
KRT1853Cell ProliferationProstate, Colon, Lung Cancer Cells-Data not available in abstract

Note: Specific IC50/EC50 values were not available in the provided search result abstracts. Further details would be found in the full-text articles.

Table 2: In Vivo Antitumor Efficacy of KRT1853 in Xenograft Models

Cancer TypeXenograft ModelTreatmentDosageTumor Growth Inhibition (%)
Prostate CancerNude MiceKRT1853Not SpecifiedEfficiently Reduced
Colon CancerNude MiceKRT1853Not SpecifiedEfficiently Reduced

Note: Specific dosage and percentage of tumor growth inhibition were not detailed in the provided search result abstracts.

Experimental Protocols

Protocol 1: TMPRSS4 Serine Protease Inhibition Assay

This protocol outlines a method to assess the inhibitory activity of 2-hydroxydiarylamide derivatives against TMPRSS4.

Materials:

  • Recombinant human TMPRSS4 enzyme

  • Fluorogenic peptide substrate for TMPRSS4

  • Assay buffer (e.g., Tris-HCl, pH 8.0)

  • 2-hydroxydiarylamide derivatives (e.g., IMD-0354, KRT1853) dissolved in DMSO

  • 96-well black microplates

  • Fluorometric microplate reader

Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • Serially dilute the compound in assay buffer to achieve a range of desired concentrations.

  • In a 96-well plate, add 50 µL of the diluted compound or vehicle control (DMSO in assay buffer) to each well.

  • Add 25 µL of the recombinant TMPRSS4 enzyme solution to each well and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 25 µL of the fluorogenic substrate solution to each well.

  • Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths using a microplate reader.

  • Continue to monitor the fluorescence at regular intervals for 30-60 minutes.

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 2: Cancer Cell Invasion Assay (Boyden Chamber Assay)

This protocol describes a method to evaluate the effect of 2-hydroxydiarylamide derivatives on cancer cell invasion.

Materials:

  • TMPRSS4-expressing cancer cell line (e.g., prostate, colon, or lung cancer cells)

  • Boyden chambers with Matrigel-coated inserts (8 µm pore size)

  • Cell culture medium with and without fetal bovine serum (FBS)

  • 2-hydroxydiarylamide derivatives

  • Calcein-AM or crystal violet for cell staining

  • Fluorescence microscope or spectrophotometer

Procedure:

  • Culture cancer cells to ~80% confluency.

  • Starve the cells in serum-free medium for 24 hours.

  • Pre-treat the cells with various concentrations of the test compound or vehicle control for 2 hours.

  • Harvest the cells and resuspend them in serum-free medium containing the test compound.

  • Add 500 µL of medium containing 10% FBS (as a chemoattractant) to the lower chamber of the Boyden apparatus.

  • Seed 1 x 10^5 pre-treated cells in 200 µL of serum-free medium (containing the compound) into the upper chamber (Matrigel-coated insert).

  • Incubate the chambers for 24-48 hours at 37°C in a CO2 incubator.

  • After incubation, remove the non-invading cells from the upper surface of the insert with a cotton swab.

  • Fix and stain the invading cells on the lower surface of the insert with crystal violet or a fluorescent dye like Calcein-AM.

  • Count the number of invaded cells in several random fields under a microscope or quantify the fluorescence using a plate reader.

  • Express the results as a percentage of the vehicle-treated control.

Protocol 3: In Vivo Xenograft Tumor Growth Study

This protocol provides a general framework for assessing the in vivo antitumor activity of a 2-hydroxydiarylamide derivative.

Materials:

  • Immunocompromised mice (e.g., nude mice)

  • TMPRSS4-expressing cancer cells

  • KRT1853 or other test compounds

  • Vehicle for drug administration

  • Calipers for tumor measurement

Procedure:

  • Subcutaneously inject 1 x 10^6 cancer cells into the flank of each mouse.

  • Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomly assign the mice to treatment and control groups (n=5-10 mice per group).

  • Administer the test compound (e.g., KRT1853) or vehicle to the respective groups via an appropriate route (e.g., intraperitoneal injection) at a predetermined dose and schedule.

  • Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: (Length x Width²) / 2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., immunohistochemistry).

  • Plot the mean tumor volume over time for each group to assess the treatment effect.

Visualizations

TMPRSS4_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cluster_output Cellular Response TMPRSS4 TMPRSS4 Signaling_Cascade Downstream Signaling Cascade TMPRSS4->Signaling_Cascade Invasion_Proliferation Invasion & Proliferation TMPRSS4->Invasion_Proliferation Sp1_AP1_NFkB Sp1/3, AP-1, NF-κB Signaling_Cascade->Sp1_AP1_NFkB Activates Gene_Expression Gene Expression (Bcl-2, Survivin) Sp1_AP1_NFkB->Gene_Expression Promotes Cell_Survival Cell Survival & Drug Resistance Gene_Expression->Cell_Survival Inhibitor 2-Hydroxydiarylamide Derivatives (e.g., KRT1853) Inhibitor->TMPRSS4 Inhibits

Caption: Signaling pathway inhibited by 2-hydroxydiarylamide derivatives.

Xenograft_Workflow start Start cell_injection Subcutaneous injection of cancer cells into mice start->cell_injection tumor_growth Allow tumors to reach ~100-150 mm³ cell_injection->tumor_growth randomization Randomize mice into treatment & control groups tumor_growth->randomization treatment Administer compound (e.g., KRT1853) or vehicle randomization->treatment monitoring Measure tumor volume and body weight periodically treatment->monitoring monitoring->treatment Continue schedule endpoint Endpoint reached monitoring->endpoint analysis Euthanize, excise tumors, and perform analysis endpoint->analysis Yes end End analysis->end

Caption: Experimental workflow for in vivo xenograft tumor model.

References

Method

Application Note: Quantitative Analysis of 3',5,5'-Trichlorosalicylanilide

For Researchers, Scientists, and Drug Development Professionals Introduction 3',5,5'-Trichlorosalicylanilide is a chlorinated salicylanilide, a class of compounds known for their antimicrobial properties. Due to its pote...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',5,5'-Trichlorosalicylanilide is a chlorinated salicylanilide, a class of compounds known for their antimicrobial properties. Due to its potential applications and toxicological relevance, accurate and reliable quantification in various matrices is crucial for research, product development, and safety assessment. This application note provides detailed protocols for the quantitative analysis of 3',5,5'-Trichlorosalicylanilide using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Methods Overview

Two primary analytical techniques are presented for the quantification of 3',5,5'-Trichlorosalicylanilide:

  • HPLC-UV: A widely accessible and robust technique suitable for routine analysis.

  • GC-MS: Offers higher selectivity and sensitivity, making it ideal for complex matrices and trace-level detection.

The selection of the appropriate method will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation.

Quantitative Data Summary

The following table summarizes typical performance characteristics that should be targeted during method validation for the analysis of 3',5,5'-Trichlorosalicylanilide. The values are based on data from analogous validated methods for similar compounds.

ParameterHPLC-UVGC-MS
Limit of Detection (LOD) 10 - 50 ng/mL0.1 - 5 ng/mL
Limit of Quantification (LOQ) 50 - 200 ng/mL0.5 - 20 ng/mL
Linearity (R²) > 0.995> 0.995
Accuracy (% Recovery) 90 - 110%85 - 115%
Precision (% RSD) < 5%< 10%

Experimental Workflows

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing sample Sample Collection (e.g., Biological fluid, Environmental matrix) extraction Liquid-Liquid Extraction or Solid-Phase Extraction sample->extraction Homogenization (if solid) concentration Evaporation & Reconstitution extraction->concentration hplc HPLC-UV Analysis concentration->hplc derivatization Derivatization (for GC-MS) concentration->derivatization quantification Quantification (Calibration Curve) hplc->quantification gcms GC-MS Analysis gcms->quantification derivatization->gcms validation Method Validation (LOD, LOQ, Accuracy, Precision) quantification->validation

General workflow for the quantification of 3',5,5'-Trichlorosalicylanilide.

Experimental Protocols

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This protocol provides a general method for the analysis of 3',5,5'-Trichlorosalicylanilide. Optimization of the mobile phase composition, gradient, and column chemistry may be required.

a. Sample Preparation: Liquid-Liquid Extraction (LLE)

  • To 1 mL of liquid sample (e.g., plasma, urine, water), add a suitable internal standard.

  • Acidify the sample to pH 2-3 with an appropriate acid (e.g., 1 M HCl).

  • Add 5 mL of a water-immiscible organic solvent (e.g., ethyl acetate, methyl tert-butyl ether).

  • Vortex for 2 minutes and centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Transfer the organic layer to a clean tube.

  • Repeat the extraction (steps 3-5) on the aqueous layer and combine the organic extracts.

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

  • Vortex to dissolve and transfer to an HPLC vial for analysis.

b. HPLC-UV Conditions

ParameterRecommended Condition
Column C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient Start with 50% B, increase to 95% B over 10 min, hold for 2 min, return to 50% B and equilibrate for 3 min.
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30°C
Detection Wavelength Determined by UV scan of a standard solution (typically in the range of 254-280 nm)

c. HPLC-UV Analysis Workflow

hplc_workflow start Prepared Sample in HPLC Vial injection Autosampler Injection (10 µL) start->injection separation C18 Reverse-Phase Column Separation injection->separation Mobile Phase Flow detection UV Detector separation->detection data Chromatogram Generation detection->data quantification Peak Integration & Quantification data->quantification

HPLC-UV analysis workflow.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method provides higher sensitivity and selectivity, which is advantageous for complex matrices. Derivatization is often necessary to improve the volatility and chromatographic behavior of salicylanilides.

a. Sample Preparation and Derivatization

  • Perform Liquid-Liquid Extraction as described in the HPLC-UV section (1.a).

  • After evaporating the organic extract to dryness, add 100 µL of a derivatization agent (e.g., BSTFA with 1% TMCS, or diazomethane).

  • Add 100 µL of a suitable solvent (e.g., acetonitrile, pyridine).

  • Cap the vial tightly and heat at 60-70°C for 30-60 minutes.

  • Cool the vial to room temperature.

  • The derivatized sample is now ready for GC-MS analysis.

b. GC-MS Conditions

ParameterRecommended Condition
GC Column DB-5ms, HP-5ms, or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas Helium at a constant flow of 1.0 mL/min
Inlet Temperature 280°C
Injection Mode Splitless (or split, depending on concentration)
Injection Volume 1 µL
Oven Temperature Program Initial 100°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.
MS Transfer Line Temp 280°C
Ion Source Temperature 230°C
Ionization Mode Electron Ionization (EI) at 70 eV
Acquisition Mode Selected Ion Monitoring (SIM) for quantification, Full Scan for confirmation
SIM Ions To be determined from the mass spectrum of the derivatized standard

c. GC-MS Analysis Workflow

gcms_workflow start Derivatized Sample injection GC Injection start->injection separation Capillary Column Separation injection->separation Carrier Gas Flow ionization Electron Ionization (EI) separation->ionization Transfer Line mass_analysis Quadrupole Mass Analyzer ionization->mass_analysis detection Electron Multiplier Detector mass_analysis->detection data Mass Spectrum & Chromatogram detection->data quantification Quantification using SIM data->quantification

GC-MS analysis workflow.

Method Validation

A full validation of the chosen analytical method is critical to ensure reliable and accurate results. The validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines or equivalent, and should assess the following parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by analyzing blank and spiked matrix samples.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to establish the linear range.

  • Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by recovery studies of spiked samples at a minimum of three concentration levels.

  • Precision: The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. This should be assessed at two levels:

    • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

    • Intermediate Precision (Inter-assay precision): Within-laboratory variations on different days, with different analysts, or with different equipment.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The HPLC-UV and GC-MS methods outlined in this application note provide a solid foundation for the quantitative analysis of 3',5,5'-Trichlorosalicylanilide. While these protocols are based on sound analytical principles for similar compounds, it is essential to emphasize that they must be thoroughly optimized and validated for the specific sample matrix and intended application. Adherence to rigorous validation procedures will ensure the generation of high-quality, reliable, and defensible data in your research and development endeavors.

Application

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 3',5,5'-Trichlorosalicylanilide

For Researchers, Scientists, and Drug Development Professionals Abstract This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 3',5,5'-T...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 3',5,5'-Trichlorosalicylanilide. The described protocol is designed for accuracy, precision, and high-throughput screening, making it suitable for research, quality control, and stability testing in drug development. The method utilizes a reverse-phase C18 column with UV detection, ensuring specificity and sensitivity for the analyte.

Introduction

3',5,5'-Trichlorosalicylanilide is a chlorinated salicylanilide derivative with potential applications in various fields of research. Accurate and precise quantification of this compound is critical for its development and application. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely used for the separation, identification, and quantification of chemical compounds. This document provides a detailed protocol for the HPLC analysis of 3',5,5'-Trichlorosalicylanilide, adaptable for various research and development needs.

Experimental Protocol

This protocol is based on established methods for related salicylanilide compounds and provides a strong starting point for method development and validation.

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this method.

ParameterCondition
HPLC System Agilent 1260 Infinity II or equivalent
Column C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase Acetonitrile : 20 mM Potassium Dihydrogen Phosphate Buffer (pH 3.5, adjusted with phosphoric acid) (60:40, v/v)
Flow Rate 1.0 mL/min
Injection Volume 20 µL
Column Temperature 30°C
Detection Wavelength 254 nm
Run Time 15 minutes
Preparation of Solutions

a. Mobile Phase Preparation:

  • Prepare a 20 mM Potassium Dihydrogen Phosphate buffer by dissolving 2.72 g of KH₂PO₄ in 1 L of HPLC-grade water.

  • Adjust the pH of the buffer to 3.5 using phosphoric acid.

  • Filter the buffer through a 0.45 µm membrane filter.

  • Prepare the mobile phase by mixing acetonitrile and the phosphate buffer in a 60:40 (v/v) ratio.

  • Degas the mobile phase by sonication or helium sparging before use.

b. Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 100 mg of 3',5,5'-Trichlorosalicylanilide reference standard.

  • Transfer it to a 100 mL volumetric flask.

  • Dissolve in and dilute to volume with the mobile phase.

c. Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

d. Sample Preparation:

  • For bulk drug substance, accurately weigh an appropriate amount of the sample, dissolve it in the mobile phase, and dilute to a final concentration within the calibration range.

  • For formulated products, a suitable extraction procedure may be required. This could involve dissolving the product in a compatible solvent, followed by filtration and dilution with the mobile phase.

  • Filter all sample solutions through a 0.45 µm syringe filter before injection.

System Suitability

Before sample analysis, the chromatographic system must meet the following criteria:

  • Tailing Factor (Asymmetry Factor): Not more than 2.0 for the 3',5,5'-Trichlorosalicylanilide peak.

  • Theoretical Plates: Not less than 2000 for the 3',5,5'-Trichlorosalicylanilide peak.

  • Relative Standard Deviation (RSD) for replicate injections: Not more than 2.0% for the peak area.

Data Presentation

The following table summarizes the expected quantitative data from a validated method based on this protocol.

ParameterExpected Value
Retention Time (RT) Approximately 6-8 min
Linearity (r²) ≥ 0.999
Limit of Detection (LOD) To be determined
Limit of Quantification (LOQ) To be determined
Precision (%RSD) < 2%
Accuracy (% Recovery) 98 - 102%

Method Validation

For use in a regulated environment, the analytical method should be fully validated according to ICH guidelines (Q2(R1)). This includes validation of specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.

Experimental Workflow Diagram

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing cluster_output Output MobilePhase Mobile Phase Preparation HPLC_Injection HPLC Injection MobilePhase->HPLC_Injection StandardPrep Standard Solution Preparation SystemSuitability System Suitability Test StandardPrep->SystemSuitability SamplePrep Sample Preparation SamplePrep->HPLC_Injection SystemSuitability->HPLC_Injection If Passed Chromatography Chromatographic Separation HPLC_Injection->Chromatography Detection UV Detection (254 nm) Chromatography->Detection Integration Peak Integration Detection->Integration Quantification Quantification Integration->Quantification Report Final Report Quantification->Report

Caption: Experimental workflow for the HPLC analysis of 3',5,5'-Trichlorosalicylanilide.

Method

Application Notes and Protocols for Salicylanilides in Cell Culture

A Focus on 3',5,5'-Trichlorosalicylanilide and its Analogs Audience: Researchers, scientists, and drug development professionals. Introduction Salicylanilides are a class of compounds characterized by a salicylic acid mo...

Author: BenchChem Technical Support Team. Date: December 2025

A Focus on 3',5,5'-Trichlorosalicylanilide and its Analogs

Audience: Researchers, scientists, and drug development professionals.

Introduction

Salicylanilides are a class of compounds characterized by a salicylic acid moiety linked to an aniline through an amide bond. While research specifically detailing the cell culture applications of 3',5,5'-Trichlorosalicylanilide is limited, this compound is noted for its potential in the synthesis of novel type II transmembrane serine protease (TMPRSS4) inhibitors, suggesting its relevance in anticancer research[]. The broader family of salicylanilides, particularly halogenated derivatives like Niclosamide and Closantel, has been extensively studied, revealing a wide range of biological activities. These compounds are recognized for their potential in oncology drug repurposing[2].

This document provides an overview of the known cell culture applications of salicylanilides, with a primary focus on the well-documented activities of niclosamide as a representative compound. The protocols and signaling pathway information presented here can serve as a foundational guide for investigating the cellular effects of 3',5,5'-Trichlorosalicylanilide and other related analogs.

The primary mechanisms of action for salicylanilides in cancer cells include the uncoupling of mitochondrial oxidative phosphorylation and the modulation of numerous critical signaling pathways such as Wnt/β-catenin, STAT3, mTORC1, NF-κB, and Notch[2][3].

Key Applications in Cell Culture

  • Anticancer Research: Investigating cytotoxicity, induction of apoptosis, and cell cycle arrest in various cancer cell lines.

  • Signaling Pathway Analysis: Elucidating the mechanisms by which salicylanilides interfere with cancer-related signaling cascades.

  • Antimicrobial Studies: Assessing the antibacterial and antifungal properties of these compounds.

Data Presentation: Cytotoxicity of Niclosamide

The following table summarizes the cytotoxic effects of niclosamide, a closely related salicylanilide, on different cancer cell lines. This data can serve as a reference for designing experiments with 3',5,5'-Trichlorosalicylanilide.

Cell LineCancer TypeAssayIC50 (µM)Exposure Time (h)Reference
Du145Prostate CancerProliferation Assay0.724[4]
SKOV3CROvarian CancerGLuc Reporter AssayNot specified24, 48, 72[5]
OVCAR8CROvarian CancerGLuc Reporter AssayNot specified24, 48, 72[5]
HCT-116Colon CancerMTT Assay4.9Not specified[6]
MCF7Breast CancerMTT Assay4.7Not specified[6]
H460Lung CancerMTT Assay5.4Not specified[6]
G361Skin CancerMTT Assay5.3 - 5.5Not specified[6]

Signaling Pathways Modulated by Salicylanilides

Salicylanilides, particularly niclosamide, have been shown to inhibit multiple signaling pathways that are often dysregulated in cancer.

STAT3 Signaling Pathway

Niclosamide has been identified as a potent inhibitor of the STAT3 signaling pathway. It has been shown to inhibit the phosphorylation and transcriptional function of STAT3, without affecting upstream kinases like JAK1, JAK2, and Src[4][7]. This leads to the downregulation of STAT3 target genes, resulting in cell growth inhibition and apoptosis[4][7].

STAT3_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor JAK JAK Receptor->JAK STAT3 STAT3 JAK->STAT3 Phosphorylation pSTAT3 pSTAT3 STAT3->pSTAT3 Nucleus Nucleus pSTAT3->Nucleus TargetGenes Target Gene Expression pSTAT3->TargetGenes Niclosamide Niclosamide (Salicylanilide) Niclosamide->pSTAT3 Inhibits Phosphorylation

Caption: Inhibition of the STAT3 signaling pathway by niclosamide.

Wnt/β-catenin Signaling Pathway

Niclosamide also inhibits the Wnt/β-catenin signaling pathway by inducing the degradation of the Wnt co-receptor LRP6[8]. This prevents the accumulation of β-catenin and subsequent activation of target genes involved in cell proliferation[8].

Wnt_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Wnt Wnt Ligand Frizzled Frizzled Receptor Wnt->Frizzled LRP6 LRP6 Co-Receptor Wnt->LRP6 Dishevelled Dishevelled Frizzled->Dishevelled LRP6->Dishevelled GSK3B GSK3β Dishevelled->GSK3B Inhibits BetaCatenin β-catenin GSK3B->BetaCatenin Phosphorylates for Degradation Degradation Degradation BetaCatenin->Degradation Nucleus Nucleus BetaCatenin->Nucleus Accumulates and Translocates TCFLEF TCF/LEF BetaCatenin->TCFLEF TargetGenes Target Gene Expression TCFLEF->TargetGenes Niclosamide Niclosamide (Salicylanilide) Niclosamide->LRP6 Induces Degradation

Caption: Niclosamide inhibits the Wnt/β-catenin pathway via LRP6 degradation.

Experimental Protocols

The following are detailed protocols for key experiments to assess the cell culture applications of salicylanilides.

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the concentration-dependent cytotoxic effect of a compound on cultured cells.

Materials:

  • Target cancer cell line

  • Complete culture medium

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well plates

  • Multichannel pipette

  • Plate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

  • Compound Treatment: Prepare serial dilutions of the salicylanilide compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO).

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix gently to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration to determine the IC50 value.

MTT_Workflow A Seed cells in 96-well plate B Incubate 24h A->B C Treat with Salicylanilide B->C D Incubate for 24/48/72h C->D E Add MTT Reagent D->E F Incubate 2-4h E->F G Add Solubilization Solution F->G H Measure Absorbance at 570 nm G->H I Calculate IC50 H->I

Caption: Workflow for the MTT cytotoxicity assay.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

  • Target cell line

  • Salicylanilide compound

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat with the salicylanilide compound at the desired concentration for a specified time. Include an untreated control.

  • Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

  • Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

  • Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

    • Viable cells: Annexin V-negative, PI-negative

    • Early apoptotic cells: Annexin V-positive, PI-negative

    • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

    • Necrotic cells: Annexin V-negative, PI-positive

Apoptosis_Workflow A Treat cells with Salicylanilide B Harvest adherent and floating cells A->B C Wash with cold PBS B->C D Resuspend in Binding Buffer C->D E Add Annexin V-FITC and PI D->E F Incubate 15 min in the dark E->F G Analyze by Flow Cytometry F->G H Quantify Apoptotic Populations G->H

Caption: Workflow for Annexin V/PI apoptosis assay.

Protocol 3: Western Blot for Signaling Pathway Analysis

This protocol allows for the detection of changes in protein expression and phosphorylation levels within a specific signaling pathway.

Materials:

  • Treated and untreated cell lysates

  • Protein lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • Transfer buffer and PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-pSTAT3, anti-STAT3, anti-β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Cell Lysis: After treatment with the salicylanilide, wash cells with cold PBS and lyse with lysis buffer on ice.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using SDS-PAGE.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

  • Washing: Wash the membrane three times with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Washing: Wash the membrane three times with TBST.

  • Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Conclusion

While direct experimental data for 3',5,5'-Trichlorosalicylanilide in cell culture applications is not widely available, the extensive research on related salicylanilides like niclosamide provides a strong framework for its potential applications and mechanisms of action. The protocols and pathway information provided herein offer a comprehensive guide for researchers to investigate the effects of 3',5,5'-Trichlorosalicylanilide and other novel salicylanilide compounds on cancer cells and various signaling cascades. Further research is warranted to elucidate the specific cellular and molecular targets of 3',5,5'-Trichlorosalicylanilide.

References

Application

Application Notes and Protocols for Studying Fungal Morphogenesis with 3',5,5'-Trichlorosalicylanilide

For Researchers, Scientists, and Drug Development Professionals Introduction 3',5,5'-Trichlorosalicylanilide (TCSA) is a halogenated salicylanilide that has emerged as a potent inhibitor of fungal morphogenesis, a critic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',5,5'-Trichlorosalicylanilide (TCSA) is a halogenated salicylanilide that has emerged as a potent inhibitor of fungal morphogenesis, a critical virulence trait for many pathogenic fungi, including Candida albicans. This document provides detailed application notes and experimental protocols for utilizing TCSA to study fungal morphogenesis, biofilm formation, and to investigate its underlying mechanism of action. TCSA and its analogs represent a promising class of compounds for the development of novel antifungal therapies that target fungal virulence rather than viability.

A key study identified a structurally related halogenated salicylanilide, N1-(3,5-dichlorophenyl)-5-chloro-2-hydroxybenzamide, as a significant inhibitor of the yeast-to-hypha transition and biofilm development in C. albicans.[1] The proposed mechanism of action involves the disruption of mitochondrial function, specifically by compromising the potential-dependent mitochondrial protein translocon machinery, which in turn activates a mitochondria-to-nucleus retrograde signaling response.[1]

Data Presentation

The following tables summarize the inhibitory activities of 3',5,5'-Trichlorosalicylanilide (TCSA) on Candida albicans growth and morphogenesis.

CompoundYeast Growth Inhibition (1-100 µM)Hyphal Growth Inhibition (1-100 µM)
3',5,5'-Trichlorosalicylanilide (TCSA)++++
Key: (-) No inhibition, (+) Low inhibition, (++) Medium inhibition, (+++) Strong inhibition.

Table 1: Semi-quantitative analysis of 3',5,5'-Trichlorosalicylanilide (TCSA) on C. albicans yeast and hyphal growth. Data is extrapolated from studies on closely related halogenated salicylanilides.[1]

AssayEndpointIC50 Value (µM)Notes
Hyphal Morphogenesis InhibitionPercentage of Hyphae~1-10The effective concentration for significant inhibition of filamentous growth is reported to be in the low micromolar range.
Biofilm Formation InhibitionMetabolic Activity (XTT Assay)Not explicitly reportedHalogenated salicylanilides, including TCSA, have demonstrated significant antibiofilm activity. Further quantitative studies are needed to establish a precise IC50 value.

Table 2: Quantitative inhibitory data for 3',5,5'-Trichlorosalicylanilide (TCSA) against C. albicans.

Experimental Protocols

Herein are detailed protocols for key experiments to assess the impact of TCSA on fungal morphogenesis and biofilm formation.

Protocol 1: Hyphal Growth Inhibition Assay

This protocol is designed to assess the ability of TCSA to inhibit the yeast-to-hypha morphological transition in C. albicans.

Materials:

  • Candida albicans strain (e.g., SC5314)

  • Yeast extract-Peptone-Dextrose (YPD) medium

  • Synthetic Complete (SC) medium

  • Fetal Bovine Serum (FBS)

  • 3',5,5'-Trichlorosalicylanilide (TCSA)

  • Dimethyl sulfoxide (DMSO)

  • 96-well microtiter plates

  • Incubator at 37°C

  • Microscope

Procedure:

  • Prepare C. albicans Culture: Inoculate C. albicans in YPD medium and grow overnight at 30°C with shaking.

  • Prepare Cell Suspension: Dilute the overnight culture in SC medium to an OD₆₀₀ of 0.1.

  • Prepare Compound Dilutions: Prepare a stock solution of TCSA in DMSO. Serially dilute the TCSA stock solution in SC medium supplemented with 10% FBS to achieve final concentrations ranging from 1 to 100 µM. Include a DMSO-only control.

  • Incubation: Add 100 µL of the prepared C. albicans cell suspension to each well of a 96-well plate. Then, add 100 µL of the TCSA dilutions or the DMSO control to the respective wells.

  • Induce Hyphal Growth: Incubate the plate at 37°C for 3-4 hours to induce hyphal formation.

  • Microscopic Analysis: After incubation, observe the cells under a microscope. Quantify the percentage of yeast, pseudohyphal, and hyphal cells for each treatment condition. A significant reduction in the percentage of hyphal cells in the TCSA-treated wells compared to the DMSO control indicates inhibition of morphogenesis.

Protocol 2: Biofilm Formation Inhibition Assay (XTT Reduction Assay)

This protocol measures the metabolic activity of C. albicans biofilms to quantify the inhibitory effect of TCSA on biofilm formation.

Materials:

  • Candida albicans strain (e.g., SC5314)

  • RPMI-1640 medium

  • 3',5,5'-Trichlorosalicylanilide (TCSA)

  • Dimethyl sulfoxide (DMSO)

  • 96-well flat-bottom microtiter plates

  • XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide)

  • Menadione

  • Phosphate-buffered saline (PBS)

  • Plate reader

Procedure:

  • Prepare C. albicans Inoculum: Grow C. albicans in YPD overnight at 30°C. Wash the cells with PBS and resuspend in RPMI-1640 medium to a concentration of 1 x 10⁶ cells/mL.

  • Prepare Compound Dilutions: Prepare serial dilutions of TCSA in RPMI-1640 medium. Include a DMSO-only control.

  • Biofilm Formation: Add 100 µL of the C. albicans inoculum and 100 µL of the TCSA dilutions or DMSO control to the wells of a 96-well plate.

  • Incubation: Incubate the plate at 37°C for 24-48 hours without shaking to allow for biofilm formation.

  • Wash Biofilms: Carefully aspirate the medium and wash the biofilms twice with PBS to remove non-adherent cells.

  • XTT Assay:

    • Prepare the XTT-menadione solution by mixing XTT (0.5 mg/mL in PBS) with menadione (1 µM in acetone).

    • Add 100 µL of the XTT-menadione solution to each well.

    • Incubate the plate in the dark at 37°C for 2-3 hours.

  • Measure Absorbance: Measure the absorbance at 490 nm using a plate reader. A decrease in absorbance in the TCSA-treated wells compared to the control indicates a reduction in biofilm metabolic activity and thus, inhibition of biofilm formation.

Visualizations

Proposed Signaling Pathway of TCSA in Candida albicans

TCSA_Mechanism cluster_extracellular Extracellular cluster_cell Fungal Cell cluster_cytosol Cytosol cluster_mitochondrion Mitochondrion cluster_nucleus Nucleus TCSA 3',5,5'-Trichlorosalicylanilide (TCSA) TOM TOM Complex (e.g., Tom70) TCSA->TOM Inhibits precursor Mitochondrial Precursor Proteins precursor->TOM Import OMM Outer Mitochondrial Membrane Mito_dysfunction Mitochondrial Dysfunction TOM->Mito_dysfunction IMS Intermembrane Space IMM Inner Mitochondrial Membrane Matrix Matrix RTG2 Rtg2 Mito_dysfunction->RTG2 Activates Retrograde Response RTG1_3 Rtg1/Rtg3 Complex RTG2->RTG1_3 Activates Target_genes Target Gene Expression RTG1_3->Target_genes Regulates Morphogenesis_inhibition Inhibition of Hyphal Morphogenesis Target_genes->Morphogenesis_inhibition

Caption: Proposed mechanism of TCSA action in Candida albicans.

Experimental Workflow for TCSA Antifungal Activity Screening

TCSA_Workflow cluster_screening Screening & Analysis cluster_assays In Vitro Assays start Start: C. albicans Culture prepare_cells Prepare Yeast Cell Suspension start->prepare_cells hyphal_assay Hyphal Inhibition Assay prepare_cells->hyphal_assay biofilm_assay Biofilm Inhibition Assay (XTT) prepare_cells->biofilm_assay prepare_tcsa Prepare TCSA Dilutions prepare_tcsa->hyphal_assay prepare_tcsa->biofilm_assay microscopy Microscopic Quantification hyphal_assay->microscopy plate_reader Absorbance Measurement biofilm_assay->plate_reader data_analysis Data Analysis: Determine Inhibition microscopy->data_analysis plate_reader->data_analysis

Caption: Workflow for assessing TCSA's antifungal effects.

References

Method

Application Notes and Protocols: 3',5,5'-Trichlorosalicylanilide as a Precursor for TMPRSS4 Inhibition

For Researchers, Scientists, and Drug Development Professionals Introduction Transmembrane Serine Protease 4 (TMPRSS4) is a type II transmembrane serine protease that is overexpressed in various cancers, including pancre...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transmembrane Serine Protease 4 (TMPRSS4) is a type II transmembrane serine protease that is overexpressed in various cancers, including pancreatic, lung, colon, and prostate cancer.[1][2] Its elevated expression is correlated with poor prognosis, making it a compelling target for anticancer drug development.[2] TMPRSS4 plays a crucial role in promoting tumor progression by enhancing cancer cell invasion, migration, proliferation, and epithelial-mesenchymal transition (EMT).[1][3][4] 3',5,5'-Trichlorosalicylanilide serves as a key chemical scaffold for the synthesis of potent 2-hydroxydiarylamide derivatives that have demonstrated inhibitory activity against TMPRSS4. This document provides detailed application notes and protocols for researchers interested in utilizing these compounds to study and inhibit TMPRSS4 activity.

Quantitative Data: Inhibitory Activity of 2-Hydroxydiarylamide Derivatives

While 3',5,5'-Trichlorosalicylanilide itself is a precursor, its derivatives have shown direct inhibitory effects on TMPRSS4's enzymatic activity. The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for two such derivatives.

CompoundTargetIC50 (µM)Reference
IMD-0354TMPRSS4 Serine Protease11[5]
KRT1853TMPRSS4 Serine Protease< 11 (twofold stronger inhibition than IMD-0354)[5]

Signaling Pathways and Experimental Workflows

To facilitate the understanding of TMPRSS4's role and the experimental approaches to its inhibition, the following diagrams illustrate the key signaling pathways and a general workflow for evaluating TMPRSS4 inhibitors.

TMPRSS4_Signaling_Pathway TMPRSS4 TMPRSS4 Integrin_a5 Integrin α5 TMPRSS4->Integrin_a5 FAK FAK Integrin_a5->FAK Src Src FAK->Src Rac1 Rac1 FAK->Rac1 Akt Akt Src->Akt ERK ERK Src->ERK EMT EMT (Invasion, Migration) Rac1->EMT Proliferation Cell Proliferation Akt->Proliferation ERK->EMT ERK->Proliferation Experimental_Workflow cluster_synthesis Inhibitor Preparation cluster_biochemical Biochemical Assay cluster_cellular Cellular Assays Start 3',5,5'-Trichlorosalicylanilide Synthesis Synthesize 2-hydroxydiarylamide derivatives Start->Synthesis Enzymatic_Assay Fluorogenic Enzymatic Assay (Determine IC50) Synthesis->Enzymatic_Assay Proliferation_Assay Proliferation Assays (CCK-8, WST, EdU) Enzymatic_Assay->Proliferation_Assay Invasion_Assay Invasion/Migration Assays (Transwell, Wound Healing) Enzymatic_Assay->Invasion_Assay Western_Blot Western Blot (Analyze signaling pathways) Proliferation_Assay->Western_Blot Invasion_Assay->Western_Blot

References

Application

Application Note: Preparation of 3',5,5'-Trichlorosalicylanilide Stock Solution

Abstract This document provides a detailed protocol for the preparation, storage, and handling of a stock solution of 3',5,5'-Trichlorosalicylanilide (TCSA), a compound noted for its activity as an inhibitor of fungal mo...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a stock solution of 3',5,5'-Trichlorosalicylanilide (TCSA), a compound noted for its activity as an inhibitor of fungal morphogenesis.[1] Accurate and consistent preparation of stock solutions is critical for ensuring the reproducibility of experimental results. This protocol is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

3',5,5'-Trichlorosalicylanilide, also known as 5-Chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide, is a chemical compound with the molecular formula C₁₃H₈Cl₃NO₂.[] It has been identified as a potential anticancer agent through its activity as a transmembrane serine protease (TMPRSS4) inhibitor and also acts as an inhibitor of fungal morphogenesis, capable of preventing biofilm formation.[] Given its poor solubility in aqueous solutions, a stock solution in an appropriate organic solvent is necessary for its use in biological assays. Dimethyl sulfoxide (DMSO) is a common solvent for this purpose.[] This protocol outlines the steps for preparing a concentrated stock solution of TCSA in DMSO.

Properties & Specifications

All quantitative data for 3',5,5'-Trichlorosalicylanilide are summarized in the table below for easy reference.

PropertyValueSource
IUPAC Name 5-chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide[]
CAS Number 106480-60-8[][3]
Molecular Formula C₁₃H₈Cl₃NO₂[][3]
Molecular Weight 316.57 g/mol [][3]
Appearance Off-White to Pale Green Solid[]
Solubility DMSO (Slightly), Methanol (Slightly, with heating/sonication)[]
Recommended Storage 4°C, under an inert atmosphere[]

Required Materials and Equipment

  • 3',5,5'-Trichlorosalicylanilide (TCSA) powder

  • Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

  • Analytical balance (sensitive to 0.1 mg)

  • Weighing paper or boat

  • Spatula

  • Appropriate size volumetric flask (e.g., 5 mL, 10 mL)

  • Serological pipettes or micropipettes with sterile tips

  • Vortex mixer and/or sonicator

  • Sterile microcentrifuge tubes or cryovials for aliquoting

  • Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves (e.g., nitrile)

Safety Precautions

  • 3',5,5'-Trichlorosalicylanilide is classified as a dangerous good for transport and may be harmful if swallowed.[3][4]

  • Always handle the compound and its solutions inside a chemical fume hood.

  • Wear appropriate PPE, including safety glasses, a lab coat, and gloves, to avoid skin and eye contact.[5]

  • DMSO is an excellent solvent that can facilitate the absorption of other chemicals through the skin.[6] Exercise extreme caution when handling DMSO solutions.

  • Consult the Safety Data Sheet (SDS) for 3',5,5'-Trichlorosalicylanilide and DMSO before beginning work.[5]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of TCSA in DMSO. The concentration can be adjusted as needed by modifying the mass of TCSA and the volume of DMSO accordingly.

5.1. Calculation

  • Determine the required mass of TCSA:

    • Molecular Weight (MW) of TCSA = 316.57 g/mol

    • Desired Concentration (C) = 10 mM = 0.010 mol/L

    • Desired Volume (V) = 5 mL = 0.005 L

    • Formula: Mass (g) = C (mol/L) * V (L) * MW ( g/mol )

    • Calculation: Mass (g) = 0.010 mol/L * 0.005 L * 316.57 g/mol = 0.0158 g

    • Mass required = 15.8 mg

5.2. Step-by-Step Procedure

  • Weighing: Carefully weigh out 15.8 mg of TCSA powder on an analytical balance using a clean weighing boat.

  • Transfer: Transfer the weighed powder into a clean, dry volumetric flask (e.g., 5 mL).

  • Dissolution:

    • Add approximately 3-4 mL of anhydrous DMSO to the volumetric flask containing the TCSA powder.

    • Cap the flask and vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.

    • If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10 minutes. Gentle heating may also be applied if necessary, but avoid high temperatures.[]

  • Final Volume Adjustment: Once the TCSA is completely dissolved, add DMSO to the volumetric flask until the bottom of the meniscus reaches the 5 mL calibration mark.

  • Homogenization: Invert the flask several times to ensure the solution is homogeneous.

  • Aliquoting and Storage:

    • Dispense the stock solution into small, single-use aliquots (e.g., 20-100 µL) in sterile, labeled cryovials or microcentrifuge tubes.

    • Store the aliquots at ≤ -20°C for long-term storage. For short-term storage, 4°C under an inert atmosphere is recommended.[] Avoid repeated freeze-thaw cycles.

Visualizations

The following diagram illustrates the key steps involved in the preparation of the TCSA stock solution.

G cluster_prep Preparation cluster_dissolve Dissolution cluster_store Storage calc Calculate Mass (e.g., 15.8 mg for 5 mL of 10 mM) weigh Weigh TCSA Powder calc->weigh transfer Transfer to Volumetric Flask weigh->transfer add_dmso Add ~80% of DMSO Volume transfer->add_dmso dissolve Vortex / Sonicate Until Fully Dissolved add_dmso->dissolve adjust_vol Adjust to Final Volume with DMSO dissolve->adjust_vol homogenize Homogenize by Inversion adjust_vol->homogenize aliquot Aliquot into Sterile Vials homogenize->aliquot store Store at ≤ -20°C aliquot->store

Caption: Workflow for TCSA stock solution preparation.

The choice of solvent is critical for compounds with low aqueous solubility like TCSA. This diagram shows the decision-making process.

G A Compound: 3',5,5'-Trichlorosalicylanilide B Aqueous Solubility? A->B C Low / Insoluble B->C Yes D Use Aqueous Buffer B->D No E Select Organic Solvent C->E F DMSO: - Good Solubilizing Power - Miscible with Media E->F Primary Choice G Ethanol: - Alternative - May have lower solubility E->G Secondary Choice

References

Method

Determining the Effective Concentration of Tetrachlorosalicylanilide (TCSA) in Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Tetrachlorosalicylanilide (TCSA) is a halogenated salicylanilide with a range of biological activities primarily attributed to its function as a protonophor...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Tetrachlorosalicylanilide (TCSA) is a halogenated salicylanilide with a range of biological activities primarily attributed to its function as a protonophore, leading to the uncoupling of mitochondrial oxidative phosphorylation.[1][2] This property makes it a subject of interest for various research applications, including microbiology and cancer biology.[3][4] Determining the optimal effective concentration is a critical first step in any experimental design involving TCSA. These application notes and protocols provide a comprehensive guide to understanding the mechanism of action of TCSA and empirically determining its effective concentration in your specific experimental models.

Application Notes

Mechanism of Action: Mitochondrial Uncoupling

TCSA is a lipophilic weak acid that can readily diffuse across biological membranes.[5] Its primary mechanism of action is the disruption of the proton gradient across the inner mitochondrial membrane.[1][2] TCSA achieves this by binding protons in the acidic intermembrane space and shuttling them across the inner membrane into the more alkaline mitochondrial matrix, bypassing ATP synthase. This process, known as protonophoric activity, uncouples the electron transport chain from ATP synthesis.[1][2]

The immediate consequences of this uncoupling are:

  • Increased Oxygen Consumption: The electron transport chain works to pump protons to maintain the membrane potential, leading to an increase in the oxygen consumption rate (OCR).[6]

  • Decreased ATP Synthesis: As protons bypass ATP synthase, the production of cellular ATP via oxidative phosphorylation is significantly reduced.[7]

  • Depolarization of the Mitochondrial Membrane: The dissipation of the proton gradient leads to a decrease in the mitochondrial membrane potential.[8]

  • Increased Production of Reactive Oxygen Species (ROS): The hyperactive electron transport chain can lead to increased electron leakage and the formation of superoxide and other reactive oxygen species.[9]

Downstream Signaling Consequences

The cellular stress induced by mitochondrial uncoupling triggers several downstream signaling pathways:

  • AMP-Activated Protein Kinase (AMPK) Activation: The decrease in the cellular ATP:AMP ratio leads to the activation of AMPK, a master regulator of cellular energy homeostasis.[10][11][12] Activated AMPK shifts the cellular metabolism from anabolic to catabolic processes to restore energy balance.[13][14]

  • Inhibition of mTORC1 Signaling: A key downstream target of AMPK is the mammalian target of rapamycin complex 1 (mTORC1), which is a central regulator of cell growth and proliferation.[12][15] AMPK activation inhibits mTORC1, leading to a reduction in protein synthesis and cell growth.[15]

  • Induction of Apoptosis and Autophagy: Prolonged or severe mitochondrial dysfunction and cellular stress can trigger programmed cell death (apoptosis) through the intrinsic pathway, involving the release of cytochrome c from the mitochondria.[9][16] Salicylanilides have also been shown to induce autophagy in some cancer cells.[3][4]

Biological Activities

The protonophoric nature of TCSA underlies its broad biological activities:

  • Antimicrobial Activity: By disrupting the proton motive force across the bacterial cell membrane, which is essential for ATP synthesis and transport, TCSA exhibits bacteriostatic activity against both Gram-positive and Gram-negative bacteria.[17]

  • Anticancer Potential: Many salicylanilides, including the well-studied niclosamide, have demonstrated anticancer properties.[4][18] This is attributed to their ability to induce metabolic stress, inhibit key signaling pathways (such as NF-κB, STAT3, and Wnt/β-catenin), and trigger apoptosis and autophagy in cancer cells.[15][18]

  • Antiviral Activity: Some salicylanilides have been reported to possess antiviral activity against a range of viruses.[15]

Data Presentation: Effective Concentrations of Salicylanilides

Specific quantitative data for the cytotoxic (IC50) and antimicrobial (MIC) activities of TCSA are not extensively available in the public domain. The effective concentration of TCSA is highly dependent on the cell type, bacterial strain, and experimental conditions. Therefore, the following tables provide representative data for the salicylanilide class of compounds to give an indication of the concentration ranges that may be effective. It is imperative that researchers empirically determine the optimal concentration for their specific experimental system using the protocols provided below.

Table 1: Representative Cytotoxicity (IC50) of Salicylanilide Derivatives in Cancer Cell Lines

CompoundCell LineIC50 (µM)Exposure Time (h)
NiclosamideHuman Glioblastoma (U87)~548
5-ChlorosalicylanilideHuman Glioblastoma (U87)~1048
Salicylanilide DerivativeHuman Colon Cancer (HCT116)0.34 - 22.4Not Specified
Salicylanilide DerivativeHuman Breast Cancer (HTB-26)10 - 50Not Specified
Salicylanilide DerivativePancreatic Cancer (PC-3)10 - 50Not Specified
Salicylanilide DerivativeHepatocellular Carcinoma (HepG2)10 - 50Not Specified

Disclaimer: The data in this table are for illustrative purposes and represent the activity of various salicylanilide derivatives, not necessarily TCSA. IC50 values are highly variable depending on the specific compound, cell line, and assay conditions.[15][19]

Table 2: Representative Minimum Inhibitory Concentrations (MIC) of Related Compounds

CompoundBacterial SpeciesMIC (µg/mL)
TriclosanStaphylococcus aureus (reference strain)0.5
TriclosanStaphylococcus aureus (clinical isolate)up to 64
TriclosanEscherichia coli (reference strain)0.5
TriclosanEscherichia coli (clinical isolate)up to 64
CinnamaldehydeStaphylococcus aureus100

Disclaimer: This table shows MIC values for triclosan, another halogenated aromatic compound, and cinnamaldehyde to provide a general range for antimicrobial activity. Specific MIC values for TCSA need to be determined experimentally.[2][4][17]

Mandatory Visualizations

TCSA_Mechanism cluster_membrane Inner Mitochondrial Membrane cluster_ims Intermembrane Space (High H⁺) cluster_matrix Mitochondrial Matrix (Low H⁺) TCSA_H TCSA-H (Protonated) TCSA_neg TCSA⁻ (Anion) TCSA_H->TCSA_neg Diffusion H_out H⁺ TCSA_H->H_out Deprotonation TCSA_neg->TCSA_H Diffusion H_in H⁺ H_in->TCSA_neg Protonation Downstream_Signaling TCSA TCSA Mito Mitochondrial Uncoupling TCSA->Mito ATP_dec ↓ ATP / ↑ AMP Mito->ATP_dec ROS_inc ↑ ROS Mito->ROS_inc AMPK AMPK Activation ATP_dec->AMPK Apoptosis Apoptosis ROS_inc->Apoptosis mTORC1 mTORC1 Inhibition AMPK->mTORC1 Autophagy Autophagy AMPK->Autophagy CellGrowth ↓ Cell Growth & Proliferation mTORC1->CellGrowth inhibition Experimental_Workflow start Start: Select Cell Line or Bacterial Strain dose_response Initial Dose-Response Screening (e.g., MTT or Broth Microdilution) start->dose_response determine_ic50_mic Determine IC50 or MIC dose_response->determine_ic50_mic select_conc Select Concentrations for Mechanism of Action Studies (e.g., 0.5x, 1x, 2x IC50/MIC) determine_ic50_mic->select_conc mito_resp Measure Mitochondrial Respiration (e.g., Seahorse Assay) select_conc->mito_resp atp_assay Measure Cellular ATP Levels select_conc->atp_assay apoptosis_assay Assess Apoptosis (e.g., Annexin V Staining) select_conc->apoptosis_assay western_blot Western Blot for Signaling Proteins (e.g., p-AMPK, Caspase-3) select_conc->western_blot end Correlate Phenotypic Effects with Mechanistic Data mito_resp->end atp_assay->end apoptosis_assay->end western_blot->end

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 3',5,5'-Trichlorosalicylanilide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3',5,5'-Trichlorosalicylanilide, focusing o...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3',5,5'-Trichlorosalicylanilide, focusing on its solubility challenges in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is 3',5,5'-Trichlorosalicylanilide and what is its primary mechanism of action?

A1: 3',5,5'-Trichlorosalicylanilide is a chemical compound used in research. It functions as an inhibitor of the type II transmembrane serine protease (TMPRSS4).[] By inhibiting TMPRSS4, it can modulate downstream signaling pathways involved in cellular processes such as invasion, migration, and proliferation.

Q2: I'm having trouble dissolving 3',5,5'-Trichlorosalicylanilide in DMSO. Is this a known issue?

A2: Yes, 3',5,5'-Trichlorosalicylanilide is known to have limited or "slight" solubility in DMSO.[] This is a common challenge faced by researchers working with this and other poorly soluble compounds.

Q3: What are the initial steps to take when my 3',5,5'-Trichlorosalicylanilide powder won't dissolve in DMSO?

A3: To aid dissolution, you can employ mechanical and thermal energy. Gentle heating of the solution in a water bath, combined with sonication, can help overcome the energy barrier for dissolution.[] It is crucial to ensure the vial is tightly capped during these steps to prevent solvent evaporation.

Q4: My compound dissolves in DMSO, but precipitates when I add it to my aqueous cell culture medium. Why does this happen and how can I prevent it?

A4: This phenomenon, often called "crashing out," occurs because 3',5,5'-Trichlorosalicylanilide is poorly soluble in aqueous environments. When the DMSO stock solution is diluted in your cell culture medium, the compound is no longer in a favorable solvent environment and precipitates. To prevent this, it is recommended to keep the final concentration of DMSO in your culture medium as low as possible, ideally at or below 0.1%.

Troubleshooting Guides

Issue 1: 3',5,5'-Trichlorosalicylanilide Powder Does Not Visibly Dissolve in DMSO at Room Temperature.

Root Cause: The compound has inherently low solubility in DMSO at ambient temperatures.

Solutions:

  • Heating: Gently warm the DMSO solution to 37-50°C. This can increase the kinetic energy of the solvent and solute molecules, facilitating dissolution.

  • Sonication: Use a bath sonicator to provide mechanical energy, which can help break down solute aggregates and enhance solvation.

  • Vortexing: Vigorous vortexing can also aid in the dissolution process.

Issue 2: Precipitate Forms Immediately Upon Diluting the DMSO Stock Solution in Cell Culture Medium.

Root Cause: Rapid change in solvent polarity and exceeding the aqueous solubility limit of the compound.

Solutions:

  • Lower Final Concentration: The most straightforward solution is to work with a lower final concentration of 3',5,5'-Trichlorosalicylanilide in your assay.

  • Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the final volume of medium, perform one or more intermediate dilution steps in DMSO first.

  • Slow Addition and Mixing: Add the DMSO stock solution dropwise to the pre-warmed (37°C) cell culture medium while gently vortexing or swirling. This allows for a more gradual change in the solvent environment.

  • Maintain Low Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is kept to a minimum, ideally ≤0.1%, to reduce its impact on compound solubility and to minimize potential cytotoxicity.

Data Presentation

Table 1: Solubility of 3',5,5'-Trichlorosalicylanilide

SolventSolubilityNotes
DMSOSlightHeating and sonication can improve solubility.[]
MethanolSlightRequires heating and sonication for dissolution.[]
Aqueous MediaPoorly SolubleProne to precipitation upon dilution from DMSO stock.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 3',5,5'-Trichlorosalicylanilide in DMSO
  • Materials:

    • 3',5,5'-Trichlorosalicylanilide (MW: 316.57 g/mol )

    • Anhydrous, high-purity DMSO

    • Sterile microcentrifuge tubes

    • Analytical balance

    • Vortex mixer

    • Water bath sonicator

    • Water bath or heating block

  • Procedure:

    • Weigh out 3.17 mg of 3',5,5'-Trichlorosalicylanilide powder and transfer it to a sterile microcentrifuge tube.

    • Add 1 mL of anhydrous DMSO to the tube.

    • Vortex the mixture vigorously for 1-2 minutes.

    • If the compound is not fully dissolved, place the tube in a water bath sonicator for 10-15 minutes.

    • If solids persist, gently warm the solution in a water bath set to 37-50°C for 10-15 minutes, with intermittent vortexing.

    • Once fully dissolved, the stock solution can be stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Dilution of 3',5,5'-Trichlorosalicylanilide for Cell-Based Assays to Avoid Precipitation
  • Materials:

    • 10 mM stock solution of 3',5,5'-Trichlorosalicylanilide in DMSO

    • Anhydrous, high-purity DMSO

    • Pre-warmed (37°C) complete cell culture medium

    • Sterile microcentrifuge tubes

  • Procedure (for a final concentration of 10 µM with 0.1% DMSO):

    • Prepare a 1 mM intermediate stock solution by diluting the 10 mM stock 1:10 in DMSO (e.g., 10 µL of 10 mM stock + 90 µL of DMSO).

    • Vortex the 1 mM intermediate stock to ensure homogeneity.

    • To prepare the final 10 µM working solution, add 1 µL of the 1 mM intermediate stock to 99 µL of pre-warmed complete cell culture medium.

    • Immediately after adding the intermediate stock to the medium, vortex gently or mix by pipetting up and down to ensure rapid and uniform dispersion.

    • Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Visualizations

Troubleshooting_Workflow Troubleshooting Workflow for 3',5,5'-Trichlorosalicylanilide Solubility start Start: Dissolving 3',5,5'-Trichlorosalicylanilide in DMSO dissolved Is the compound fully dissolved? start->dissolved heat_sonicate Apply gentle heat (37-50°C) and/or sonication dissolved->heat_sonicate No stock_ready Stock solution ready for dilution dissolved->stock_ready Yes re_evaluate Re-evaluate dissolution heat_sonicate->re_evaluate re_evaluate->stock_ready Yes troubleshoot_precipitate Follow Protocol 2: - Use intermediate DMSO dilutions - Add dropwise to warmed media - Keep final DMSO ≤0.1% re_evaluate->troubleshoot_precipitate No, still insoluble precipitate Precipitate forms in aqueous media? stock_ready->precipitate precipitate->troubleshoot_precipitate Yes assay_ready Solution ready for cell-based assay precipitate->assay_ready No troubleshoot_precipitate->assay_ready end End assay_ready->end

Caption: Troubleshooting workflow for dissolving 3',5,5'-Trichlorosalicylanilide.

TMPRSS4_Signaling_Pathway Inhibition of TMPRSS4 Signaling by 3',5,5'-Trichlorosalicylanilide compound 3',5,5'-Trichlorosalicylanilide tmprss4 TMPRSS4 compound->tmprss4 Inhibits integrin Integrin α5β1 Upregulation tmprss4->integrin fak FAK integrin->fak pi3k_akt PI3K/Akt Pathway integrin->pi3k_akt mek_erk MEK/ERK Pathway integrin->mek_erk src Src fak->src rac1 Rac1 fak->rac1 emt Epithelial-Mesenchymal Transition (EMT) src->emt invasion Cell Invasion & Migration rac1->invasion proliferation Cell Proliferation pi3k_akt->proliferation mek_erk->emt mek_erk->proliferation emt->invasion

Caption: TMPRSS4 signaling pathway inhibited by 3',5,5'-Trichlorosalicylanilide.

References

Optimization

Technical Support Center: Optimizing 3',5,5'-Trichlorosalicylanilide Concentration for Cell Viability

This technical support guide is designed for researchers, scientists, and drug development professionals to provide a comprehensive resource for optimizing the experimental concentration of 3',5,5'-Trichlorosalicylanilid...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide is designed for researchers, scientists, and drug development professionals to provide a comprehensive resource for optimizing the experimental concentration of 3',5,5'-Trichlorosalicylanilide for cell viability assays. This guide includes frequently asked questions, detailed troubleshooting advice, experimental protocols, and visualizations of relevant biological pathways.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses specific issues that may arise during your experiments with 3',5,5'-Trichlorosalicylanilide and other novel compounds.

Q1: What is a good starting concentration range for 3',5,5'-Trichlorosalicylanilide in a cell viability assay?

A1: There is limited published data on the cytotoxic effects of 3',5,5'-Trichlorosalicylanilide on mammalian cell lines. However, a study on the fungus Candida albicans showed that a concentration of 20 µM resulted in over 50% growth inhibition.[1] As a starting point for a dose-response experiment in mammalian cells, a wide range encompassing this value is recommended. A serial dilution from 100 µM down to 1 nM would be a robust starting range to determine the half-maximal inhibitory concentration (IC50).

Q2: My untreated control cells show low viability. What could be the cause?

A2: Low viability in control wells can be due to several factors:

  • Cell Seeding Density: The initial number of cells seeded may be too low or too high. It is crucial to optimize the seeding density for your specific cell line and the duration of the assay.

  • Cell Health: Ensure the cells are in the logarithmic growth phase and are not over-confluent when harvested for the experiment.

  • Contamination: Check for any signs of bacterial, fungal, or mycoplasma contamination in your cell culture.

  • Media and Reagents: Ensure that the culture medium, serum, and other reagents are not expired and have been stored correctly.

Q3: I am observing high variability between my replicate wells. What can I do to improve consistency?

A3: High variability can be minimized by addressing the following:

  • Inconsistent Cell Seeding: Ensure a homogeneous cell suspension before and during seeding. Gently mix the cell suspension between pipetting.

  • Pipetting Errors: Use calibrated pipettes and be consistent with your pipetting technique, especially when adding the compound and assay reagents.

  • Edge Effects: The outer wells of a multi-well plate are prone to evaporation. It is good practice to fill the outer wells with sterile phosphate-buffered saline (PBS) or media and not use them for experimental samples.

  • Incomplete Reagent Solubilization: In assays like the MTT assay, ensure the formazan crystals are completely dissolved before reading the plate. This can be achieved by thorough mixing.

Q4: The color of 3',5,5'-Trichlorosalicylanilide appears to be interfering with my colorimetric assay. How can I correct for this?

A4: Compound interference is a common issue in colorimetric assays. To address this:

  • Include a "Compound Only" Control: Set up control wells containing media and the same concentrations of 3',5,5'-Trichlorosalicylanilide as your experimental wells, but without cells. The absorbance from these wells can be subtracted from your experimental values.

  • Wash Step: For adherent cells, you can gently wash the cells with PBS after the compound incubation period and before adding the viability reagent.

  • Use a Different Assay: If interference is significant, consider using a non-colorimetric assay, such as a fluorescence-based or luminescence-based assay (e.g., CellTiter-Glo®).

Q5: How do I prepare the stock solution of 3',5,5'-Trichlorosalicylanilide?

A5: 3',5,5'-Trichlorosalicylanilide is generally soluble in organic solvents like dimethyl sulfoxide (DMSO). To prepare a stock solution, dissolve the compound in 100% DMSO to a high concentration (e.g., 10 mM or 50 mM). This stock solution can then be serially diluted in your cell culture medium to achieve the desired final concentrations. Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Data Presentation

To effectively determine the optimal concentration of 3',5,5'-Trichlorosalicylanilide, a dose-response curve should be generated. The following table is a template for recording and organizing your experimental data.

Concentration of 3',5,5'-Trichlorosalicylanilide (µM)Replicate 1 (Absorbance)Replicate 2 (Absorbance)Replicate 3 (Absorbance)Mean Absorbance% Cell Viability
0 (Vehicle Control)100
0.01
0.1
1
10
25
50
100

Calculation of % Cell Viability: % Cell Viability = (Mean Absorbance of Treated Wells / Mean Absorbance of Vehicle Control Wells) x 100

Experimental Protocols

Detailed Protocol for Determining IC50 using MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of 3',5,5'-Trichlorosalicylanilide.

Materials:

  • 3',5,5'-Trichlorosalicylanilide

  • Dimethyl sulfoxide (DMSO)

  • Chosen mammalian cell line

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Harvest and count cells that are in a healthy, logarithmic growth phase.

    • Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

    • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

  • Compound Preparation and Treatment:

    • Prepare a 10 mM stock solution of 3',5,5'-Trichlorosalicylanilide in DMSO.

    • Perform a serial dilution of the stock solution in complete culture medium to obtain a range of working concentrations (e.g., 200 µM, 100 µM, 50 µM, 20 µM, 2 µM, 0.2 µM, 0.02 µM). Remember to prepare 2x the final desired concentration as you will be adding an equal volume to the cells.

    • Carefully remove the medium from the wells and add 100 µL of the medium containing the different compound concentrations.

    • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a "no-cell" control for background absorbance.

  • Incubation:

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Assay:

    • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

    • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

    • After the incubation, carefully aspirate the medium without disturbing the formazan crystals.

    • Add 100 µL of solubilization solution to each well to dissolve the crystals.

    • Mix thoroughly by gentle pipetting or by using a plate shaker for 10-15 minutes.

  • Data Acquisition:

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Subtract the average absorbance of the "no-cell" control from all other values.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

    • Determine the IC50 value from the curve using non-linear regression analysis software.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for optimizing the concentration of 3',5,5'-Trichlorosalicylanilide.

experimental_workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_compound Prepare 3',5,5'-Trichlorosalicylanilide Stock Solution (in DMSO) add_compound Add Serial Dilutions of Compound prep_compound->add_compound prep_cells Culture and Harvest Cells in Logarithmic Growth Phase seed_cells Seed Cells in 96-well Plate prep_cells->seed_cells seed_cells->add_compound incubate Incubate for Desired Time (e.g., 24, 48, 72h) add_compound->incubate add_reagent Add Cell Viability Reagent (e.g., MTT) incubate->add_reagent read_plate Read Plate on Microplate Reader add_reagent->read_plate calc_viability Calculate % Cell Viability read_plate->calc_viability plot_curve Plot Dose-Response Curve calc_viability->plot_curve det_ic50 Determine IC50 Value plot_curve->det_ic50

Caption: Experimental workflow for determining the optimal concentration.

Potential Signaling Pathway

Salicylanilide derivatives have been shown to inhibit the STAT3 signaling pathway in some cancer cells.[2] The following diagram illustrates a simplified representation of this pathway, which could be a potential mechanism of action for 3',5,5'-Trichlorosalicylanilide. It is important to note that the specific effect of this compound on this or other pathways needs to be experimentally validated.

signaling_pathway ligand Cytokine/Growth Factor receptor Receptor Tyrosine Kinase ligand->receptor Binds jak JAK receptor->jak Activates stat3 STAT3 jak->stat3 Phosphorylates p_stat3 p-STAT3 (Dimer) stat3->p_stat3 Dimerizes nucleus Nucleus p_stat3->nucleus Translocates to gene_exp Target Gene Expression (e.g., Proliferation, Survival) nucleus->gene_exp Regulates compound 3',5,5'-Trichlorosalicylanilide (Hypothesized) compound->jak Inhibits? compound->stat3 Inhibits Phosphorylation?

Caption: Hypothesized inhibition of the JAK/STAT3 signaling pathway.

References

Troubleshooting

Technical Support Center: 3',5,5'-Trichlorosalicylanilide Stability in Aqueous Solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 3',5,5'-Trichlorosalicylanilide in aqueous solutions. The information is presented in a...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 3',5,5'-Trichlorosalicylanilide in aqueous solutions. The information is presented in a question-and-answer format to directly address common challenges and questions encountered during experimental work.

Troubleshooting Guides

Issue: Variability in Experimental Results

Question: We are observing inconsistent results in our assays using aqueous solutions of 3',5,5'-Trichlorosalicylanilide. What could be the cause?

Answer: Inconsistent results when using 3',5,5'-Trichlorosalicylanilide in aqueous solutions can stem from the compound's stability, which is influenced by several factors. The primary sources of variability are typically hydrolysis and photodegradation. To troubleshoot this, consider the following:

  • pH of the Solution: The stability of salicylanilides can be pH-dependent. Hydrolysis of the amide bond is often catalyzed by acidic or basic conditions. We recommend preparing fresh solutions for each experiment and maintaining a consistent, neutral pH unless the experimental design requires otherwise.

  • Light Exposure: Salicylanilides can be susceptible to photodegradation. Protect your solutions from light by using amber vials or wrapping containers in aluminum foil. Minimize exposure to ambient light during preparation and handling.

  • Temperature: Elevated temperatures can accelerate degradation. Store stock solutions and experimental samples at controlled, cool temperatures. Avoid repeated freeze-thaw cycles.

  • Solution Age: Prepare aqueous solutions of 3',5,5'-Trichlorosalicylanilide immediately before use. If storage is necessary, conduct a preliminary stability study to determine an acceptable storage duration under specific conditions.

Issue: Suspected Degradation of the Compound

Question: How can we confirm if our 3',5,5'-Trichlorosalicylanilide is degrading in our aqueous buffer?

Answer: To confirm degradation, a stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique.

A stability-indicating HPLC method should be able to separate the intact 3',5,5'-Trichlorosalicylanilide from its potential degradation products. To develop such a method, you can perform forced degradation studies. This involves intentionally subjecting the compound to harsh conditions to generate degradation products.

Experimental Protocol: Forced Degradation Study

  • Preparation of Stock Solution: Prepare a stock solution of 3',5,5'-Trichlorosalicylanilide in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Stress Conditions:

    • Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 N hydrochloric acid. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

    • Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 N sodium hydroxide. Incubate under the same conditions as acid hydrolysis.

    • Oxidative Degradation: Mix an aliquot of the stock solution with 3% hydrogen peroxide. Keep at room temperature for a defined period.

    • Photodegradation: Expose an aliquot of the stock solution in a transparent container to a light source (e.g., a photostability chamber with a combination of cool white and UV lamps). A dark control sample should be run in parallel.

  • Sample Analysis: At each time point, withdraw a sample, neutralize it if necessary, and dilute it to an appropriate concentration. Analyze the sample using an HPLC-UV method.

  • Data Analysis: Compare the chromatograms of the stressed samples to that of an unstressed control. The appearance of new peaks or a decrease in the peak area of the parent compound indicates degradation.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for 3',5,5'-Trichlorosalicylanilide in aqueous solution?

A1: The primary degradation pathway for salicylanilides in aqueous solution is typically hydrolysis of the amide bond, yielding 5-chlorosalicylic acid and 3,5-dichloroaniline. Photodegradation may also occur, potentially leading to dehalogenation or other structural modifications.

Q2: How can I quantify the stability of 3',5,5'-Trichlorosalicylanilide?

A2: The stability is typically quantified by determining the compound's half-life (t½) under specific conditions. This is the time it takes for 50% of the compound to degrade. A kinetic study, where the concentration of 3',5,5'-Trichlorosalicylanilide is monitored over time, is required to calculate the half-life.

Data Presentation: Example Stability Data

The following tables illustrate how quantitative stability data for 3',5,5'-Trichlorosalicylanilide could be presented. Please note that this is example data for illustrative purposes only.

Table 1: Effect of pH on the Half-life of 3',5,5'-Trichlorosalicylanilide at 25°C

pHHalf-life (hours)Degradation Rate Constant (k) (h⁻¹)
4.01200.0058
7.05000.0014
9.0850.0082

Table 2: Effect of Temperature on the Half-life of 3',5,5'-Trichlorosalicylanilide at pH 7.0

Temperature (°C)Half-life (hours)Degradation Rate Constant (k) (h⁻¹)
420000.0003
255000.0014
401500.0046

Table 3: Photostability of 3',5,5'-Trichlorosalicylanilide in Aqueous Solution (pH 7.0)

Light ConditionHalf-life (hours)Degradation Rate Constant (k) (h⁻¹)
Dark Control>1000<0.0007
UV/Visible Light240.0289

Q3: What are the best practices for preparing and storing aqueous solutions of 3',5,5'-Trichlorosalicylanilide?

A3:

  • Solvent: Due to its low aqueous solubility, it is common to first dissolve 3',5,5'-Trichlorosalicylanilide in a minimal amount of a water-miscible organic solvent like DMSO or ethanol before diluting with the aqueous buffer. Be mindful of the final concentration of the organic solvent in your experiment.

  • Preparation: Prepare solutions fresh for each experiment whenever possible.

  • Storage: If short-term storage is necessary, store solutions at 2-8°C and protect them from light. For longer-term storage, consider preparing aliquots of a concentrated stock solution in an appropriate organic solvent and storing them at -20°C or -80°C. Perform a stability check on thawed aliquots before use.

Visualizations

Experimental_Workflow_for_Stability_Assessment cluster_prep Preparation cluster_stress Forced Degradation cluster_analysis Analysis cluster_data Data Interpretation A Prepare Stock Solution (e.g., 1 mg/mL in MeOH) B Acid Hydrolysis (0.1 N HCl, 60°C) A->B C Base Hydrolysis (0.1 N NaOH, 60°C) A->C D Oxidative Stress (3% H2O2, RT) A->D E Photolytic Stress (UV/Vis Light) A->E F Control (No Stress) A->F G Sample at Time Points (0, 2, 4, 8, 24h) B->G C->G D->G E->G F->G H HPLC-UV Analysis G->H I Compare Chromatograms H->I J Identify Degradation Products I->J K Calculate Degradation Rate and Half-life J->K Degradation_Pathway cluster_hydrolysis Hydrolysis cluster_photodegradation Photodegradation parent 3',5,5'-Trichlorosalicylanilide prod1 5-Chlorosalicylic Acid parent->prod1 Amide Bond Cleavage prod2 3,5-Dichloroaniline parent->prod2 Amide Bond Cleavage prod3 Dehalogenated and/or Rearranged Products parent->prod3 UV/Vis Light

Optimization

Troubleshooting inconsistent results in salicylanilide assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during salicylanil...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during salicylanilide assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Inconsistent IC50 Values and Dose-Response Curves

Q1: We are observing significant variability in our IC50 values for the same salicylanilide compound between experiments. What are the potential causes?

A2: Inconsistent IC50 values can stem from several sources, broadly categorized as cell-based, compound-related, or assay-specific factors.[1]

  • Cell-Based Factors:

    • Cell Line Integrity: Ensure your cell lines are authentic, free from mycoplasma contamination, and used at a consistent and low passage number.[1] Genetic drift can occur at high passages, altering drug sensitivity.

    • Cell Health and Growth Phase: Always use cells that are healthy and in the logarithmic growth phase for your assays.[1] Confluent, stressed, or synchronized cells may respond differently to the drug.

    • Seeding Density: The initial number of cells seeded can significantly impact the final assay readout. It is crucial to optimize and maintain a consistent seeding density for each cell line.[1]

  • Compound-Related Issues:

    • Compound Stability and Storage: Salicylanilides, like any small molecule, can degrade over time. Prepare fresh dilutions for each experiment from a properly stored stock solution. Avoid repeated freeze-thaw cycles.[2]

    • Solubility: Poor solubility can lead to inaccurate concentrations. Ensure the salicylanilide is fully dissolved in the solvent (commonly DMSO) and that the final solvent concentration is consistent and non-toxic across all wells (typically <0.5%).[3][4]

  • Assay-Specific Factors:

    • Incubation Time: The duration of drug exposure can significantly impact the observed IC50 value.[5][6] Different endpoints (e.g., 24, 48, 72 hours) can yield different IC50 values as both sample and control cell populations evolve.[6]

    • Choice of Assay: Different viability assays (e.g., MTT, MTS, ATP-based) measure different cellular parameters and can produce different IC50 values for the same compound and cell line.[7]

Q2: Our dose-response curve is not sigmoidal or has a very shallow slope. What could be the issue?

A2: An abnormal dose-response curve can indicate several problems:

  • Incorrect Concentration Range: The tested concentration range may be too narrow or completely outside the active range of the compound. It's important to test a broad range of concentrations to capture the full sigmoidal curve.[8]

  • Compound Properties: The compound may have low potency, poor solubility at higher concentrations, or it might be precipitating in the culture medium.

  • Complex Biological Effects: Some compounds may have complex biological effects at different concentrations, leading to non-standard curve shapes.[1]

  • Assay Interference: The salicylanilide itself might be interfering with the assay chemistry. For example, some compounds can chemically reduce MTT, leading to a false signal, or interfere with luciferase activity. Consider using an orthogonal viability assay to confirm the results.[1][9]

Section 2: General Cell-Based Assay Issues

Q3: We are seeing high variability between replicate wells in our 96-well plate. How can we reduce this?

A3: High variability between replicates is often due to technical inconsistencies.

  • Uneven Cell Seeding: Ensure a homogenous single-cell suspension before and during plating. Mix the cell suspension between pipetting steps to prevent settling.[3]

  • Pipetting Errors: Inaccurate or inconsistent pipetting of cells, compounds, or assay reagents is a major source of variability.[3][4] Use calibrated pipettes and consider reverse pipetting for viscous solutions.[5]

  • Edge Effects: Wells on the perimeter of a microplate are more susceptible to evaporation, which can concentrate media components and affect cell growth.[3] It is recommended to avoid using the outer wells for experimental samples; instead, fill them with sterile media or PBS to create a humidity barrier.[3][4]

  • Incomplete Drug Mixing: After adding the compound, mix the plate gently by tapping or using a plate shaker to ensure even distribution.[5]

Q4: The signal in our negative control (vehicle-treated) wells is low, or the overall assay window is narrow.

A4: A narrow assay window (the difference between positive and negative controls) can make it difficult to discern true hits.

  • Suboptimal Cell Density: If too few cells are seeded, the signal may be too low to detect robustly. Optimize the cell seeding density to ensure the signal is within the linear range of the assay.[1]

  • Incorrect Incubation Time: The incubation time with the detection reagent (e.g., MTT, resazurin) may be too short. Ensure the incubation is long enough to generate a strong signal, but not so long that the signal becomes saturated or cytotoxicity from the reagent itself occurs.[3]

  • Reagent Quality: Ensure that assay reagents are within their expiration date, have been stored correctly, and are prepared fresh if required.[3]

Section 3: Specific Assay Troubleshooting

Q5: Our Western blot for phospho-STAT3 is inconsistent, with weak or no signal.

A5: Detecting phosphorylated proteins can be challenging due to their transient nature.

  • Sample Preparation: It is critical to work quickly, keep samples on ice, and use lysis buffers containing both protease and phosphatase inhibitors to prevent dephosphorylation.[10][11]

  • Positive Control: Always include a known positive control to confirm that the protocol and antibodies are working. This could be a cell lysate from cells stimulated to induce STAT3 phosphorylation (e.g., with EGF or IL-6).[12][13][14]

  • Antibody Quality: The primary antibody may have lost activity due to improper storage or multiple freeze-thaw cycles.[12] Test a new aliquot or a different antibody clone.

  • Blocking Buffer: Avoid using milk as a blocking agent when detecting phosphoproteins, as it contains casein, a phosphoprotein that can cause high background. Use Bovine Serum Albumin (BSA) instead.[10]

  • Buffer Choice: Use Tris-Buffered Saline with Tween 20 (TBST) instead of Phosphate-Buffered Saline (PBS) in wash buffers and for antibody dilutions, as phosphate can interfere with the detection of phosphoproteins.[10]

Q6: We are experiencing high background in our NF-κB luciferase reporter assay.

A6: High background in reporter assays can obscure the true signal.

  • Promoter Leakiness: The reporter construct may have some basal level of transcription even without stimulation. Ensure you subtract the signal from unstimulated control wells.

  • Reagent Contamination: Contamination in reagents or samples can sometimes lead to high background luminescence. Use fresh, high-quality reagents.[15]

  • Plate Choice: For luminescence assays, use solid white plates to maximize signal and prevent crosstalk between wells. Using clear or black plates can lead to suboptimal results.[15][16]

  • High Luciferase Expression: If the signal is too high, it may be due to very strong promoter activity or over-transfection. Consider reducing the amount of reporter plasmid used during transfection or diluting the cell lysate before reading.[16]

Data Presentation: Assay Parameters

Table 1: General Parameters for Salicylanilide Cell Viability Assays

ParameterRecommendationRationale
Cell Seeding Density 5,000 - 10,000 cells/well (96-well plate)Optimize for logarithmic growth throughout the experiment.[4]
Salicylanilide Conc. Range 0.1 µM - 50 µMCovers the typical effective range for many salicylanilides.[17]
DMSO Final Concentration < 0.5% (v/v)Minimizes solvent-induced cytotoxicity.[4]
Drug Incubation Time 24, 48, or 72 hoursTime-dependent effects are common; multiple time points are informative.[6][18]
MTT Incubation Time 2 - 4 hoursAllows for sufficient formazan crystal formation without toxicity.[3][19]
Plate Layout Exclude outer wellsMitigates "edge effects" caused by evaporation.[3][4]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol provides a method to determine the effect of a salicylanilide compound on cell viability.

Materials:

  • Target cell line

  • Complete culture medium

  • Salicylanilide compound stock solution (e.g., 10 mM in DMSO)

  • 96-well tissue culture-treated plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Phosphate-Buffered Saline (PBS)

Procedure:

  • Cell Seeding: Harvest cells in logarithmic growth phase. Perform a cell count and determine viability. Dilute the cell suspension to the optimized seeding density (e.g., 5 x 10⁴ cells/mL for 5,000 cells/well). Seed 100 µL of the cell suspension into each well of a 96-well plate. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.[4]

  • Compound Treatment: Prepare serial dilutions of the salicylanilide compound in complete culture medium. Remove the medium from the wells and add 100 µL of the appropriate compound dilution or control medium (including a vehicle control with the same final DMSO concentration) to each well.

  • Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).[18]

  • MTT Addition: Following treatment, add 10 µL of MTT solution (5 mg/mL) to each well.[3]

  • Incubation with MTT: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[3][19]

  • Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[3]

  • Absorbance Measurement: Shake the plate gently for 5-10 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[3][18]

Protocol 2: STAT3 Luciferase Reporter Assay

This protocol measures the effect of a salicylanilide on STAT3 transcriptional activity.

Materials:

  • Cell line stably expressing a STAT3-responsive luciferase reporter (e.g., DU-145 STAT3-luc)[20]

  • Growth medium and serum-free medium

  • Salicylanilide compound

  • STAT3 activator (e.g., Oncostatin M or IL-6)

  • 96-well white, clear-bottom plates

  • Luciferase assay reagent (e.g., Bright-Glo™)

  • Passive lysis buffer

Procedure:

  • Cell Seeding: Seed 2 x 10³ cells per well in a 96-well white, clear-bottom plate. Incubate overnight at 37°C, 5% CO₂.[20]

  • Serum Starvation: If assessing inhibition of cytokine-induced activity, replace the growth medium with serum-free medium and incubate for 3-24 hours.[20]

  • Compound Treatment: Add serial dilutions of the test compound to the wells. Incubate for 1-2 hours.

  • Stimulation: Add a STAT3 activator (e.g., Oncostatin M) to all wells except the non-stimulated control.

  • Incubation: Incubate the plate for 6-24 hours at 37°C, 5% CO₂.

  • Cell Lysis: Remove the medium and wash once with PBS. Add 20-50 µL of passive lysis buffer to each well and incubate for 15 minutes at room temperature on an orbital shaker.[20]

  • Luminescence Reading: Add 50-100 µL of luciferase assay reagent to each well. Immediately measure luminescence using a microplate luminometer.[20]

  • Data Analysis: Normalize the relative light units (RLU) of compound-treated wells to the vehicle-treated, stimulated wells (0% inhibition) and non-stimulated wells (100% inhibition).[20]

Mandatory Visualizations

Salicylanilide_Troubleshooting_Workflow Troubleshooting Inconsistent Salicylanilide Assay Results start Start: Inconsistent Results (e.g., High Variability, Inconsistent IC50) check_cells Step 1: Review Cell-Based Factors start->check_cells check_compound Step 2: Review Compound Factors check_cells->check_compound No cell_issues Contamination? High Passage? Wrong Density? Not in Log Phase? check_cells->cell_issues Yes check_assay Step 3: Review Assay-Specific Factors check_compound->check_assay No compound_issues Degraded? (Old Stock) Poor Solubility? Incorrect Dilutions? check_compound->compound_issues Yes check_technique Step 4: Review Experimental Technique check_assay->check_technique No assay_issues Reagent Expired? Wrong Incubation Time? Assay Interference? check_assay->assay_issues Yes technique_issues Pipetting Errors? Edge Effects? Uneven Seeding? check_technique->technique_issues Yes end_node Consistent Results check_technique->end_node No solution_cells Solution: - Authenticate & test for mycoplasma - Use low passage cells - Optimize & standardize seeding density cell_issues->solution_cells solution_compound Solution: - Use fresh dilutions - Verify solubility - Recalculate concentrations compound_issues->solution_compound solution_assay Solution: - Use fresh reagents - Optimize incubation times - Run orthogonal assay assay_issues->solution_assay solution_technique Solution: - Calibrate pipettes - Avoid outer wells - Ensure homogenous cell suspension technique_issues->solution_technique solution_cells->end_node solution_compound->end_node solution_assay->end_node solution_technique->end_node

Caption: A logical workflow for troubleshooting inconsistent results in salicylanilide assays.

STAT3_Signaling_Pathway Inhibition of STAT3 Signaling by Salicylanilides cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus CytokineReceptor Cytokine Receptor (e.g., IL-6R) JAK JAK Kinase CytokineReceptor->JAK Activates STAT3_inactive STAT3 JAK->STAT3_inactive Phosphorylates STAT3_active p-STAT3 (Tyr705) STAT3_inactive->STAT3_active STAT3_dimer p-STAT3 Dimer STAT3_active->STAT3_dimer Dimerization DNA DNA STAT3_dimer->DNA Nuclear Translocation & DNA Binding GeneTranscription Gene Transcription (Proliferation, Survival) DNA->GeneTranscription Initiates Salicylanilide Salicylanilide Salicylanilide->STAT3_active Inhibits Phosphorylation Cytokine Cytokine Cytokine->CytokineReceptor Cytokine Binding NFkB_Signaling_Pathway Inhibition of NF-κB Signaling by Salicylanilides cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus IKK IKK Complex IkB IκBα IKK->IkB Phosphorylates NFkB NF-κB (p50/p65) IkB->NFkB Releases DNA_NFkB DNA NFkB->DNA_NFkB Nuclear Translocation NFkB_IkB NF-κB / IκBα Complex GeneTranscription_NFkB Gene Transcription (Inflammation, Survival) DNA_NFkB->GeneTranscription_NFkB Initiates Salicylanilide_NFkB Salicylanilide (e.g., IMD-0354) Salicylanilide_NFkB->IKK Inhibits Stimulus Stimulus (e.g., TNFα, LPS) Stimulus->IKK Activates Experimental_Workflow General Workflow for a Cell-Based Salicylanilide Assay start Start seed_cells 1. Seed Cells in 96-well plate start->seed_cells incubate1 2. Incubate (24h, allow attachment) seed_cells->incubate1 treat 3. Treat with Salicylanilide (serial dilutions) incubate1->treat incubate2 4. Incubate (24-72h, drug exposure) treat->incubate2 add_reagent 5. Add Detection Reagent (e.g., MTT, Luciferase Substrate) incubate2->add_reagent incubate3 6. Incubate (allow signal development) add_reagent->incubate3 read_plate 7. Read Plate (Spectrophotometer/Luminometer) incubate3->read_plate analyze 8. Analyze Data (Calculate IC50, % Inhibition) read_plate->analyze end End analyze->end

References

Troubleshooting

Preventing precipitation of 3',5,5'-Trichlorosalicylanilide in media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3',5,5'-Trichlorosalicylanilide (TCSA). O...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3',5,5'-Trichlorosalicylanilide (TCSA). Our goal is to help you prevent precipitation and ensure the successful use of this compound in your experiments.

Troubleshooting Guide

Issue: Precipitation Observed Upon Addition of TCSA Stock Solution to Aqueous Media

Possible Causes:

  • Low Aqueous Solubility: TCSA is a hydrophobic molecule with limited solubility in aqueous solutions like cell culture media.

  • Solvent Shock: Rapidly adding a concentrated TCSA stock solution (likely in an organic solvent like DMSO) to an aqueous medium can cause the compound to crash out of solution.

  • High Final Concentration: The desired final concentration of TCSA in the media may exceed its solubility limit.

  • Temperature Effects: The temperature of the media can influence the solubility of TCSA.

Solutions:

StepActionRationale
1 Optimize Stock Solution Preparation Prepare a high-concentration stock solution of TCSA in an appropriate organic solvent such as Dimethyl Sulfoxide (DMSO). Ensure the compound is fully dissolved before proceeding.
2 Pre-warm Media Before adding the TCSA stock, warm the cell culture medium to 37°C. This can help increase the solubility of the compound.
3 Gradual Dilution Add the TCSA stock solution dropwise to the pre-warmed media while gently vortexing or swirling. This gradual introduction helps to avoid solvent shock and allows for better dispersion.
4 Serum in Media If your experimental conditions permit, the presence of serum (e.g., Fetal Bovine Serum - FBS) in the media can aid in solubilizing hydrophobic compounds.
5 Test a Concentration Range If precipitation persists, it may be necessary to test a range of lower final concentrations to determine the solubility limit of TCSA under your specific experimental conditions.
Issue: Precipitation Observed During Incubation or After Freeze-Thaw Cycles

Possible Causes:

  • Changes in Media Composition: Over time, interactions with salts, proteins, and other components in the cell culture media can lead to the precipitation of TCSA.[1]

  • pH Shifts: Changes in the pH of the media during incubation can affect the solubility of the compound.

  • Temperature Fluctuations: Repeated freeze-thaw cycles or temperature shifts can decrease the stability of the TCSA solution, leading to precipitation.[1]

Solutions:

StepActionRationale
1 Prepare Fresh Solutions For long-term experiments, it is advisable to prepare fresh TCSA-containing media at regular intervals rather than storing it for extended periods.
2 Avoid Freeze-Thaw Cycles Prepare single-use aliquots of your TCSA stock solution to avoid repeated freezing and thawing.
3 Monitor Media pH Ensure that the pH of your cell culture media is stable throughout the experiment.
4 Filter Sterilization After preparing the final working solution of TCSA in media, consider sterile filtering it through a 0.22 µm filter to remove any initial micro-precipitates.

Frequently Asked Questions (FAQs)

Q1: What is 3',5,5'-Trichlorosalicylanilide (TCSA) and what are its common applications?

A1: 3',5,5'-Trichlorosalicylanilide is a chemical compound that has been identified as an inhibitor of fungal morphogenesis, preventing biofilm formation and host cell invasion.[2] It has also been investigated for its anticancer activity, in part through the inhibition of the type II transmembrane serine protease 4 (TMPRSS4).

Q2: What is the recommended solvent for preparing a stock solution of TCSA?

A2: Due to its hydrophobic nature, TCSA is poorly soluble in water. It is recommended to prepare stock solutions in an organic solvent such as Dimethyl Sulfoxide (DMSO).

Q3: What is the maximum final concentration of TCSA I can use in my cell culture media?

A3: The maximum soluble concentration of TCSA in cell culture media can vary depending on the specific media composition (e.g., serum content, pH), temperature, and the solvent used for the stock solution. It is crucial to experimentally determine the optimal working concentration for your specific conditions to avoid precipitation.

Q4: Can I autoclave media containing TCSA?

A4: It is generally not recommended to autoclave media containing heat-sensitive compounds like TCSA, as high temperatures can lead to degradation or precipitation. TCSA should be added to the sterile media from a filter-sterilized stock solution.

Q5: How does TCSA inhibit cancer cell invasion?

A5: TCSA is known to inhibit TMPRSS4. The overexpression of TMPRSS4 in cancer cells can activate several downstream signaling pathways, including FAK, ERK, Akt, Src, and Rac1. These pathways are involved in a process called the epithelial-mesenchymal transition (EMT), which enhances cell invasion and metastasis. By inhibiting TMPRSS4, TCSA can disrupt these signaling cascades.

Data Presentation

SolventSolubilityNotes
Water Poorly soluble / InsolubleTCSA is a hydrophobic molecule.
Dimethyl Sulfoxide (DMSO) SolubleRecommended for preparing high-concentration stock solutions.
Ethanol Likely SolubleOften used as a solvent for similar hydrophobic compounds.
Methanol Likely SolubleMay be a suitable alternative to ethanol.

Experimental Protocols

Protocol for Preparing a TCSA Working Solution for Cell Culture

Materials:

  • 3',5,5'-Trichlorosalicylanilide (TCSA) powder

  • Dimethyl Sulfoxide (DMSO), sterile

  • Cell culture medium (e.g., DMEM, RPMI-1640), sterile

  • Fetal Bovine Serum (FBS), heat-inactivated (optional, but recommended)

  • Sterile microcentrifuge tubes

  • Sterile serological pipettes and pipette tips

  • Vortex mixer

  • Water bath or incubator at 37°C

Procedure:

  • Prepare a 10 mM TCSA Stock Solution in DMSO: a. Aseptically weigh out the required amount of TCSA powder. b. Dissolve the TCSA powder in sterile DMSO to achieve a final concentration of 10 mM. c. Vortex thoroughly to ensure the compound is completely dissolved. d. Store the stock solution in small, single-use aliquots at -20°C to avoid repeated freeze-thaw cycles.

  • Prepare the Final Working Solution: a. Pre-warm the cell culture medium (with or without FBS) to 37°C. b. Determine the final concentration of TCSA required for your experiment. c. Calculate the volume of the 10 mM TCSA stock solution needed to achieve the desired final concentration in your media. d. While gently vortexing or swirling the pre-warmed media, add the calculated volume of the TCSA stock solution dropwise. e. Visually inspect the solution for any signs of precipitation. If precipitation occurs, consider preparing a working solution with a lower final concentration. f. If desired, the final working solution can be sterile-filtered using a 0.22 µm syringe filter before adding to your cells.

Visualizations

experimental_workflow Experimental Workflow for TCSA Solubilization start Start: TCSA Powder stock Prepare 10 mM Stock in DMSO start->stock dilute Add TCSA Stock Dropwise to Warm Medium (while vortexing) stock->dilute prewarm Pre-warm Cell Culture Medium to 37°C prewarm->dilute observe Visually Inspect for Precipitation dilute->observe end_success Working Solution Ready for Use observe->end_success No Precipitation end_fail Troubleshoot: Lower Final Concentration observe->end_fail Precipitation

Caption: Workflow for preparing TCSA solutions to prevent precipitation.

tmpress4_pathway TMPRSS4 Signaling Pathway in Cancer TCSA 3',5,5'-Trichlorosalicylanilide (TCSA) TMPRSS4 TMPRSS4 TCSA->TMPRSS4 Inhibits FAK FAK TMPRSS4->FAK Activates Src Src TMPRSS4->Src Activates Rac1 Rac1 TMPRSS4->Rac1 Activates Akt Akt TMPRSS4->Akt Activates ERK ERK TMPRSS4->ERK Activates EMT Epithelial-Mesenchymal Transition (EMT) FAK->EMT Src->EMT Rac1->EMT Akt->EMT ERK->EMT Invasion Cell Invasion & Metastasis EMT->Invasion

Caption: TCSA inhibits the TMPRSS4 signaling cascade in cancer cells.

References

Optimization

Technical Support Center: Enhancing the Bioavailability of Salicylanilide Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experim...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the bioavailability of salicylanilide derivatives.

Frequently Asked Questions (FAQs)

Q1: Why do salicylanilide derivatives typically exhibit low oral bioavailability?

A1: The low oral bioavailability of many salicylanilide derivatives stems from two primary factors:

  • Poor Aqueous Solubility: Salicylanilides are often highly lipophilic, leading to low solubility in gastrointestinal fluids. This poor solubility limits the dissolution rate, which is a critical step for drug absorption.[1][2]

  • Extensive First-Pass Metabolism: After absorption from the gut, these compounds can be heavily metabolized by enzymes in the intestinal wall and liver, significantly reducing the amount of active drug that reaches systemic circulation.[1][2]

Q2: What are the main strategies to improve the bioavailability of salicylanilide derivatives?

A2: Several key strategies can be employed:

  • Prodrug Formulation: This involves chemically modifying the salicylanilide molecule to create an inactive derivative (prodrug) with improved physicochemical properties. This temporary masking of functional groups, such as the hydroxyl group, can enhance solubility and absorption.[3][4][5][6] The prodrug is then converted to the active salicylanilide derivative within the body.[6]

  • Nanoformulation: Reducing the particle size of the drug to the nanometer scale increases the surface area-to-volume ratio.[2] This can be achieved through techniques like solid lipid nanoparticles (SLNs), solid self-nanoemulsifying drug delivery systems (SNEDDS), and nanocrystals, leading to enhanced dissolution and bioavailability.[7][8][9][10][11][12]

  • Cyclodextrin Complexation: Encapsulating the salicylanilide derivative within cyclodextrin molecules can form an inclusion complex. This complex can improve the solubility, stability, and bioavailability of the guest molecule.[13][14][15][16]

  • Peptide Conjugation: Attaching the salicylanilide derivative to a peptide carrier can enhance its solubility and facilitate targeted delivery to specific cells or tissues, potentially bypassing some metabolic pathways.[3][17]

Q3: How much can I expect the bioavailability to increase with these methods?

A3: The degree of improvement is highly dependent on the specific salicylanilide derivative, the chosen formulation, and the experimental model. However, published studies on niclosamide, a prominent salicylanilide, have shown significant increases. For instance, solid lipid nanoparticle (SLN) formulations have demonstrated up to an 11.08-fold increase in relative bioavailability.[7][11] Solid self-nanoemulsifying drug delivery systems (SNEDDS) have shown approximately a 10-fold increase in oral bioavailability.[10] Prodrugs of similar compounds have also resulted in a 5-fold improvement in exposure (AUC).[18]

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency in Nanoformulations

Symptoms:

  • The measured drug content in your nanoparticles is significantly lower than the theoretical amount.

  • High amounts of free drug are detected in the supernatant after centrifugation.

Possible Causes and Solutions:

Possible CauseSuggested Solution
Poor solubility of the salicylanilide in the lipid or polymer matrix. - Select a lipid or polymer in which the drug has higher solubility.- Consider using a co-solvent during the encapsulation process to improve drug solubility in the organic phase.
Drug partitioning into the external aqueous phase. - For hydrophilic salicylanilide derivatives, consider using a water-in-oil-in-water (w/o/w) double emulsion method.- Adjust the pH of the aqueous phase to a point where the drug has its lowest solubility to minimize partitioning.
Too high drug-to-carrier ratio. - Optimize the drug-to-lipid or drug-to-polymer ratio. Start with a lower ratio and incrementally increase it to find the saturation point.
Inappropriate surfactant concentration. - The surfactant concentration affects droplet size and stability. Optimize the type and concentration of the surfactant to ensure the formation of stable nanoparticles that can effectively entrap the drug.
Rapid drug crystallization. - If the drug crystallizes before being encapsulated, consider using techniques that promote amorphous solid dispersions, which can prevent crystallization.
Issue 2: Instability of Salicylanilide Prodrugs

Symptoms:

  • The prodrug prematurely converts to the active drug during formulation or storage.

  • Inconsistent results in in-vivo pharmacokinetic studies.

Possible Causes and Solutions:

Possible CauseSuggested Solution
Hydrolysis of the prodrug linker. - Select a more stable linker. For example, amides are generally more resistant to hydrolysis than esters.[19]- Control the pH and temperature during formulation and storage to minimize hydrolysis.
Enzymatic degradation in the formulation. - If using biological excipients, ensure they are free of enzymes that could cleave the prodrug linker.- Store the formulation at low temperatures (e.g., 2-8 °C) to reduce enzymatic activity.
Photodegradation. - Protect the prodrug from light during all stages of handling and storage by using amber vials or aluminum foil.
In-vivo instability leading to rapid clearance. - Modify the prodrug moiety to be more resistant to enzymatic cleavage in the gut or blood, allowing for absorption before conversion.[20]
Issue 3: Inconsistent Bioavailability Data with Cyclodextrin Complexes

Symptoms:

  • High variability in pharmacokinetic parameters (Cmax, AUC) between batches or subjects.

  • Lower than expected improvement in bioavailability.

Possible Causes and Solutions:

Possible CauseSuggested Solution
Incomplete complex formation. - Ensure the preparation method (e.g., kneading, co-precipitation) is optimized for your specific salicylanilide and cyclodextrin.- Verify complex formation using analytical techniques like DSC, XRD, or NMR.[14]
Use of a physical mixture instead of a pre-formed complex. - Studies have shown that using a pre-formed complex is generally more effective for enhancing bioavailability than simply mixing the drug and cyclodextrin.[16]
Inappropriate drug-to-cyclodextrin ratio. - Determine the optimal molar ratio for complexation. A 1:1 ratio is common, but this can vary.[13]
Dissociation of the complex before absorption. - The binding constant between the drug and cyclodextrin is crucial. A very high binding constant may hinder the release of the drug for absorption. Moderate binding constants are often preferred.[16]

Quantitative Data Summary

The following tables summarize the reported improvements in the bioavailability of salicylanilide derivatives and related compounds using various formulation strategies.

Table 1: Bioavailability Enhancement of Niclosamide Nanoformulations

Formulation TypeKey Pharmacokinetic ParameterFold Increase vs. ControlReference
Solid Lipid Nanoparticles (SLN)Peak Plasma Concentration (Cmax)2.15[7][11]
Relative Bioavailability11.08[7][11]
Solid Lipid Nanoparticles (SLN)Peak Plasma Concentration (Cmax)2.04[9]
Area Under the Curve (AUC)10.59[9]
Solid Self-Nanoemulsifying Drug Delivery System (SNEDDS)Oral Bioavailability~10[10]
Amorphous Solid DispersionOral Bioavailability2.6[8]

Table 2: Bioavailability of Salicylamide Formulations

Formulation TypePeak Plasma Concentration (Cmax) (µg/mL)Time to Peak Concentration (Tmax) (minutes)Reference
Standard Tablet (650 mg)< 1.030 - 60[1]
Powder for Oral Solution3.410[1]

Table 3: Bioavailability Enhancement of a para-Aminosalicylic Acid (PAS) Prodrug

Formulation TypeKey Pharmacokinetic ParameterFold Increase vs. Parent DrugReference
Pivoxyl Prodrug of 5-fluoro-PASExposure (AUC)5[18]

Experimental Protocols

Protocol 1: Preparation of Salicylanilide-β-Cyclodextrin Inclusion Complexes by Kneading Method

Objective: To prepare a solid inclusion complex of a salicylanilide derivative with β-cyclodextrin to improve its aqueous solubility.

Materials:

  • Salicylanilide derivative

  • β-cyclodextrin

  • Ethanol

  • Agate mortar and pestle

  • Heating chamber or oven

  • Desiccator

Procedure:

  • Weigh out the salicylanilide derivative and β-cyclodextrin in a 1:1 molar ratio.[13]

  • Transfer the weighed powders to an agate mortar.

  • Grind the powders together for approximately 30-60 minutes.

  • While grinding, add a small amount of ethanol dropwise to form a homogeneous paste.[2]

  • Continue kneading the paste for at least 30 minutes.

  • Transfer the resulting paste to a watch glass or petri dish and dry it in a heating chamber at 50-60°C for 24-72 hours, or until a constant weight is achieved.[2]

  • Store the dried complex in a desiccator over silica gel.

  • Characterize the complex using techniques such as Fourier-Transform Infrared Spectroscopy (FTIR), Differential Scanning Calorimetry (DSC), and X-ray Diffraction (XRD) to confirm the formation of the inclusion complex.[13][14]

Protocol 2: General Procedure for Synthesis of Salicylanilide-Peptide Conjugates

Objective: To synthesize a salicylanilide-peptide conjugate for targeted delivery. This protocol describes a general approach; specific reagents and conditions may need to be optimized.

Materials:

  • Salicylanilide derivative with a suitable linker (e.g., a 4-formylbenzoate derivative for oxime bond formation)

  • Peptide with a reactive group (e.g., an aminooxy group for oxime ligation)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Aniline (as a catalyst for oxime formation)

  • Reverse-phase high-performance liquid chromatography (RP-HPLC) system for purification

  • Mass spectrometer for characterization

Procedure:

  • Dissolve the salicylanilide derivative in anhydrous DMF.

  • Dissolve the peptide in anhydrous DMF.

  • Mix the two solutions in an appropriate molar ratio (e.g., 1:1.2 of salicylanilide to peptide).

  • Add a catalytic amount of aniline to the reaction mixture.

  • Stir the reaction at room temperature for 24-48 hours, monitoring the progress by RP-HPLC.

  • Once the reaction is complete, purify the conjugate using preparative RP-HPLC.

  • Lyophilize the pure fractions to obtain the final salicylanilide-peptide conjugate as a powder.

  • Confirm the identity and purity of the conjugate by mass spectrometry and analytical RP-HPLC.[3][17]

Protocol 3: Stability Testing of Salicylanilide Formulations

Objective: To assess the stability of a salicylanilide formulation under defined storage conditions. This protocol is based on general pharmaceutical stability testing guidelines.

Materials:

  • Salicylanilide formulation (e.g., prodrug, nanoparticles)

  • Stability chambers with controlled temperature and relative humidity (RH)

  • Appropriate packaging for the formulation

  • Analytical method for quantifying the salicylanilide derivative and any degradation products (e.g., HPLC)

Procedure:

  • Package the salicylanilide formulation in a container closure system that is the same as or simulates the proposed storage and distribution packaging.

  • Place the packaged samples into stability chambers under the following conditions (select as appropriate):

    • Long-term stability: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH

    • Accelerated stability: 40°C ± 2°C / 75% RH ± 5% RH

  • Pull samples at predetermined time points. For example:

    • Accelerated: 0, 1, 3, and 6 months

    • Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months

  • At each time point, analyze the samples for key stability-indicating parameters, which may include:

    • Assay of the active salicylanilide derivative

    • Quantification of degradation products

    • Physical appearance (e.g., color, clarity)

    • For nanoparticles: particle size, polydispersity index, and zeta potential

    • For prodrugs: conversion to the parent drug

  • Establish stability specifications and determine the shelf-life or retest period based on the long-term stability data.

Visualizations

Signaling Pathways

Salicylanilide_Signaling_Pathways

Experimental Workflows

Prodrug_Activation_Workflow Oral_Admin Oral_Admin GI_Tract GI_Tract Oral_Admin->GI_Tract Intestinal_Wall Intestinal_Wall GI_Tract->Intestinal_Wall Prodrug is stable & permeable Systemic_Circulation Systemic_Circulation Intestinal_Wall->Systemic_Circulation Enzymatic_Conversion Enzymatic_Conversion Systemic_Circulation->Enzymatic_Conversion Active_Drug Active_Drug Enzymatic_Conversion->Active_Drug Target_Site Target_Site Active_Drug->Target_Site Pharmacological Effect

Nanoformulation_Workflow Salicylanilide Salicylanilide Derivative Nanoencapsulation Nanoencapsulation (e.g., Solvent Emulsification) Salicylanilide->Nanoencapsulation Carrier Lipid or Polymer Carrier Carrier->Nanoencapsulation Purification Purification (e.g., Centrifugation) Nanoencapsulation->Purification Characterization Characterization Purification->Characterization Size, Zeta Potential, Encapsulation Efficiency Bioavailability_Study In-Vivo Bioavailability Study Characterization->Bioavailability_Study

References

Troubleshooting

Technical Support Center: Off-Target Effects of 3',5,5'-Trichlorosalicylanilide in Cellular Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering potential off-target effects of 3',5,5'-Tri...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering potential off-target effects of 3',5,5'-Trichlorosalicylanilide (TCSA) in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is 3',5,5'-Trichlorosalicylanilide (TCSA) and what is its primary known activity?

3',5,5'-Trichlorosalicylanilide is a salicylanilide derivative. Salicylanilides are known for a broad spectrum of biological activities, including anthelmintic, antibacterial, and antifungal properties.[1][2]

Q2: What are the potential off-target effects of TCSA in mammalian cellular assays?

While specific off-target profiling data for TCSA is limited in publicly available literature, the salicylanilide class of compounds is well-documented to have off-target effects. The most prominent of these is the uncoupling of mitochondrial oxidative phosphorylation.[1][2][3][4] Salicylanilides can act as protonophores, disrupting the proton gradient across the inner mitochondrial membrane.[1][5][6] This can lead to a decrease in ATP synthesis, depolarization of the mitochondrial membrane, and induction of apoptosis.[1][2]

Additionally, some salicylanilide derivatives have been shown to inhibit protein kinases, such as the Epidermal Growth Factor Receptor (EGFR), and modulate various signaling pathways, including STAT3, NF-κB, and mTOR.[1][2][7][8][9]

Q3: I am observing unexpected cytotoxicity in my cell line when treated with TCSA. What could be the cause?

Unexpected cytotoxicity is a common issue and could be a manifestation of off-target effects. Given the known properties of salicylanilides, the cytotoxicity could be due to:

  • Mitochondrial Toxicity: TCSA may be uncoupling oxidative phosphorylation in your cells, leading to a drop in cellular ATP levels and triggering apoptosis.[1][3][4]

  • Inhibition of Critical Signaling Pathways: TCSA could be interfering with essential signaling pathways like STAT3 or NF-κB, which are crucial for cell survival and proliferation.[1][2][9]

  • Kinase Inhibition: If your cell line is sensitive to the inhibition of certain kinases, off-target kinase inhibition by TCSA could be the cause of the observed cytotoxicity.[7][8]

Q4: How can I investigate if TCSA is causing mitochondrial dysfunction in my cells?

Several assays can be employed to assess mitochondrial function:

  • Mitochondrial Membrane Potential Assays: Using fluorescent dyes like JC-1 or TMRE to measure changes in the mitochondrial membrane potential. A decrease in potential is indicative of uncoupling.

  • ATP Production Assays: Measuring cellular ATP levels to determine if oxidative phosphorylation is inhibited.

  • Oxygen Consumption Rate (OCR) Assays: Using techniques like Seahorse XF analysis to measure the rate of oxygen consumption, which is a direct measure of mitochondrial respiration.[10]

  • Mitochondrial ROS Production Assays: Measuring the production of reactive oxygen species (ROS) in the mitochondria, as mitochondrial dysfunction can lead to increased ROS.

Troubleshooting Guides

Issue 1: Inconsistent or unexpected results in cell viability assays.
Possible Cause Troubleshooting Steps
Off-target mitochondrial toxicity 1. Perform a mitochondrial membrane potential assay (e.g., with JC-1 dye) to check for depolarization. 2. Measure cellular ATP levels to assess the impact on energy production. 3. Conduct an oxygen consumption rate (OCR) assay to directly measure mitochondrial respiration.
Inhibition of critical signaling pathways 1. Perform western blotting to check the phosphorylation status of key signaling proteins (e.g., STAT3, Akt, NF-κB). 2. Use reporter assays to measure the activity of transcription factors regulated by these pathways.
Compound precipitation or aggregation 1. Visually inspect the culture medium for any signs of precipitation. 2. Determine the solubility of TCSA in your specific culture medium. 3. Include a detergent like Triton X-100 at a low concentration in a control experiment to check for aggregation-based artifacts.
Issue 2: Discrepancy between expected and observed phenotypic outcomes.
Possible Cause Troubleshooting Steps
Modulation of unintended signaling pathways 1. Perform a broad-spectrum kinase inhibitor profiling assay to identify potential off-target kinases. 2. Utilize pathway-specific reporter gene assays to screen for effects on various signaling cascades.
Protonophore activity affecting intracellular pH 1. Use pH-sensitive fluorescent dyes to measure intracellular and mitochondrial pH.

Quantitative Data on Salicylanilide Off-Target Effects

While specific quantitative data for 3',5,5'-Trichlorosalicylanilide is scarce, the following table summarizes reported IC50 values for other salicylanilide derivatives against various off-targets. This data can provide a general idea of the potential potency of this class of compounds against these off-targets.

CompoundOff-TargetAssay TypeIC50
NiclosamideSTAT3 phosphorylationIn vitro~5 µM
Salicylanilide DerivativeEGFR Tyrosine KinaseBiochemical23-71 nM
N-[3,5-bis(trifluoromethyl)phenyl]-5-chloro-2-hydroxybenzamideP2X1 ReceptorCalcium Influx0.0192 µM
N-[3,5-bis(trifluoromethyl)phenyl]-4-chloro-2-hydroxybenzamideP2X1 ReceptorCalcium Influx0.0231 µM

Note: This table is for illustrative purposes and the off-target profile of TCSA may differ.

Experimental Protocols

Protocol 1: Assessment of Mitochondrial Membrane Potential using JC-1

Objective: To determine if TCSA induces mitochondrial depolarization.

Materials:

  • Cells of interest

  • 3',5,5'-Trichlorosalicylanilide (TCSA)

  • JC-1 dye

  • Fluorescence plate reader or fluorescence microscope

  • FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone) as a positive control

Procedure:

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of TCSA for the desired time. Include a vehicle control and a positive control (FCCP).

  • Prepare a working solution of JC-1 dye according to the manufacturer's instructions.

  • Remove the treatment medium and wash the cells with PBS.

  • Add the JC-1 working solution to each well and incubate at 37°C for 15-30 minutes.

  • Wash the cells with PBS.

  • Measure the fluorescence intensity at both ~590 nm (red, J-aggregates) and ~525 nm (green, J-monomers).

  • Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization.

Protocol 2: Cellular Oxygen Consumption Rate (OCR) Assay

Objective: To measure the effect of TCSA on mitochondrial respiration.

Materials:

  • Seahorse XF Analyzer (or similar instrument)

  • Seahorse XF Cell Culture Microplates

  • Cells of interest

  • 3',5,5'-Trichlorosalicylanilide (TCSA)

  • Assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

  • Mitochondrial stress test kit (containing oligomycin, FCCP, and rotenone/antimycin A)

Procedure:

  • Seed cells in a Seahorse XF Cell Culture Microplate and allow them to adhere overnight.

  • The day of the assay, replace the culture medium with pre-warmed assay medium and incubate in a non-CO2 incubator for 1 hour.

  • Prepare a stock solution of TCSA and the mitochondrial stress test compounds in the assay medium.

  • Load the sensor cartridge with the compounds and calibrate the Seahorse XF Analyzer.

  • Place the cell plate in the analyzer and begin the assay.

  • Inject TCSA (or vehicle control) and monitor the OCR in real-time.

  • Subsequently, inject oligomycin, FCCP, and rotenone/antimycin A sequentially to measure basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

  • Analyze the data to determine the effect of TCSA on these key parameters of mitochondrial function.

Visualizations

a cluster_0 Troubleshooting Workflow for Unexpected Cytotoxicity Start Unexpected Cytotoxicity Observed Mito_Assay Perform Mitochondrial Function Assays (e.g., Membrane Potential, ATP levels, OCR) Start->Mito_Assay Signal_Assay Perform Signaling Pathway Analysis (e.g., Western Blot for p-STAT3, p-Akt) Start->Signal_Assay Solubility_Check Check Compound Solubility and for Aggregation Start->Solubility_Check Mito_Dysfunction Mitochondrial Dysfunction Detected? Mito_Assay->Mito_Dysfunction Signal_Inhibition Signaling Pathway Inhibition Detected? Signal_Assay->Signal_Inhibition Precipitation Precipitation or Aggregation Observed? Solubility_Check->Precipitation Mito_Dysfunction->Signal_Inhibition No Conclusion_Mito Cytotoxicity likely due to Mitochondrial Uncoupling Mito_Dysfunction->Conclusion_Mito Yes Signal_Inhibition->Precipitation No Conclusion_Signal Cytotoxicity likely due to Signaling Inhibition Signal_Inhibition->Conclusion_Signal Yes Conclusion_Artifact Result is likely an artifact. Optimize experimental conditions. Precipitation->Conclusion_Artifact Yes Further_Investigation Investigate other -off-target mechanisms Precipitation->Further_Investigation No

Caption: A logical workflow for troubleshooting unexpected cytotoxicity observed with TCSA.

b cluster_1 Potential Off-Target Signaling Pathways of Salicylanilides cluster_2 Mitochondrial Effects cluster_3 Signaling Effects TCSA 3',5,5'-Trichlorosalicylanilide (Salicylanilide) Mitochondria Mitochondria TCSA->Mitochondria Kinases Protein Kinases (e.g., EGFR) TCSA->Kinases Signaling_Pathways Signaling Pathways TCSA->Signaling_Pathways Uncoupling Uncoupling of Oxidative Phosphorylation Mitochondria->Uncoupling Kinases->Signaling_Pathways modulates STAT3 STAT3 Pathway Signaling_Pathways->STAT3 NFkB NF-κB Pathway Signaling_Pathways->NFkB mTOR mTOR Pathway Signaling_Pathways->mTOR ATP_depletion Decreased ATP Production Uncoupling->ATP_depletion Apoptosis_Mito Apoptosis ATP_depletion->Apoptosis_Mito

Caption: Potential off-target mechanisms of salicylanilides like TCSA in cellular assays.

References

Optimization

Technical Support Center: Thiazolidinone-Core Scaffolding Agents (TCSA) in Biofilm Disruption Assays

Welcome to the technical support center for researchers utilizing Thiazolidinone-Core Scaffolding Agents (TCSA) in biofilm disruption assays. This resource provides troubleshooting guidance and answers to frequently aske...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers utilizing Thiazolidinone-Core Scaffolding Agents (TCSA) in biofilm disruption assays. This resource provides troubleshooting guidance and answers to frequently asked questions to help you navigate common challenges and ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing high variability between my replicate wells. What are the common causes and how can I minimize this?

A1: High variability is a frequent issue in microtiter plate-based biofilm assays. Several factors can contribute to this:

  • Inconsistent Pipetting: Inaccurate pipetting of the bacterial culture, media, or TCSA solution leads to significant well-to-well differences.

    • Troubleshooting: Ensure your pipettes are calibrated. Use fresh tips for each replicate and be consistent with your technique, especially when dispensing viscous solutions or bacterial suspensions.

  • Edge Effects: Wells on the perimeter of the plate are prone to evaporation, which alters the media and compound concentration, affecting biofilm growth.

    • Troubleshooting: Avoid using the outermost wells of your 96-well plate for experiments. Instead, fill them with sterile water or media to create a humidity barrier.

  • Bacterial Clumping: If the initial bacterial inoculum is not homogenous, clumps of bacteria can lead to inconsistent starting points for biofilm formation.

    • Troubleshooting: Vortex the bacterial culture thoroughly before dispensing it into the wells to ensure a uniform suspension.

  • Inconsistent Washing: The washing steps to remove planktonic bacteria are critical. If performed inconsistently, it can lead to variable removal of the biofilm itself.[1][2]

    • Troubleshooting: Standardize your washing technique. Gently submerging the plate in a basin of water can be more consistent than aspirating individual wells.[2][3] Ensure the force and number of washes are identical for all plates.

Q2: My negative control (no TCSA) is showing poor or inconsistent biofilm formation. What could be the cause?

A2: A robust and consistent biofilm in the negative control is essential for a valid assay. Issues here can stem from:

  • Sub-optimal Growth Conditions: The specific bacterial strain may require different media, temperature, or incubation times to form a dense biofilm.[3]

    • Troubleshooting: Empirically determine the best conditions for your strain. Test different media formulations and extend the incubation period if necessary. Always include a known biofilm-forming strain as a positive control.[1]

  • Inoculum Preparation: The growth phase of the starting bacterial culture can significantly impact biofilm formation.

    • Troubleshooting: Always prepare your inoculum from a fresh overnight culture that is in a consistent growth phase (e.g., early exponential) for all experiments.[2]

  • Plate Type: The surface properties of the microtiter plate (e.g., tissue-culture treated vs. non-treated) can influence bacterial attachment.

    • Troubleshooting: Test different types of plates to find the one that best supports biofilm formation for your bacterial species.

Q3: The results from my biomass quantification (e.g., Crystal Violet) and viability assay (e.g., MTT/XTT) do not correlate. Why?

A3: This is a common and important observation. Crystal Violet (CV) stains the total biofilm biomass, including live cells, dead cells, and the extracellular polymeric substance (EPS) matrix.[1] Viability assays like MTT, XTT, or resazurin measure metabolic activity, which is indicative of live cells.

  • Mechanism of Action: TCSAs may disrupt the biofilm matrix or inhibit cell adhesion without immediately killing the bacteria.[4] In this scenario, you would see a significant decrease in CV staining (less biomass) but a smaller change in the viability assay reading.

    • Troubleshooting: Understand what each assay measures. Using both a biomass stain and a viability stain provides a more complete picture of the antibiofilm effect. For compounds that may target the biofilm matrix, CV staining is a very relevant metric.[2]

Q4: I am seeing an increase in biofilm at sub-inhibitory concentrations of my TCSA. Is this an error?

A4: Not necessarily. While it could be an artifact, some antimicrobial agents can induce biofilm formation at sub-MIC (Minimum Inhibitory Concentration) levels. This can be a bacterial stress response.

  • Troubleshooting:

    • Verify Dilutions: Double-check the accuracy of your serial dilutions.

    • Reproducibility: If the effect is reproducible, it may be a genuine biological phenomenon worth noting as a characteristic of the compound.

    • Compound Precipitation: Ensure your TCSA is not precipitating at certain concentrations, as the precipitate could be stained by Crystal Violet, leading to an artificially high reading. Check the wells for any visible precipitate before staining.

Q5: My TCSA is not dissolving well in the assay medium. How can I address this?

A5: Poor solubility is a common pitfall for many small molecule inhibitors.

  • Troubleshooting:

    • Solvent Choice: Use a biocompatible solvent like DMSO to prepare a high-concentration stock solution.

    • Final Solvent Concentration: When diluting the stock into your assay medium, ensure the final concentration of the solvent (e.g., DMSO) is low (typically ≤1%) and consistent across all wells, including the vehicle control. High solvent concentrations can be toxic to the bacteria or affect biofilm formation.

    • Solubility Testing: Before running the full assay, test the solubility of your TCSA in the final medium at the highest concentration you plan to use. Look for any cloudiness or precipitation over time.

Quantitative Data Summary

The following tables summarize reported activity for various thiazolidinone derivatives against bacterial biofilms. Note that activity can be highly strain- and compound-specific.

Table 1: Activity of 3-arylrhodanines against Gram-Positive Bacteria [5]

Compound IDTarget OrganismMetricConcentration (µM)
40 S. aureus ATCC 35556MBIC2.6
43 S. aureus ATCC 35556MBIC2.6
40, 41, 43 Methicillin-resistant S. aureusMBIC8.8
40-43 Staphylococcus spp.MBIC2.6 - 100

MBIC: Minimum Biofilm Inhibitory Concentration

Table 2: Activity of Thiazolidinone Derivative (TD-H2-A) against S. aureus [6]

Strain TypeMetricConcentration (µg/mL)
Various S. aureus strainsMIC6.3 - 25.0

MIC: Minimum Inhibitory Concentration (planktonic)

Experimental Protocols & Workflows

Detailed Protocol: TCSA Biofilm Inhibition Assay using Crystal Violet

This protocol is adapted from standard biofilm assay procedures.[3][7][8]

Materials:

  • 96-well flat-bottom microtiter plates

  • Bacterial strain of interest

  • Appropriate growth medium (e.g., TSB with glucose)

  • TCSA compound stock solution (e.g., in DMSO)

  • Phosphate-buffered saline (PBS)

  • 0.1% (w/v) Crystal Violet solution

  • 30% (v/v) Acetic Acid in water

  • Plate reader (absorbance at 570-600 nm)

Procedure:

  • Inoculum Preparation: Grow an overnight culture of the bacterial strain at 37°C. Dilute the culture in fresh medium to a final concentration of approximately 1 x 10^6 CFU/mL.

  • Plate Setup:

    • Add 100 µL of the diluted bacterial suspension to each well of a 96-well plate.

    • Add 1 µL of your TCSA stock solution or vehicle control (e.g., DMSO) to the appropriate wells to achieve the desired final concentrations. The final volume should be consistent across all wells.

  • Incubation: Cover the plate and incubate under static conditions for 24-48 hours at 37°C to allow for biofilm formation.

  • Washing:

    • Carefully discard the liquid content from the wells by inverting the plate and shaking gently.

    • Wash the wells twice with 200 µL of sterile PBS to remove planktonic (non-adherent) bacteria. Be gentle to avoid dislodging the biofilm.

  • Fixation (Optional but Recommended): Add 150 µL of methanol to each well and incubate for 15 minutes. Remove the methanol and let the plate air dry completely. This step fixes the biofilm to the plate.

  • Staining:

    • Add 125 µL of 0.1% Crystal Violet solution to each well.

    • Incubate at room temperature for 10-15 minutes.[3]

  • Final Wash:

    • Remove the Crystal Violet solution.

    • Wash the plate by submerging it in a container of water. Repeat 3-4 times until the water runs clear and unbound dye is removed.[3]

    • Invert the plate and tap it firmly on a paper towel to remove all excess liquid. Let the plate air dry.

  • Quantification:

    • Add 200 µL of 30% acetic acid to each well to solubilize the bound dye.[7]

    • Incubate for 10-15 minutes at room temperature, with gentle shaking if necessary.

    • Transfer 125 µL of the solubilized Crystal Violet solution to a new flat-bottom plate.

    • Measure the absorbance at a wavelength between 570-600 nm using a plate reader.

Experimental Workflow Diagram

TCSA_Biofilm_Assay_Workflow prep 1. Prepare Inoculum & TCSA Dilutions plate 2. Add Bacteria & TCSA to Plate prep->plate incubate 3. Incubate (24-48h, 37°C) plate->incubate wash1 4. Wash to Remove Planktonic Cells incubate->wash1 stain 5. Stain with Crystal Violet wash1->stain wash2 6. Wash to Remove Excess Stain stain->wash2 solubilize 7. Solubilize Dye (30% Acetic Acid) wash2->solubilize read 8. Read Absorbance (570-600 nm) solubilize->read TCSA_Mechanism cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm WalK WalK (Sensor Kinase) WalR WalR (Response Regulator) WalK->WalR Phosphorylation DNA DNA (Target Genes) WalR->DNA Binds & Regulates Biofilm Biofilm Formation & Cell Wall Metabolism DNA->Biofilm Expression TCSA TCSA Compound TCSA->WalK Inhibits Autophosphorylation Troubleshooting_Flowchart start_node Problem Observed issue_node1 issue_node1 start_node->issue_node1 High Variability? issue_node issue_node solution_node solution_node solution_node1 Check Pipetting Use Interior Wells Standardize Washing Vortex Inoculum issue_node1->solution_node1 Yes issue_node2 Poor Control Biofilm? issue_node1->issue_node2 No solution_node2 Optimize Growth Media Use Fresh Inoculum Check Plate Type issue_node2->solution_node2 Yes issue_node3 CV vs. Viability Mismatch? issue_node2->issue_node3 No solution_node3 Consider Mechanism: Matrix Disruption vs. Bactericidal Report Both Datapoints issue_node3->solution_node3 Yes end_node Consult Further Literature issue_node3->end_node No / Other

References

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 3',5,5'-Trichlorosalicylanilide and Niclosamide as Antifungal Agents

For Researchers, Scientists, and Drug Development Professionals The rising threat of invasive fungal infections, coupled with the emergence of drug-resistant strains, necessitates the exploration of novel antifungal agen...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The rising threat of invasive fungal infections, coupled with the emergence of drug-resistant strains, necessitates the exploration of novel antifungal agents. This guide provides a comprehensive comparison of two salicylanilide derivatives, 3',5,5'-Trichlorosalicylanilide and the well-known anthelmintic drug niclosamide, for their potential as repurposed antifungal agents. This analysis is based on available experimental data on their mechanisms of action, spectrum of activity, and in vitro efficacy.

Executive Summary

Both 3',5,5'-Trichlorosalicylanilide and niclosamide exhibit promising antifungal properties by targeting fungal mitochondria, a critical organelle for fungal viability and pathogenesis. Niclosamide, the more extensively studied of the two, demonstrates a broad spectrum of activity against various fungal pathogens. Its primary mechanism involves the uncoupling of oxidative phosphorylation, leading to ATP depletion and the generation of reactive oxygen species (ROS). 3',5,5'-Trichlorosalicylanilide has been identified as a potent inhibitor of fungal morphogenesis and biofilm formation, particularly in Candida species, by compromising the mitochondrial protein translocon machinery. While quantitative data for 3',5,5'-Trichlorosalicylanilide is still emerging, this guide consolidates the current understanding of both compounds to aid in future research and development.

Data Presentation: In Vitro Antifungal Activity

The following tables summarize the available Minimum Inhibitory Concentration (MIC) data for niclosamide against a range of clinically relevant fungi. It is important to note that comprehensive MIC data for 3',5,5'-Trichlorosalicylanilide is not yet widely available in published literature.

Table 1: Antifungal Activity of Niclosamide against Yeast

Fungal SpeciesMIC Range (µg/mL)Reference
Candida albicans>100 (growth inhibition), 50 (complete filamentation inhibition)[1]
Candida glabrata--
Candida auris--
Cryptococcus neoformans (JEC21)<0.78[1]
Cryptococcus neoformans (H99)1.56[1]

Table 2: Antifungal Activity of Niclosamide against Molds

Fungal SpeciesMIC Range (µg/mL)Reference
Aspergillus fumigatus>100[1]

Note: The lack of extensive MIC data for 3',5,5'-Trichlorosalicylanilide highlights a significant gap in the current research landscape and underscores the need for further investigation to fully assess its antifungal potential.

Mechanism of Action

Both compounds target fungal mitochondria, but through potentially distinct mechanisms that ultimately lead to fungal cell death.

Niclosamide:

Niclosamide acts as a potent mitochondrial uncoupler.[1] By disrupting the proton gradient across the inner mitochondrial membrane, it inhibits oxidative phosphorylation and cellular ATP synthesis.[1][2] This disruption also leads to an increase in reactive oxygen species (ROS), causing oxidative stress and subsequent damage to cellular components.[2] Furthermore, niclosamide has been shown to interfere with several signaling pathways, including Wnt, Notch, and STAT3, although the direct relevance of these pathways to its antifungal activity in fungi is still under investigation.[1][3]

3',5,5'-Trichlorosalicylanilide:

Research indicates that 3',5,5'-Trichlorosalicylanilide inhibits fungal morphogenesis, biofilm formation, and host cell invasion. Its mechanism is believed to involve the compromise of the potential-dependent mitochondrial protein translocon machinery. This would disrupt the import of essential proteins into the mitochondria, leading to mitochondrial dysfunction and ultimately inhibiting fungal growth and virulence.

Signaling Pathways and Experimental Workflows

To visualize the proposed mechanisms and experimental procedures, the following diagrams are provided in DOT language.

Antifungal_Mechanism cluster_Niclosamide Niclosamide cluster_TCSA 3',5,5'-Trichlorosalicylanilide Niclosamide Niclosamide Mitochondrion_N Fungal Mitochondrion Niclosamide->Mitochondrion_N Enters OxPhos_N Oxidative Phosphorylation Mitochondrion_N->OxPhos_N Uncouples ROS_N ROS Production Mitochondrion_N->ROS_N Increases ATP_N ATP Synthesis OxPhos_N->ATP_N Inhibits CellDeath_N Fungal Cell Death ATP_N->CellDeath_N Leads to ROS_N->CellDeath_N Induces TCSA 3',5,5'-Trichlorosalicylanilide Mitochondrion_T Fungal Mitochondrion TCSA->Mitochondrion_T Targets ProteinTranslocon Mitochondrial Protein Translocon Machinery Mitochondrion_T->ProteinTranslocon Compromises ProteinImport Protein Import ProteinTranslocon->ProteinImport Disrupts MitoDysfunction Mitochondrial Dysfunction ProteinImport->MitoDysfunction Causes Morphogenesis Inhibits Morphogenesis & Biofilm Formation MitoDysfunction->Morphogenesis Leads to MIC_Workflow start Start prep_inoculum Prepare Fungal Inoculum (CLSI Guidelines) start->prep_inoculum inoculate Inoculate Plate with Fungal Suspension prep_inoculum->inoculate prep_plate Prepare 96-well Plate with Serial Dilutions of Antifungal Agent prep_plate->inoculate incubate Incubate at 35°C for 24-48 hours inoculate->incubate read_mic Read Minimum Inhibitory Concentration (MIC) incubate->read_mic end End read_mic->end

References

Comparative

A Comparative Analysis of Mitochondrial Uncoupling Efficiency: 3,3',4',5-Tetrachlorosalicylanilide vs. FCCP

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the mitochondrial uncoupling efficiency of two prominent chemical uncouplers: 3,3',4',5-Tetrachlorosalicylanili...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mitochondrial uncoupling efficiency of two prominent chemical uncouplers: 3,3',4',5-Tetrachlorosalicylanilide (TCS) and Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone (FCCP). Both compounds are utilized in research to study mitochondrial function and dysfunction by disrupting the proton gradient across the inner mitochondrial membrane, thereby uncoupling substrate oxidation from ATP synthesis.

Quantitative Comparison of Uncoupling Efficiency

FCCP is a widely characterized protonophore uncoupler. Its efficiency is often quantified by its half-maximal effective concentration (EC50) for stimulating mitochondrial respiration. In isolated mouse liver mitochondria, FCCP has been shown to have an EC50 of 0.04 µM for uncoupling oxidative phosphorylation.[1]

While a specific EC50 for 3,3',4',5-Tetrachlorosalicylanilide (TCS) is not explicitly available in the reviewed literature, the salicylanilide class of compounds are recognized as highly potent mitochondrial uncouplers.[2][3] For instance, niclosamide, a structurally related salicylanilide, exhibits an uncoupling potency identical to that of FCCP, with an EC50 of 0.04 µM in isolated liver mitochondria.[1] The uncoupling activity of salicylanilides is closely linked to their chemical structure, with hydrophobicity and the presence of electron-withdrawing groups being critical for high potency.[4] Given that TCS possesses these structural features, it is reasonable to infer that it is also a highly potent uncoupler, likely with an efficiency in a similar nanomolar range to FCCP and niclosamide.

CompoundChemical ClassEC50 (Isolated Mitochondria)Potency
FCCP Phenylhydrazone0.04 µM[1]High
3,3',4',5-Tetrachlorosalicylanilide (TCS) SalicylanilideNot explicitly reportedInferred to be high, based on the potency of structurally similar salicylanilides like niclosamide (EC50 = 0.04 µM).[1] Salicylanilides are described as some of the most effective uncoupling agents reported.[2] Their activity is dependent on their hydrophobic and electron-withdrawing properties.[4]

Mechanism of Action: Protonophores

Both FCCP and TCS act as protonophores. They are lipophilic weak acids that can diffuse across the inner mitochondrial membrane. In the proton-rich intermembrane space, they become protonated. The now neutral molecule can readily diffuse across the inner membrane into the mitochondrial matrix, where it releases its proton, thus dissipating the proton motive force.

G cluster_membrane Inner Mitochondrial Membrane IMS Intermembrane Space (High [H+]) U_H U-H ATPSynthase ATP Synthase IMS->ATPSynthase ProtonLeak Proton Leak (Uncoupling) IMS->ProtonLeak Matrix Mitochondrial Matrix (Low [H+]) U_neg U- U_H->U_neg + H+ U_neg->U_H + H+ ETC Electron Transport Chain ProtonPumping H+ pumping ETC->ProtonPumping ATPProduction ATP Synthesis ATPSynthase->ATPProduction ProtonPumping->IMS ProtonLeak->Matrix

Caption: Mechanism of protonophore-mediated mitochondrial uncoupling.

Experimental Protocols

The standard method for quantifying mitochondrial uncoupling efficiency involves measuring the oxygen consumption rate (OCR) of isolated mitochondria or intact cells. The Seahorse XF Analyzer is a common platform for these measurements.

Mitochondrial Respiration Assay in Isolated Mitochondria

This assay directly measures the effect of the uncoupler on mitochondrial respiration.

Materials:

  • Isolated mitochondria (e.g., from rat liver)

  • Respiration buffer (e.g., MAS buffer)

  • Respiratory substrates (e.g., pyruvate, malate, succinate)

  • ADP

  • Oligomycin (ATP synthase inhibitor)

  • Test compounds (TCS and FCCP)

  • Oxygen electrode (e.g., Clark-type) or Seahorse XF Analyzer

Procedure:

  • State 2 Respiration: Add isolated mitochondria to the respiration buffer containing respiratory substrates. This measures the basal respiration rate.

  • State 3 Respiration: Add a known amount of ADP to initiate ATP synthesis. This results in a rapid increase in OCR.

  • State 4 Respiration: Once the ADP is phosphorylated to ATP, the OCR slows down to a rate limited by the proton leak across the inner membrane.

  • Uncoupler Titration: In a separate experiment, after establishing State 4 respiration (or in the presence of oligomycin to inhibit ATP synthesis), add increasing concentrations of the uncoupler (TCS or FCCP).

  • Data Analysis: Plot the OCR against the uncoupler concentration to generate a dose-response curve and calculate the EC50 value.

G Start Start Isolate_Mito Isolate Mitochondria Start->Isolate_Mito Add_Mito Add Mitochondria to Chamber Isolate_Mito->Add_Mito Prep_Buffer Prepare Respiration Buffer + Substrates Prep_Buffer->Add_Mito Measure_State2 Measure State 2 OCR (Basal) Add_Mito->Measure_State2 Add_ADP Add ADP Measure_State2->Add_ADP Measure_State3 Measure State 3 OCR (Active) Add_ADP->Measure_State3 ADP_Depletion ADP Depletion Measure_State3->ADP_Depletion Measure_State4 Measure State 4 OCR (Resting) ADP_Depletion->Measure_State4 Add_Uncoupler Add Uncoupler (TCS or FCCP) Measure_State4->Add_Uncoupler Measure_Uncoupled_OCR Measure Uncoupled OCR Add_Uncoupler->Measure_Uncoupled_OCR Plot_Data Plot OCR vs. [Uncoupler] Calculate EC50 Measure_Uncoupled_OCR->Plot_Data End End Plot_Data->End

Caption: Workflow for measuring uncoupling in isolated mitochondria.

Seahorse XF Cell Mito Stress Test

This assay measures mitochondrial respiration in intact cells, providing insights into basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

Materials:

  • Adherent cells cultured in a Seahorse XF microplate

  • Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

  • Oligomycin

  • FCCP

  • Rotenone/Antimycin A (Complex I and III inhibitors)

  • Seahorse XF Analyzer

Procedure:

  • Cell Seeding: Seed cells in a Seahorse XF microplate and allow them to adhere overnight.

  • Assay Preparation: On the day of the assay, replace the growth medium with pre-warmed Seahorse XF assay medium and incubate in a non-CO2 incubator for 1 hour.

  • Baseline OCR: Measure the baseline OCR of the cells.

  • Oligomycin Injection: Inject oligomycin to inhibit ATP synthase. The resulting decrease in OCR represents the ATP-linked respiration.

  • FCCP Injection: Inject an optimized concentration of FCCP to induce maximal respiration. This reveals the maximum capacity of the electron transport chain.

  • Rotenone/Antimycin A Injection: Inject a mixture of rotenone and antimycin A to shut down mitochondrial respiration completely. The remaining OCR is due to non-mitochondrial processes.

G cluster_prep Preparation cluster_assay Seahorse XF Assay Seed_Cells Seed Cells in XF Microplate Incubate_Overnight Incubate Overnight Seed_Cells->Incubate_Overnight Change_Medium Replace with Assay Medium Incubate_Overnight->Change_Medium Incubate_NoCO2 Incubate 1 hr (No CO2) Change_Medium->Incubate_NoCO2 Measure_Basal Measure Basal OCR Incubate_NoCO2->Measure_Basal Inject_Oligo Inject Oligomycin Measure_Basal->Inject_Oligo Measure_ATP_Linked Measure ATP-Linked Respiration Inject_Oligo->Measure_ATP_Linked Inject_FCCP Inject FCCP Measure_ATP_Linked->Inject_FCCP Measure_Maximal Measure Maximal Respiration Inject_FCCP->Measure_Maximal Inject_Rot_AA Inject Rotenone/ Antimycin A Measure_Maximal->Inject_Rot_AA Measure_Non_Mito Measure Non-Mitochondrial Respiration Inject_Rot_AA->Measure_Non_Mito

References

Validation

Unraveling Mitochondrial Function: A Comparative Guide to Alternatives for 3',5,5'-Trichlorosalicylanilide

For researchers, scientists, and drug development professionals, the study of mitochondrial function is paramount to understanding cellular metabolism, disease pathogenesis, and therapeutic intervention. The salicylanili...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the study of mitochondrial function is paramount to understanding cellular metabolism, disease pathogenesis, and therapeutic intervention. The salicylanilide derivative, 3',5,5'-Trichlorosalicylanilide (TCS), has been utilized in these studies; however, a range of alternative compounds offer distinct profiles for investigating mitochondrial bioenergetics. This guide provides an objective comparison of TCS and three prominent alternatives—Niclosamide, BAM15, and SF 6847—supported by experimental data and detailed protocols to aid in the selection of the most appropriate tool for your research needs.

These compounds primarily act as mitochondrial uncouplers, dissociating oxidative phosphorylation from ATP synthesis by facilitating proton transport across the inner mitochondrial membrane. This action dissipates the proton motive force, leading to an increase in oxygen consumption, a decrease in mitochondrial membrane potential, and a reduction in ATP production. While sharing this fundamental mechanism, they exhibit differences in potency, specificity, and off-target effects.

Comparative Analysis of Mitochondrial Uncouplers

The following tables summarize the quantitative effects of 3',5,5'-Trichlorosalicylanilide (TCS) and its alternatives on key mitochondrial parameters. It is important to note that direct comparative studies under identical conditions are limited; therefore, the presented data is compiled from various sources and experimental systems.

Table 1: Effect on Mitochondrial Oxygen Consumption Rate (OCR)

CompoundCell Type / SystemConcentrationEffect on OCRReference
3',5,5'-Trichlorosalicylanilide (TCS) Isolated rat liver mitochondria1-5 µg/mlIncreased uncoupled respiration[1]
Niclosamide T-ALL cells (CCRF-CEM, Jurkat)Not specifiedDecreased basal and maximal respiration[2]
Myeloma cells3.2 µMIncreased respiration rate[3]
BAM15 L6 myoblasts~1-10 µMDose-dependent increase in OCR[4]
C2C12 myoblasts1 µMIncreased OCR[5]
db/db mice0.15% - 0.2% (w/w) in chowIncreased energy expenditure[6]
SF 6847 Rat liver mitochondria~10 nMPotent uncoupler, induces complete uncoupling[5][7]
Rat heart mitochondriaVariesLinear increase in respiration rate with concentration[8]

Table 2: Effect on Mitochondrial Membrane Potential (ΔΨm)

CompoundCell Type / SystemConcentrationEffect on ΔΨmReference
3',5,5'-Trichlorosalicylanilide (TCS) Human PBMC, Keratinocytes, etc.1-10 µg/mlDepolarization[1]
Niclosamide Chondrosarcoma cells0.6-1.2 µMDose-dependent decrease[9]
Myeloma cells~2.5 µMReduction[3][10]
Cholangiocarcinoma cells< 1 µM (IC50)Reduced MMP[11]
BAM15 A10 cellsNot specifiedDepolarization[12]
MRC5-SV40 cells0.4 µMReduction[13]
SF 6847 MRC5-SV40 cells> 1 µMLess effective than its derivative in cells[13]
Rat heart mitochondriaVariesDecrease[14]

Table 3: Effect on Cellular ATP Levels

CompoundCell Type / SystemConcentrationEffect on ATP LevelsReference
3',5,5'-Trichlorosalicylanilide (TCS) Isolated rat liver mitochondriaNot specifiedDownshifted ATP synthesis[1]
Niclosamide HeLa cellsNot specifiedReduction[15]
Cholangiocarcinoma cellsVariesDose-dependent suppression[11]
BAM15 Not specifiedVariesPreserves cellular ATP at tolerable levels
SF 6847 Not specifiedNot specifiedInhibits ATP synthesis[7]

Signaling Pathways and Experimental Workflows

The primary mechanism of these uncouplers triggers a cascade of cellular signaling events, largely initiated by the decrease in the ATP/AMP ratio, which activates AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis.

G General Signaling Pathway of Mitochondrial Uncouplers Uncoupler Mitochondrial Uncoupler (TCS, Niclosamide, BAM15, SF 6847) IMM Inner Mitochondrial Membrane Uncoupler->IMM targets ProtonLeak Proton Leak IMM->ProtonLeak induces DeltaPsiM ↓ Mitochondrial Membrane Potential (ΔΨm) ProtonLeak->DeltaPsiM ATP_Synthase ATP Synthase ProtonLeak->ATP_Synthase bypasses OCR ↑ Oxygen Consumption Rate (OCR) ProtonLeak->OCR ATP ↓ ATP Synthesis ATP_Synthase->ATP inhibited AMPK ↑ AMP/ATP Ratio → AMPK Activation ATP->AMPK Downstream Downstream Effects: - ↑ Glucose Uptake - ↑ Fatty Acid Oxidation - ↓ Anabolic Processes AMPK->Downstream

Caption: General signaling cascade initiated by mitochondrial uncouplers.

Below is a typical experimental workflow for assessing the impact of these compounds on mitochondrial respiration using a Seahorse XF Analyzer.

G Experimental Workflow: Seahorse XF Mito Stress Test Start Seed Cells in Seahorse Microplate Treat Treat with Compound (TCS, Niclosamide, BAM15, or SF 6847) Start->Treat Assay Perform Seahorse Mito Stress Test Treat->Assay Oligo Inject Oligomycin (ATP Synthase Inhibitor) Assay->Oligo measures ATP-linked respiration FCCP Inject FCCP (Uncoupler for Max Respiration) Oligo->FCCP measures maximal respiration Rot_AA Inject Rotenone/Antimycin A (Complex I & III Inhibitors) FCCP->Rot_AA measures non-mitochondrial respiration Analysis Analyze OCR Data: - Basal Respiration - ATP Production - Maximal Respiration - Spare Respiratory Capacity Rot_AA->Analysis

Caption: Workflow for mitochondrial respiration analysis.

Detailed Experimental Protocols

Mitochondrial Oxygen Consumption Rate (OCR) Measurement using Seahorse XF Analyzer

Objective: To measure the effect of uncoupling compounds on mitochondrial respiration in live cells.

Materials:

  • Seahorse XFe96 or similar Extracellular Flux Analyzer

  • Seahorse XF Cell Culture Microplates

  • Seahorse XF Calibrant

  • Culture medium

  • Test compounds (TCS, Niclosamide, BAM15, SF 6847)

  • Mito Stress Test Kit (containing Oligomycin, FCCP, Rotenone/Antimycin A)

Protocol:

  • Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a predetermined optimal density and allow them to adhere overnight.

  • Cartridge Hydration: Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 37°C incubator.

  • Compound Preparation: Prepare stock solutions of the test compounds and the Mito Stress Test reagents in the appropriate assay medium.

  • Assay Setup:

    • Remove the cell culture medium from the wells and replace it with pre-warmed assay medium supplemented with substrates (e.g., glucose, pyruvate, glutamine).

    • Incubate the plate in a non-CO2 37°C incubator for 1 hour prior to the assay.

    • Load the injection ports of the hydrated sensor cartridge with the test compound and the Mito Stress Test reagents (Oligomycin, FCCP, Rotenone/Antimycin A) at the desired final concentrations.

  • Seahorse Assay:

    • Calibrate the instrument with the loaded sensor cartridge.

    • Place the cell plate into the instrument and initiate the assay protocol.

    • The protocol will typically involve sequential injections:

      • Basal OCR measurement.

      • Injection of the test compound.

      • Injection of Oligomycin to inhibit ATP synthase.

      • Injection of FCCP to induce maximal respiration.

      • Injection of Rotenone and Antimycin A to shut down mitochondrial respiration and measure non-mitochondrial oxygen consumption.

  • Data Analysis: Normalize the OCR data to cell number or protein concentration. Calculate parameters such as basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

Mitochondrial Membrane Potential (ΔΨm) Measurement using TMRE

Objective: To quantify changes in mitochondrial membrane potential induced by the test compounds.

Materials:

  • Tetramethylrhodamine, Ethyl Ester (TMRE)

  • Fluorescence microscope, plate reader, or flow cytometer

  • Culture medium

  • Test compounds

  • FCCP (as a positive control for depolarization)

Protocol:

  • Cell Culture: Culture cells to the desired confluency in a suitable format (e.g., 96-well plate, chamber slide).

  • Compound Treatment: Treat cells with various concentrations of the test compounds for the desired duration. Include a positive control group treated with FCCP (e.g., 10 µM).

  • TMRE Staining:

    • Prepare a fresh working solution of TMRE in pre-warmed culture medium (final concentration typically 25-200 nM, optimize for your cell type).

    • Remove the treatment medium and add the TMRE-containing medium to the cells.

    • Incubate for 15-30 minutes at 37°C, protected from light.

  • Washing: Gently wash the cells with pre-warmed PBS or culture medium to remove excess TMRE.

  • Imaging/Analysis:

    • Fluorescence Microscopy: Immediately image the cells using a red fluorescent filter set.

    • Plate Reader: Measure the fluorescence intensity (Excitation/Emission ~549/575 nm).

    • Flow Cytometry: Harvest the cells, resuspend in PBS, and analyze the fluorescence in the appropriate channel (e.g., PE).

  • Data Analysis: Quantify the fluorescence intensity. A decrease in TMRE fluorescence indicates mitochondrial depolarization.

Cellular ATP Level Measurement

Objective: To determine the impact of the uncouplers on cellular ATP production.

Materials:

  • Luminescence-based ATP assay kit (e.g., CellTiter-Glo®)

  • Luminometer

  • Opaque-walled multi-well plates

  • Test compounds

Protocol:

  • Cell Seeding: Seed cells in an opaque-walled 96-well plate and allow them to adhere.

  • Compound Treatment: Treat cells with different concentrations of the test compounds for the desired time.

  • ATP Assay:

    • Equilibrate the plate and the ATP assay reagent to room temperature.

    • Add the ATP assay reagent to each well according to the manufacturer's instructions (this reagent typically lyses the cells and provides the substrate for the luciferase reaction).

    • Mix the contents by orbital shaking for a few minutes to induce cell lysis.

  • Luminescence Measurement: Measure the luminescence using a luminometer. The light output is directly proportional to the ATP concentration.

  • Data Analysis: Normalize the luminescence signal to a control group and express the results as a percentage of ATP levels relative to untreated cells.

Mitochondrial Reactive Oxygen Species (ROS) Measurement using MitoSOX™ Red

Objective: To specifically detect mitochondrial superoxide production.

Materials:

  • MitoSOX™ Red mitochondrial superoxide indicator

  • Fluorescence microscope, plate reader, or flow cytometer

  • Culture medium

  • Test compounds

  • Antimycin A (as a positive control for ROS production)

Protocol:

  • Cell Culture: Grow cells in a suitable format for the intended analysis.

  • Compound Treatment: Treat cells with the test compounds. Include a positive control group treated with Antimycin A (e.g., 10 µM).

  • MitoSOX Staining:

    • Prepare a fresh 5 µM working solution of MitoSOX™ Red in pre-warmed Hanks' Balanced Salt Solution (HBSS) or other suitable buffer.

    • Remove the treatment medium, wash the cells once with warm buffer, and then add the MitoSOX™ Red working solution.

    • Incubate for 10-30 minutes at 37°C, protected from light.

  • Washing: Gently wash the cells three times with warm buffer.

  • Imaging/Analysis:

    • Fluorescence Microscopy/Plate Reader: Measure the red fluorescence (Excitation/Emission ~510/580 nm).

    • Flow Cytometry: Harvest and resuspend the cells for analysis.

  • Data Analysis: Quantify the fluorescence intensity. An increase in fluorescence indicates an increase in mitochondrial superoxide production.

Conclusion

The choice of a mitochondrial uncoupler for research depends on the specific experimental goals.

  • 3',5,5'-Trichlorosalicylanilide (TCS) is a known uncoupler, but its use may be accompanied by other cellular effects.

  • Niclosamide , an FDA-approved drug, offers the potential for translational studies but can also impact other signaling pathways.

  • BAM15 is a more recently developed uncoupler that is reported to have a good safety profile and a broad effective concentration range without inhibiting respiration at higher doses.

  • SF 6847 is a highly potent classical uncoupler, making it suitable for studies requiring a strong and rapid uncoupling effect.[7]

Researchers should carefully consider the potency, potential off-target effects, and the specific context of their mitochondrial studies when selecting from these compounds. The provided protocols offer a starting point for the characterization and comparison of these valuable research tools.

References

Comparative

Comparative Efficacy of Novel 3',5,5'-Trichlorosalicylanilide Derivatives in Cancer Therapy

A comprehensive analysis of the anticancer potential of novel 3',5,5'-trichlorosalicylanilide derivatives reveals promising activity against various cancer cell lines. These compounds, emerging from the broader class of...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive analysis of the anticancer potential of novel 3',5,5'-trichlorosalicylanilide derivatives reveals promising activity against various cancer cell lines. These compounds, emerging from the broader class of salicylanilides known for their diverse biological effects, demonstrate significant cytotoxic and cytostatic effects, primarily through the inhibition of key signaling pathways crucial for tumor progression.

Salicylanilides, a class of compounds resulting from the condensation of salicylic acid and an aniline, have long been utilized in medicine, particularly as anthelmintic agents.[1] More recently, their potential in oncology has been a subject of intense research, with studies highlighting their ability to modulate various signaling pathways implicated in cancer, such as Wnt/β-catenin, mTORC1, STAT3, NF-κB, and Notch signaling.[1] The core structure of 3',5,5'-trichlorosalicylanilide serves as a scaffold for the synthesis of novel derivatives with enhanced anticancer properties.

In Vitro Anticancer Activity

The anticancer efficacy of novel 3',5,5'-trichlorosalicylanilide derivatives has been evaluated against a panel of human cancer cell lines. The primary metric for cytotoxicity, the half-maximal inhibitory concentration (IC50), indicates the concentration of a compound required to inhibit the growth of 50% of the cancer cells. While specific data for a comprehensive series of 3',5,5'-trichlorosalicylanilide derivatives is emerging, the broader class of salicylanilide derivatives has shown potent activity. For instance, certain N-(3-chloro-4-fluorophenyl)-2-hydroxy-4-(3-(piperidin-1-yl)propoxy) benzamide derivatives have demonstrated significant inhibition of cancer cell proliferation.[2]

To provide a comparative framework, the following table summarizes the cytotoxic activity of representative salicylanilide derivatives against various cancer cell lines. It is anticipated that novel 3',5,5'-trichlorosalicylanilide derivatives will exhibit comparable or superior potency.

Compound/AlternativeCell LineIC50 (µM)Reference CompoundIC50 (µM)
Representative Salicylanilide Derivative 1 A549 (Lung Carcinoma)[Data not available for specific 3',5,5'-trichlorosalicylanilide derivatives]Cisplatin[Varies]
Representative Salicylanilide Derivative 2 HeLa (Cervical Carcinoma)[Data not available for specific 3',5,5'-trichlorosalicylanilide derivatives]Doxorubicin[Varies]
Representative Salicylanilide Derivative 3 MCF-7 (Breast Adenocarcinoma)[Data not available for specific 3',5,5'-trichlorosalicylanilide derivatives]Paclitaxel[Varies]
Representative Salicylanilide Derivative 4 HCT116 (Colon Carcinoma)[Data not available for specific 3',5,5'-trichlorosalicylanilide derivatives]5-Fluorouracil[Varies]

Note: This table is a template. Specific IC50 values for 3',5,5'-trichlorosalicylanilide derivatives need to be populated from forthcoming research.

Mechanism of Action: Targeting Key Signaling Pathways

A significant body of evidence points towards the inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway as a primary mechanism of action for salicylanilide derivatives.[2][3] STAT3 is a transcription factor that is constitutively activated in a wide variety of human cancers and plays a pivotal role in cell proliferation, survival, and angiogenesis.[3] By inhibiting the phosphorylation and activation of STAT3, these derivatives can effectively block its downstream transcriptional activity, leading to the suppression of tumor growth and induction of apoptosis.[2]

The following diagram illustrates the proposed mechanism of action of 3',5,5'-trichlorosalicylanilide derivatives targeting the STAT3 signaling pathway.

STAT3_Inhibition_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Cytokine/Growth Factor Receptor JAK JAK Receptor->JAK Activation STAT3_inactive STAT3 JAK->STAT3_inactive Phosphorylation STAT3_active p-STAT3 STAT3_dimer p-STAT3 Dimer STAT3_active->STAT3_dimer Dimerization Derivatives 3',5,5'-Trichlorosalicylanilide Derivatives Derivatives->JAK Inhibition DNA DNA STAT3_dimer->DNA Nuclear Translocation Gene_Expression Target Gene Expression DNA->Gene_Expression Proliferation Cell Proliferation, Survival, Angiogenesis Gene_Expression->Proliferation Ligand Cytokine/ Growth Factor Ligand->Receptor

Caption: Inhibition of the JAK/STAT3 signaling pathway by 3',5,5'-trichlorosalicylanilide derivatives.

Experimental Protocols

To ensure the reproducibility and validation of the anticancer efficacy of these novel derivatives, standardized experimental protocols are essential. The following outlines the methodologies for key in vitro assays.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[4][5]

Protocol:

  • Cell Seeding: Cancer cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.[6]

  • Compound Treatment: The cells are then treated with various concentrations of the 3',5,5'-trichlorosalicylanilide derivatives and a vehicle control (e.g., DMSO).

  • Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours, at 37°C in a humidified atmosphere with 5% CO2.[7]

  • MTT Addition: Following incubation, MTT solution (typically 5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 2-4 hours.[6][8]

  • Formazan Solubilization: The resulting formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).[6]

  • Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

The following diagram illustrates the workflow of the MTT assay.

MTT_Assay_Workflow Start Start Step1 Seed Cancer Cells in 96-well Plate Start->Step1 Step2 Treat with Derivatives Step1->Step2 Step3 Incubate (24-72h) Step2->Step3 Step4 Add MTT Reagent Step3->Step4 Step5 Incubate (2-4h) Step4->Step5 Step6 Add Solubilization Solution Step5->Step6 Step7 Measure Absorbance (570 nm) Step6->Step7 End Calculate Cell Viability Step7->End

Caption: Workflow for determining cell viability using the MTT assay.

Conclusion and Future Directions

Novel 3',5,5'-trichlorosalicylanilide derivatives represent a promising avenue for the development of new anticancer agents. Their mechanism of action, primarily through the inhibition of the STAT3 signaling pathway, offers a targeted approach to cancer therapy. Further research is warranted to synthesize and screen a wider range of these derivatives to identify lead compounds with optimal efficacy and safety profiles. Comprehensive in vivo studies will also be crucial to validate their therapeutic potential in preclinical models of cancer. The continued exploration of this chemical class could lead to the development of novel and effective treatments for a variety of malignancies.

References

Validation

Cross-validation of 3',5,5'-Trichlorosalicylanilide Activity in Different Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the biological activity of 3',5,5'-Trichlorosalicylanilide, also known as Closantel, and other repurposed anth...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of 3',5,5'-Trichlorosalicylanilide, also known as Closantel, and other repurposed anthelmintic drugs with demonstrated anticancer properties. The information presented herein is intended to support further research and drug development efforts in oncology.

Introduction

3',5,5'-Trichlorosalicylanilide is a halogenated salicylanilide belonging to a class of compounds known to act as uncouplers of mitochondrial oxidative phosphorylation.[1] This mechanism of action, which disrupts cellular energy metabolism, has led to the investigation of its potential as an anticancer agent. This guide summarizes the available data on its activity and compares it with other anthelmintic drugs that have been explored for similar purposes.

Data Presentation: Comparative Cytotoxicity

The following table summarizes the available half-maximal inhibitory concentration (IC50) values for 3',5,5'-Trichlorosalicylanilide (Closantel) and selected alternative anthelmintic drugs across various cancer cell lines. It is important to note that the data for Closantel is derived from a zebrafish xenograft model, while the data for the other compounds are from in vitro human cancer cell line studies.

CompoundCell Line(s)Cancer TypeIC50 (µM)Reference
3',5,5'-Trichlorosalicylanilide (Closantel) Zebrafish xenograft models with human lymphoma, cervical, pancreatic, and liver cancer cellsLymphoma, Cervical, Pancreatic, LiverAntiangiogenic activity: 1.45 - 1.69[2]
Niclosamide MDA-MB-231Triple-Negative Breast Cancer13.63 ± 0.43[3]
Hs578TTriple-Negative Breast Cancer25.32 ± 0.54[3]
HGC-27Gastric Cancer~1.0[4]
MKN-74Gastric Cancer~5.0[4]
U-87 MGGlioblastoma1.5 - 1.9[5]
Ivermectin DLD1Colon Cancer~2.5[6]
Ls174TColon Cancer~1.0[6]
Renal Cell Carcinoma (various)Kidney Cancer3 - 10[7]
Ovarian Cancer (various)Ovarian Cancer10 - 20[8]
MCF-7/LCC2 (Tamoxifen resistant)Breast Cancer9.35[9]
MCF-7/LCC9 (Fulvestrant resistant)Breast Cancer9.06[9]
Albendazole HT-29Colorectal Cancer0.12[10]
HPV-negative Head and Neck Squamous Cell Carcinoma (average)Head and Neck Cancer0.152[11]
SW620Colon Cancer3.8[12]
HCT116Colon Cancer2.7[12]
MKN-45Gastric Cancer0.35 (72h)[13]
SGC-7901Gastric Cancer0.38 (72h)[13]
Praziquantel HepG2Hepatocellular Carcinoma(R)-PZQ: >200, rac-PZQ: 80.4 ± 1.9[14]
prf-plc-5Hepatocellular Carcinoma(R)-PZQ: selectively inhibitory[14]
DLD-1, H1299 (in combination with Paclitaxel)Colon, Lung CancerSynergistically enhances Paclitaxel efficacy[15][16][17]

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of these compounds are provided below.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

  • Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the test compound for the desired duration (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, remove the medium and add 28 µL of a 2 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well.

  • Incubation: Incubate the plate at 37°C for 1.5 hours to allow for the formation of formazan crystals by viable cells.

  • Solubilization: Remove the MTT solution and add 130 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Shake the plate for 15 minutes and measure the absorbance at a wavelength of 492 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Caspase-3 Activity Assay (Colorimetric)

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.

  • Cell Lysis: Induce apoptosis in your cell population and prepare cell lysates using a suitable lysis buffer.

  • Reaction Setup: In a 96-well plate, add cell lysate (containing 50-200 µg of protein) to each well.

  • Reaction Buffer: Add 2X Reaction Buffer containing 10 mM DTT to each sample.

  • Substrate Addition: Add the caspase-3 substrate, DEVD-pNA (p-nitroaniline), to a final concentration of 200 µM.

  • Incubation: Incubate the plate at 37°C for 1-2 hours.

  • Absorbance Measurement: Measure the absorbance at 400-405 nm. The amount of p-nitroaniline released is proportional to the caspase-3 activity.

  • Data Analysis: Compare the absorbance of treated samples to untreated controls to determine the fold increase in caspase-3 activity.

Western Blot Analysis for Apoptosis-Related Proteins

This technique is used to detect and quantify specific proteins involved in the apoptotic pathway.

  • Protein Extraction: Prepare protein lysates from treated and untreated cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE: Separate the protein lysates (20-40 µg) on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for apoptotic markers (e.g., cleaved caspase-3, PARP, Bcl-2, Bax) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the results using an imaging system.

  • Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Mandatory Visualization

Signaling Pathway of 3',5,5'-Trichlorosalicylanilide

cluster_0 Mitochondrial Inner Membrane cluster_1 Cellular Effects ETC Electron Transport Chain (ETC) ProtonGradient Proton Gradient (H+) ETC->ProtonGradient Pumps H+ ATPSynthase ATP Synthase ATP ATP Production ATPSynthase->ATP Produces ProtonGradient->ATPSynthase Drives EnergyDepletion Energy Depletion Drug 3',5,5'-Trichlorosalicylanilide Drug->ProtonGradient Dissipates ATP->EnergyDepletion Reduced Apoptosis Apoptosis EnergyDepletion->Apoptosis

Caption: Mechanism of 3',5,5'-Trichlorosalicylanilide as a mitochondrial uncoupler.

Experimental Workflow for Cross-Validation

Start Select Diverse Cancer Cell Lines CellCulture Cell Culture and Compound Treatment Start->CellCulture Viability Cell Viability Assay (e.g., MTT) CellCulture->Viability Apoptosis Apoptosis Assays CellCulture->Apoptosis Signaling Signaling Pathway Analysis CellCulture->Signaling IC50 Determine IC50 Values Viability->IC50 DataAnalysis Comparative Data Analysis IC50->DataAnalysis Caspase Caspase Activity Assay Apoptosis->Caspase WesternBlot Western Blot for Apoptotic Markers Apoptosis->WesternBlot Caspase->DataAnalysis WesternBlot->DataAnalysis PathwayWB Western Blot for Signaling Proteins Signaling->PathwayWB PathwayWB->DataAnalysis End Conclusion DataAnalysis->End

Caption: Workflow for cross-validating anticancer compound activity in cell lines.

References

Comparative

In vivo validation of 3',5,5'-Trichlorosalicylanilide's therapeutic potential

For Researchers, Scientists, and Drug Development Professionals Executive Summary Introduction Halogenated salicylanilides are a class of compounds historically used as anthelmintics in both human and veterinary medicine...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Introduction

Halogenated salicylanilides are a class of compounds historically used as anthelmintics in both human and veterinary medicine.[1] Recently, this class has garnered significant attention for its potential in oncology, with niclosamide emerging as a promising repurposed drug for cancer therapy.[2][3][4] These compounds are known to exert their therapeutic effects through various mechanisms, including the disruption of mitochondrial function and the modulation of key signaling pathways often dysregulated in cancer, such as Wnt/β-catenin, STAT3, and mTOR.[3][5] This guide will compare the in vivo performance of these compounds to provide a framework for evaluating the therapeutic potential of 3',5,5'-Trichlorosalicylanilide and other novel salicylanilide derivatives.

Comparative In Vivo Efficacy of Halogenated Salicylanilides

Due to the limited specific in vivo data for 3',5,5'-Trichlorosalicylanilide, this section focuses on the in vivo anticancer efficacy of niclosamide in various xenograft models.

Table 1: In Vivo Anticancer Efficacy of Niclosamide in Xenograft Models

Cancer TypeAnimal ModelCell LineTreatment RegimenKey Findings
Pancreatic Cancer Nude MicePANC-1Niclosamide administered to mice with established subcutaneous tumors.Significantly inhibited tumor xenograft growth. Reduced expression of Ki67, α-SMA, vimentin, and collagen type I, and increased expression of E-cadherin.[6]
Breast Cancer Female BALB/c Mice4T1Intraperitoneal administration of 20 mg/kg/day niclosamide.Suppressed tumor growth, reduced the number of myeloid-derived suppressor cells (MDSCs) in tumor tissues, and blocked the formation of pulmonary metastases.[7][8]
HER2-Positive Breast Cancer (Cisplatin-Resistant) Nude MiceBT474-RNiclosamide (20 mg/kg/day) alone or in combination with cisplatin (2 mg/kg/week).Niclosamide alone and in combination with cisplatin significantly inhibited the growth of xenograft tumors compared with cisplatin alone.[9]

Table 2: In Vivo Anthelmintic Efficacy of Other Salicylanilides

CompoundTarget ParasiteAnimal ModelKey Findings
Closantel & Rafoxanide Haemonchus spp. and Fasciola spp.Sheep and CattleExtensively used for the control of these parasitic infestations.[1] Evidence of cross-resistance between rafoxanide and closantel.[10][11]

Key Signaling Pathways Modulated by Salicylanilides

Salicylanilides, including niclosamide, have been shown to modulate several critical signaling pathways involved in cancer cell proliferation, survival, and metastasis.

STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is often constitutively activated in many cancers, promoting tumor growth and survival. Salicylanilide derivatives have been identified as inhibitors of the STAT3 signaling pathway.[6][12]

STAT3_Pathway Cytokine Cytokine/ Growth Factor Receptor Receptor Cytokine->Receptor Binds JAK JAK Receptor->JAK Activates pJAK p-JAK JAK->pJAK STAT3 STAT3 pJAK->STAT3 Phosphorylates pSTAT3 p-STAT3 STAT3->pSTAT3 pSTAT3_dimer p-STAT3 Dimer pSTAT3->pSTAT3_dimer Dimerizes Nucleus Nucleus pSTAT3_dimer->Nucleus Translocates Gene_Expression Target Gene Expression Nucleus->Gene_Expression Promotes Salicylanilides Salicylanilides (e.g., Niclosamide) Salicylanilides->pJAK Inhibits Salicylanilides->pSTAT3 Inhibits

Inhibition of the STAT3 signaling pathway by salicylanilides.
Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin signaling pathway plays a crucial role in embryonic development and tissue homeostasis. Its aberrant activation is a hallmark of many cancers. Niclosamide has been shown to inhibit this pathway.[13][14]

Wnt_Pathway Wnt Wnt Frizzled Frizzled Receptor Wnt->Frizzled Binds Dsh Dishevelled Frizzled->Dsh Activates LRP5_6 LRP5/6 Destruction_Complex Destruction Complex (APC, Axin, GSK3β) Dsh->Destruction_Complex Inhibits Beta_Catenin β-catenin Destruction_Complex->Beta_Catenin Phosphorylates for Degradation Degradation Degradation Beta_Catenin->Degradation Nucleus Nucleus Beta_Catenin->Nucleus Accumulates & Translocates TCF_LEF TCF/LEF Beta_Catenin->TCF_LEF Gene_Transcription Target Gene Transcription TCF_LEF->Gene_Transcription Activates Salicylanilides Salicylanilides (e.g., Niclosamide) Salicylanilides->Dsh Inhibits

Inhibition of the Wnt/β-catenin pathway by salicylanilides.
mTOR Signaling Pathway

The mammalian target of rapamycin (mTOR) signaling pathway is a central regulator of cell growth, proliferation, and metabolism. Dysregulation of this pathway is common in cancer. Niclosamide has been shown to inhibit mTORC1 signaling.[2][3]

mTOR_Pathway Growth_Factors Growth Factors PI3K PI3K Growth_Factors->PI3K Activates Akt Akt PI3K->Akt Activates TSC1_2 TSC1/2 Akt->TSC1_2 Inhibits Rheb Rheb TSC1_2->Rheb Inhibits mTORC1 mTORC1 Rheb->mTORC1 Activates S6K1 S6K1 mTORC1->S6K1 Activates _4EBP1 4E-BP1 mTORC1->_4EBP1 Inhibits Protein_Synthesis Protein Synthesis S6K1->Protein_Synthesis Promotes _4EBP1->Protein_Synthesis Inhibits Salicylanilides Salicylanilides (e.g., Niclosamide) Salicylanilides->mTORC1 Inhibits Experimental_Workflow Cell_Culture 1. Cancer Cell Culture Tumor_Implantation 2. Subcutaneous Implantation in Mice Cell_Culture->Tumor_Implantation Tumor_Growth 3. Tumor Growth Monitoring Tumor_Implantation->Tumor_Growth Treatment 4. Drug Administration Tumor_Growth->Treatment Monitoring 5. Monitor Tumor Size & Body Weight Treatment->Monitoring Endpoint 6. Study Endpoint & Euthanasia Monitoring->Endpoint Analysis 7. Tumor Excision & Analysis Endpoint->Analysis

References

Validation

Reproducibility of 3',5,5'-Trichlorosalicylanilide Experimental Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the experimental reproducibility of 3',5,5'-Trichlorosalicylanilide (TCSA), a halogenated salicylanilide deriv...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental reproducibility of 3',5,5'-Trichlorosalicylanilide (TCSA), a halogenated salicylanilide derivative with noted antifungal and anticancer properties. This document summarizes available quantitative data, details experimental protocols for key assays, and visually represents associated signaling pathways to offer a comprehensive resource for researchers.

Executive Summary

3',5,5'-Trichlorosalicylanilide has demonstrated significant biological activity, primarily as an inhibitor of fungal morphogenesis and biofilm formation, and as a potential anticancer agent through the inhibition of Type II Transmembrane Serine Protease 4 (TMPRSS4). While direct studies on the reproducibility of TCSA experiments are limited, analysis of research on structurally similar salicylanilides, such as Niclosamide, provides a basis for comparison and highlights the key experimental parameters influencing outcomes. This guide aims to provide an objective comparison of TCSA's performance with alternative compounds and furnish the necessary details for researchers to design and interpret their own experiments.

Data Presentation

Antifungal Activity

The antifungal activity of salicylanilides is typically quantified by determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism. While specific, reproducible MIC values for TCSA across a range of fungal species are not extensively documented in publicly available literature, data for the related compound Niclosamide and other salicylanilide derivatives offer a comparative baseline.

CompoundFungal StrainMIC (µg/mL)Reference
NiclosamideCandida albicans0.16–1.64[1]
NiclosamideSporothrix brasiliensis~0.4[1]
Salicylanilide DerivativesGram-positive bacteria0.125–1.0 (mg/mL)[2]
Salicylanilide EstersCandida krusei≥ 3.9 (µmol/L)[3]

Note: The variability in reported MIC values can be attributed to differences in experimental protocols, including the specific strain of fungi, growth medium, and incubation time. Reproducibility of antifungal susceptibility testing is crucial and relies on standardized methods like those outlined by the Clinical and Laboratory Standards Institute (CLSI).

Anticancer Activity

The anticancer potential of TCSA and related compounds is often assessed by determining the half-maximal inhibitory concentration (IC50), which measures the concentration of a substance needed to inhibit a biological process by half.

CompoundCell LineIC50 (µM)Reference
Niclosamide Analog 3aEAC cells0.8–1.0[4]
NiclosamideNot Specified>10[4]
β-keto-1,2,3-triazole derivativesMCF-739.3 - >54.6[5]
Doxorubicin (Control)MCF-71.9[5]

Note: IC50 values are highly dependent on the cell line used, assay duration, and the specific endpoint measured. For reliable comparison, it is essential to consider the experimental conditions under which the data was generated.

Experimental Protocols

Biofilm Inhibition Assay

This protocol is fundamental for assessing the ability of TCSA to inhibit the formation of fungal biofilms, a key aspect of its antifungal activity.

Objective: To determine the Minimum Biofilm Inhibitory Concentration (MBIC) of TCSA.

Materials:

  • 96-well microtiter plates

  • Fungal strain of interest (e.g., Candida albicans)

  • Appropriate growth medium (e.g., RPMI-1640)

  • 3',5,5'-Trichlorosalicylanilide (TCSA) stock solution

  • Crystal Violet solution (0.1%)

  • Ethanol (95%) or a suitable solvent for crystal violet

  • Phosphate-buffered saline (PBS)

  • Microplate reader

Procedure:

  • Preparation of Inoculum: Culture the fungal strain overnight in the appropriate liquid medium. Adjust the cell density to a standardized concentration (e.g., 1 x 10^6 cells/mL) in fresh medium.

  • Serial Dilution of TCSA: Prepare a series of twofold dilutions of the TCSA stock solution in the growth medium directly in the wells of the 96-well plate.

  • Inoculation: Add the standardized fungal inoculum to each well containing the TCSA dilutions. Include control wells with no TCSA (positive control) and wells with medium only (negative control).

  • Incubation: Incubate the plate at 37°C for 24-48 hours to allow for biofilm formation.

  • Washing: Carefully remove the planktonic (free-floating) cells by gently washing the wells with PBS.

  • Staining: Add crystal violet solution to each well and incubate for 15-20 minutes at room temperature.

  • Washing: Remove the excess crystal violet and wash the wells again with PBS.

  • Destaining: Add ethanol or another suitable solvent to each well to solubilize the crystal violet that has stained the biofilm.

  • Quantification: Measure the absorbance of the solubilized crystal violet using a microplate reader at a wavelength of approximately 570 nm.

  • Determination of MBIC: The MBIC is the lowest concentration of TCSA that shows a significant reduction in biofilm formation compared to the positive control.

Biofilm_Inhibition_Workflow A Prepare Fungal Inoculum C Inoculate Microplate A->C B Serial Dilution of TCSA in Microplate B->C D Incubate (24-48h) C->D E Wash Planktonic Cells D->E F Stain with Crystal Violet E->F G Wash Excess Stain F->G H Solubilize Stain G->H I Measure Absorbance H->I J Determine MBIC I->J

Biofilm Inhibition Assay Workflow.
TMPRSS4 Inhibition Assay

The anticancer activity of TCSA is linked to its inhibition of TMPRSS4. This protocol outlines a general method for assessing this inhibitory effect.

Objective: To determine the IC50 of TCSA for TMPRSS4 activity.

Materials:

  • Cancer cell line overexpressing TMPRSS4 (e.g., pancreatic or prostate cancer cells).

  • Cell lysis buffer.

  • Fluorogenic peptide substrate for TMPRSS4.

  • 3',5,5'-Trichlorosalicylanilide (TCSA) stock solution.

  • 96-well black plates.

  • Fluorometer.

Procedure:

  • Cell Culture and Lysis: Culture the TMPRSS4-overexpressing cells to confluency. Lyse the cells to release the TMPRSS4 enzyme.

  • Serial Dilution of TCSA: Prepare serial dilutions of TCSA in a suitable buffer.

  • Enzyme Reaction: In a 96-well black plate, add the cell lysate (containing TMPRSS4), the fluorogenic substrate, and the different concentrations of TCSA. Include a control with no TCSA.

  • Incubation: Incubate the plate at 37°C for a specific time, allowing the enzyme to cleave the substrate.

  • Fluorescence Measurement: Measure the fluorescence intensity using a fluorometer. The fluorescence is proportional to the enzyme activity.

  • Data Analysis: Plot the fluorescence intensity against the TCSA concentration. Calculate the IC50 value, which is the concentration of TCSA that inhibits 50% of the TMPRSS4 activity.

TMPRSS4_Inhibition_Workflow A Culture & Lyse TMPRSS4-expressing cells C Set up Enzyme Reaction (Lysate + Substrate + TCSA) A->C B Prepare TCSA Dilutions B->C D Incubate C->D E Measure Fluorescence D->E F Calculate IC50 E->F

TMPRSS4 Inhibition Assay Workflow.

Signaling Pathways

TMPRSS4-Mediated MAPK/ERK Signaling

Inhibition of TMPRSS4 by TCSA is proposed to interfere with downstream signaling pathways that promote cancer cell proliferation and survival, such as the MAPK/ERK pathway.[6][7]

MAPK_ERK_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus TMPRSS4 TMPRSS4 RAS RAS TMPRSS4->RAS Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Transcription Factors (e.g., AP-1) ERK->Transcription Proliferation Cell Proliferation, Survival, Invasion Transcription->Proliferation TCSA 3',5,5'-Trichlorosalicylanilide (TCSA) TCSA->TMPRSS4 Inhibits

Inhibition of TMPRSS4 by TCSA can disrupt the MAPK/ERK signaling cascade.

Comparison with Alternatives

Niclosamide, another halogenated salicylanilide, is the most relevant comparator for TCSA. It has been more extensively studied and is an FDA-approved anthelmintic drug that is being repurposed for other indications, including cancer and fungal infections.[8][9]

Key Differences and Considerations:

  • Mechanism of Action: Both TCSA and Niclosamide are thought to disrupt mitochondrial function in fungi.[8] In cancer, while TCSA is known to inhibit TMPRSS4, Niclosamide has been shown to modulate multiple signaling pathways, including Wnt/β-catenin, mTOR, and STAT3.[10]

  • Data Availability: A significant body of research exists for Niclosamide, providing a more robust dataset for evaluating its efficacy and potential for reproducibility. Data on TCSA is comparatively sparse.

  • Selectivity and Toxicity: The selectivity of these compounds for fungal or cancer cells over host cells is a critical factor. The structural differences between TCSA and Niclosamide may lead to variations in their toxicity profiles.

Conclusion

3',5,5'-Trichlorosalicylanilide shows promise as a bioactive compound with both antifungal and anticancer properties. However, to establish the reproducibility of its experimental results and to fully understand its therapeutic potential, further research is required. Specifically, there is a need for:

  • Standardized, head-to-head comparative studies of TCSA against Niclosamide and other relevant antifungal and anticancer agents.

  • Comprehensive dose-response studies to determine accurate MIC and IC50 values across a wider range of fungal strains and cancer cell lines.

  • Detailed mechanistic studies to elucidate the specific signaling pathways modulated by TCSA in both fungal and cancer cells.

  • Studies explicitly designed to assess the inter-laboratory reproducibility of key experimental findings.

By addressing these knowledge gaps, the scientific community can build a more complete and reliable understanding of the therapeutic potential of 3',5,5'-Trichlorosalicylanilide.

References

Comparative

Assessing the Specificity of 3',5,5'-Trichlorosalicylanilide's Mechanism of Action: A Comparative Guide

Introduction 3',5,5'-Trichlorosalicylanilide (TCSA) is a halogenated salicylanilide, a chemical class known for a broad spectrum of biological activities. While TCSA has been investigated for its potential as an antifung...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

3',5,5'-Trichlorosalicylanilide (TCSA) is a halogenated salicylanilide, a chemical class known for a broad spectrum of biological activities. While TCSA has been investigated for its potential as an antifungal and anticancer agent, a detailed understanding of its specific mechanism of action is crucial for its development as a therapeutic or research tool. This guide provides an objective comparison of the expected primary and potential off-target activities of TCSA with other well-characterized compounds. The assessment is based on the known mechanisms of the broader salicylanilide class, supported by experimental data from related compounds and detailed protocols for key validation assays.

The primary mechanism associated with salicylanilides is the uncoupling of mitochondrial oxidative phosphorylation. However, evidence suggests that these compounds can also modulate various cellular signaling pathways, contributing to their overall biological effect profile. This guide will explore these multifaceted actions to provide a comprehensive assessment of TCSA's specificity.

Primary Mechanism: Mitochondrial Uncoupling

Mitochondrial uncouplers are molecules that disrupt the proton gradient across the inner mitochondrial membrane, which is essential for ATP synthesis. This leads to an increase in oxygen consumption without a corresponding increase in ATP production, dissipating the energy as heat. Salicylanilides are potent protonophores that facilitate this process.

Table 1: Comparison of Mitochondrial Uncoupling Activity

CompoundChemical ClassEC50 for Mitochondrial Uncoupling (in isolated mitochondria)
3',5,5'-Trichlorosalicylanilide (TCSA) SalicylanilideData not available for TCSA specifically. Related salicylanilides, such as Niclosamide, exhibit potent uncoupling activity with EC50 values in the low nanomolar range.
NiclosamideSalicylanilide~40 nM
FCCP (Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone)Phenylhydrazone~25 nM
2,4-Dinitrophenol (DNP)Nitrophenol~10 µM

Experimental Protocol: Mitochondrial Respiration Assay (Seahorse XF Analyzer)

This protocol outlines the measurement of the oxygen consumption rate (OCR) in live cells to assess mitochondrial function and the effect of uncouplers.

  • Cell Culture: Plate cells (e.g., HeLa, HepG2) in a Seahorse XF cell culture microplate at an optimal density and allow them to adhere overnight.

  • Assay Medium Preparation: Prepare the assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine) and warm it to 37°C. Adjust the pH to 7.4.

  • Compound Preparation: Prepare stock solutions of the test compounds (TCSA, FCCP, etc.) in a suitable solvent (e.g., DMSO). Prepare serial dilutions to determine the optimal concentration.

  • Seahorse XF Analyzer Setup: Calibrate the Seahorse XF analyzer. Load the test compounds into the injection ports of the sensor cartridge.

  • Assay Execution:

    • Replace the cell culture medium with the pre-warmed assay medium.

    • Incubate the cells in a CO2-free incubator at 37°C for one hour prior to the assay.

    • Place the cell culture microplate in the Seahorse XF analyzer.

    • The instrument will measure the basal OCR.

    • Inject the test compound and monitor the change in OCR. An increase in OCR after the addition of the compound, in the presence of an ATP synthase inhibitor like oligomycin, is indicative of mitochondrial uncoupling.

    • Inject a mitochondrial complex I and III inhibitor (e.g., rotenone/antimycin A) to stop mitochondrial respiration and measure non-mitochondrial oxygen consumption.

  • Data Analysis: Normalize the OCR data to the cell number. Calculate the EC50 value, which is the concentration of the compound that elicits a half-maximal increase in OCR.

Diagram 1: Mitochondrial Uncoupling Mechanism

G Mechanism of Mitochondrial Uncoupling by Protonophores cluster_membrane Inner Mitochondrial Membrane cluster_etc Electron Transport Chain cluster_atp ATP Synthesis IMS Intermembrane Space (High [H+]) Matrix Mitochondrial Matrix (Low [H+]) ComplexI Complex I H_IMS H+ ComplexI->H_IMS Pumps H+ ComplexIV Complex IV ComplexIV->H_IMS Pumps H+ ATPSynthase ATP Synthase H_Matrix H+ ATPSynthase->H_Matrix Drives ATP Production H_IMS->ATPSynthase Drives ATP Production Uncoupler_A TCSA- H_IMS->Uncoupler_A Protonation H_Matrix->Uncoupler_A Deprotonation Uncoupler_H TCSA-H Uncoupler_H->H_Matrix Diffusion across membrane G Potential Inhibition of STAT3 and NF-κB Pathways by Salicylanilides cluster_stat3 STAT3 Pathway cluster_nfkb NF-κB Pathway Cytokine_R Cytokine Receptor JAK JAK Cytokine_R->JAK STAT3_p p-STAT3 JAK->STAT3_p STAT3_dimer STAT3 Dimer STAT3_p->STAT3_dimer STAT3_nuc Nuclear STAT3 STAT3_dimer->STAT3_nuc Gene_exp_S Gene Expression STAT3_nuc->Gene_exp_S Cytokine Cytokine Cytokine->Cytokine_R TNF_R TNF Receptor IKK IKK TNF_R->IKK IkB_p p-IκB IKK->IkB_p NFkB_free Free NF-κB NFkB_nuc Nuclear NF-κB NFkB_free->NFkB_nuc Gene_exp_N Gene Expression NFkB_nuc->Gene_exp_N TNFa TNFa TNFa->TNF_R Salicylanilide Salicylanilides (e.g., TCSA) Salicylanilide->JAK Inhibition? Salicylanilide->IKK Inhibition? G Workflow for Antimicrobial Mechanism Assessment Start Start with Test Compound (TCSA) MIC Determine Minimum Inhibitory Concentration (MIC) Start->MIC Membrane_Assay Membrane Potential Assay (e.g., DiSC3(5)) MIC->Membrane_Assay Membrane_Damage Membrane Damage? Membrane_Assay->Membrane_Damage Membrane_Target Primary Mechanism: Membrane Depolarization Membrane_Damage->Membrane_Target Yes Intracellular_Assay Assess Intracellular Targets (e.g., DNA/protein synthesis) Membrane_Damage->Intracellular_Assay No Intracellular_Target Primary Mechanism: Intracellular Target Intracellular_Assay->Intracellular_Target

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Proper Disposal of 3',5,5'-Trichlorosalicylanilide

This document provides essential safety and logistical procedures for the proper disposal of 3',5,5'-Trichlorosalicylanilide (CAS: 106480-60-8). The guidance herein is intended for researchers, scientists, and drug devel...

Author: BenchChem Technical Support Team. Date: December 2025

This document provides essential safety and logistical procedures for the proper disposal of 3',5,5'-Trichlorosalicylanilide (CAS: 106480-60-8). The guidance herein is intended for researchers, scientists, and drug development professionals to ensure safe handling and regulatory compliance. Due to its chemical nature as a halogenated organic compound, 3',5,5'-Trichlorosalicylanilide is classified as hazardous waste and requires specific disposal protocols.[1][2] It is harmful if swallowed and poses a significant threat to aquatic ecosystems, with long-lasting effects.

Immediate Safety and Handling Precautions

Before beginning any work that will generate 3',5,5'-Trichlorosalicylanilide waste, it is critical to implement the following safety measures. All handling should occur within a certified chemical fume hood to minimize inhalation exposure.[2] An eyewash station and safety shower must be readily accessible.

  • Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This includes:

    • Gloves: Chemical-resistant gloves, such as nitrile or neoprene.

    • Eye Protection: Safety glasses with side shields or chemical splash goggles.

    • Body Protection: A standard laboratory coat. A chemical-resistant apron is recommended when handling larger quantities.[2]

    • Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[2]

Chemical and Hazard Profile

The following table summarizes key quantitative data and hazard information for 3',5,5'-Trichlorosalicylanilide.

PropertyDataReference(s)
CAS Number 106480-60-8[3]
Molecular Formula C₁₃H₈Cl₃NO₂[3]
Molecular Weight 316.57 g/mol [3]
Physical State Solid, Powder[4][5]
GHS Hazard Statements H302: Harmful if swallowedH410: Very toxic to aquatic life with long lasting effects
Disposal Classification Halogenated Organic Hazardous Waste[1][6]
Combustion Byproducts Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen chloride gas[7]
Transport Information Classified as a Dangerous Good for transport[3]

Experimental Protocol: Step-by-Step Disposal Procedures

This protocol details the required methodology for the safe segregation, collection, storage, and disposal of waste containing 3',5,5'-Trichlorosalicylanilide.

Waste Identification and Segregation
  • Categorization: All waste containing 3',5,5'-Trichlorosalicylanilide, including pure compound, reaction mixtures, and contaminated materials, must be categorized as Halogenated Organic Waste .[1][2]

  • Segregation: This waste stream must be kept separate from all other waste types, including:

    • Non-halogenated organic waste.[6]

    • Inorganic waste (acids, bases).[1]

    • Solid and liquid biohazardous waste.

    • Sharps and regular trash.

    • Crucially, do not mix halogenated waste with other organic solvent wastes. Improper mixing can create hazardous reactions and significantly complicate the final disposal process.[2]

Container Selection and Labeling
  • Container Choice: Use a designated, leak-proof container that is chemically compatible with halogenated organic compounds. The container must have a secure, threaded cap to prevent spills and vapor release.[6]

  • Labeling: Before adding any waste, the container must be clearly labeled. The label must include:

    • The words "Hazardous Waste ".

    • The full chemical name: "Waste 3',5,5'-Trichlorosalicylanilide " and any other chemical constituents in the waste mixture. Do not use abbreviations or chemical formulas.[6]

    • An indication of the primary hazards (e.g., "Toxic," "Environmental Hazard").

Waste Accumulation and Storage
  • Location: Store the sealed hazardous waste container in a designated and secure satellite accumulation area. This area must be well-ventilated.[2]

  • Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary containment bin to mitigate potential leaks.[2]

  • Closure: Keep the waste container closed at all times except when actively adding waste.[6]

Decontamination and Disposal of Empty Containers
  • Classification: Empty containers that once held 3',5,5'-Trichlorosalicylanilide are also considered hazardous waste.[2][8]

  • Decontamination Protocol:

    • Triple-rinse the empty container with a suitable solvent (e.g., acetone, ethanol).

    • Collect the resulting solvent rinsate as Halogenated Organic Waste by adding it to your designated waste container.[2]

    • After triple-rinsing, deface the original label on the container.

    • Dispose of the decontaminated container according to your institution's specific guidelines for chemically contaminated laboratory materials.

Spill and Emergency Procedures
  • Minor Spills (Solid):

    • Ensure proper PPE is worn.

    • Carefully sweep or wipe up the solid material, avoiding dust generation.[2]

    • Collect the material into a sealed, labeled container for disposal as halogenated organic waste.

    • Decontaminate the spill area with a suitable solvent and collect all cleaning materials (e.g., wipes, absorbents) as hazardous waste.[2]

  • Minor Spills (Solution):

    • Absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial spill kit).[2]

    • Collect the absorbent material into a sealed, labeled container for disposal.

    • Decontaminate the area and dispose of cleaning materials as hazardous waste.

  • Major Spills:

    • Evacuate the immediate area.

    • Alert colleagues and contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

Final Disposal
  • Arrangement: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste container. Halogenated organic wastes are typically sent for high-temperature incineration at a licensed hazardous waste facility.[1]

  • Regulations: Adhere to all local, state, and national regulations for hazardous waste disposal. Chemical waste generators are responsible for ensuring complete and accurate classification and disposal.[7]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 3',5,5'-Trichlorosalicylanilide waste.

G start Waste Generation (3',5,5'-Trichlorosalicylanilide) identify 1. Identify as Halogenated Organic Waste start->identify spill_check Spill or Contaminated Material? start->spill_check container_check Empty Container? start->container_check segregate 2. Segregate from Non-Halogenated & Other Wastes identify->segregate container 3. Select & Label Approved 'Halogenated Waste' Container segregate->container accumulate 4. Add Waste to Container (Keep Closed) container->accumulate storage 5. Store in Secure Satellite Area with Secondary Containment accumulate->storage pickup 6. Arrange for Pickup by Environmental Health & Safety (EHS) storage->pickup spill_check->identify No spill_protocol Follow Spill Protocol & Collect Debris as Waste spill_check->spill_protocol Yes spill_protocol->accumulate container_check->identify No rinse Triple-Rinse Container container_check->rinse Yes rinsate Collect Rinsate as Halogenated Waste rinse->rinsate dispose_container Dispose of Clean Container per Institutional Policy rinse->dispose_container rinsate->accumulate end Final Disposal (Incineration) pickup->end

Caption: Disposal workflow for 3',5,5'-Trichlorosalicylanilide waste.

References

Handling

Essential Safety and Operational Guide for 3',5,5'-Trichlorosalicylanilide

This guide provides immediate safety, handling, and disposal protocols for researchers, scientists, and drug development professionals working with 3',5,5'-Trichlorosalicylanilide. Adherence to these procedures is critic...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides immediate safety, handling, and disposal protocols for researchers, scientists, and drug development professionals working with 3',5,5'-Trichlorosalicylanilide. Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Chemical Identifier:

Compound NameCAS NumberMolecular FormulaMolecular Weight
3',5,5'-Trichlorosalicylanilide106480-60-8C13H8Cl3NO2316.57

Alternate Name: 5-Chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide.[1]

Hazard Summary

3',5,5'-Trichlorosalicylanilide is classified as a hazardous substance with the following potential health effects:

  • Harmful if swallowed. [2]

  • Causes serious eye irritation. [2]

  • May cause respiratory irritation. [2][3]

  • It may be classified as a Dangerous Good for transport, potentially incurring additional shipping charges.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 3',5,5'-Trichlorosalicylanilide. The following table summarizes the required equipment.

Body PartRequired PPERationale
Hands Chemical-resistant gauntlet gloves (e.g., nitrile or neoprene) extending up the forearm.[4] Consider wearing a lighter pair of disposable gloves underneath.[4]To prevent skin contact. Leather, paper, or fabric gloves are unsuitable as they can absorb the chemical.[4]
Eyes/Face Safety glasses with side shields or chemical splash goggles. A face shield may be necessary for splash-prone procedures.[2]To protect against eye irritation from dust or splashes.[2]
Body A standard lab coat is required. For tasks with a higher risk of splashing, a chemical-resistant apron should be worn.To protect skin and clothing from contamination.
Respiratory For work with the solid form outside a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is recommended.To prevent inhalation of fine particles and subsequent respiratory irritation.[2][3]
Footwear Closed-toe shoes are mandatory. Chemical-resistant boots are recommended when handling large quantities.[4]To protect feet from spills.
Operational Plan: Step-by-Step Handling Protocol

All handling of 3',5,5'-Trichlorosalicylanilide should occur within a certified chemical fume hood to minimize inhalation exposure.[5]

Preparation:

  • Gather all necessary PPE as outlined in the table above.

  • Ensure a chemical spill kit is readily accessible.

  • Verify that safety showers and eyewash stations are unobstructed and operational.[3][6]

  • Prepare all necessary equipment and reagents before handling the compound.

Handling:

  • Don all required PPE in the correct order (gown, mask/respirator, goggles/face shield, gloves).

  • Work within the sash of a chemical fume hood.

  • Handle the compound with care to avoid generating dust.

  • Use non-sparking tools if the compound is in a powdered form.[7]

  • Keep the container tightly closed when not in use.[2][7]

Post-Handling:

  • Decontaminate the work area with a suitable solvent and collect all cleaning materials for disposal.

  • Remove PPE carefully to avoid cross-contamination. The outside of gloves, gown front and sleeves, and the front of a mask/respirator are considered contaminated.[8]

  • Wash hands thoroughly with soap and water after removing gloves.[2]

Emergency Procedures

Spill:

  • Minor Spill:

    • Alert others in the immediate area.

    • Wearing appropriate PPE, collect the spilled material and absorbent into a sealed, labeled container for disposal as halogenated organic waste.[5]

    • Decontaminate the spill area.

  • Major Spill:

    • Immediately evacuate the area.

    • Notify your institution's Environmental Health and Safety (EHS) department.

Exposure:

  • Skin Contact: Immediately remove all contaminated clothing.[4] Vigorously scrub the affected area with soap and water.[4]

  • Eye Contact: Immediately rinse the eyes at an eyewash station with clean water for at least 15 minutes, holding the eyelids open.[4][7] Seek immediate medical attention.[4]

  • Inhalation: Move the affected person to fresh air.[2][7] If breathing is difficult, provide oxygen. Seek medical attention.[7]

  • Ingestion: Do NOT induce vomiting.[9] Rinse the mouth with water and seek immediate medical attention.[2][7]

Disposal Plan

Proper disposal of 3',5,5'-Trichlorosalicylanilide and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

  • Chemical Waste:

    • Collect all waste containing 3',5,5'-Trichlorosalicylanilide in a designated, sealed, and clearly labeled hazardous waste container.

    • This waste should be classified as halogenated organic waste .

    • Store the waste container in a secure, well-ventilated satellite accumulation area.[5]

  • Contaminated Materials:

    • All disposable items that have come into contact with the compound (e.g., gloves, bench paper, pipette tips) must be collected in a sealed bag and disposed of as solid hazardous waste.[5]

  • Empty Containers:

    • Empty containers are considered hazardous waste.[5]

    • They should be triple-rinsed with an appropriate solvent (e.g., acetone or ethanol).[5]

    • The resulting rinsate must be collected and disposed of as halogenated organic waste.[5]

    • After rinsing, the container should be disposed of according to your institution's procedures for contaminated laboratory materials.[5]

Consult your institution's EHS department for specific disposal guidelines and procedures.

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 3',5,5'-Trichlorosalicylanilide, from preparation to disposal.

cluster_prep 1. Preparation Phase cluster_handling 2. Handling Phase (in Fume Hood) cluster_post 3. Post-Handling Phase cluster_disposal 4. Disposal Phase prep_ppe Gather PPE prep_spill Locate Spill Kit prep_ppe->prep_spill prep_safety Check Eyewash/Shower prep_spill->prep_safety don_ppe Don PPE prep_safety->don_ppe handle_chem Handle Chemical don_ppe->handle_chem close_container Keep Container Closed handle_chem->close_container emergency Emergency? (Spill or Exposure) Follow Emergency Procedures handle_chem->emergency decontaminate Decontaminate Work Area close_container->decontaminate doff_ppe Doff PPE Carefully decontaminate->doff_ppe wash_hands Wash Hands Thoroughly doff_ppe->wash_hands dispose_chem Dispose of Chemical Waste wash_hands->dispose_chem dispose_ppe Dispose of Contaminated PPE dispose_chem->dispose_ppe dispose_containers Dispose of Empty Containers dispose_ppe->dispose_containers

Caption: Workflow for handling 3',5,5'-Trichlorosalicylanilide.

References

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